2,4-Dihydroxy-4'-methylbenzophenone

• CAS: 40444-43-7

Core Science & Biosynthesis

2,4-Dihydroxy-4'-methylbenzophenone: Structural Dynamics, Photochemistry, and Analytical Workflows

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Laboratory Guide

Executive Summary & Strategic Relevance

2,4-Dihydroxy-4'-methylbenzophenone (CAS: 40444-43-7) is a highly specialized derivative within the benzophenone family, primarily utilized as a high-efficiency ultraviolet (UV) absorber, photoinitiator, and intermediate in pharmaceutical and polymer synthesis. As a Senior Application Scientist, I approach this molecule not just as a static structure, but as a dynamic photochemical engine.

While the base molecule, 2,4-dihydroxybenzophenone (Benzophenone-1), is a well-known UV filter, the strategic addition of a 4'-methyl group fundamentally alters its physicochemical profile. This weak electron-donating group (via hyperconjugation) induces a bathochromic shift in its absorption spectrum and significantly increases its lipophilicity. This modification is critical for drug development and materials science, as it enhances the compound's retention in hydrophobic polymer matrices and lipid-rich biological formulations, thereby mitigating unwanted leaching and systemic absorption [1].

Chemical Identity & Physicochemical Profiling

Understanding the baseline metrics of 2,4-dihydroxy-4'-methylbenzophenone is essential for predicting its behavior in complex formulations. The intramolecular hydrogen bonding between the 2-hydroxyl group and the carbonyl oxygen dictates both its melting point and its unique photochemical properties.

Table 1: Physicochemical and Structural Properties [1, 3, 4]

Property	Value	Scientific Implication
CAS Number	40444-43-7	Unique registry identifier for regulatory compliance.
Molecular Formula	C₁₄H₁₂O₃	Baseline stoichiometry for synthesis scaling.
Molecular Weight	228.24 g/mol	Small molecule; highly permeable in biological assays.
LogP (Octanol/Water)	2.64 – 3.34	Highly lipophilic; dictates choice of reverse-phase HPLC.
Melting Point	139 °C	Indicates strong intermolecular crystalline lattice forces.
SMILES String	Cc1ccc(C(=O)c2ccc(O)cc2O)cc1	Useful for in silico ADMET and docking simulations.
InChI Key	FGCATPMSNCVLQK-UHFFFAOYSA-N	Standardized structural hash for database querying.

Mechanistic Photochemistry: The ESIPT Pathway

The core utility of 2,4-dihydroxy-4'-methylbenzophenone lies in its ability to safely dissipate destructive UV radiation. This is not a passive blocking mechanism; it is an active, sub-picosecond chemical cycle known as Excited-State Intramolecular Proton Transfer (ESIPT) .

The Causality of ESIPT: When the molecule absorbs a UV photon, the electron density shifts from the aromatic ring to the carbonyl group. This excitation drastically increases the acidity of the 2-hydroxyl proton and the basicity of the carbonyl oxygen. The proton rapidly jumps across the pre-existing hydrogen bond, forming an excited keto tautomer. This tautomer is highly unstable and instantly undergoes non-radiative decay, releasing the absorbed UV energy as harmless vibrational heat before transferring the proton back to its original ground state. This self-validating, closed-loop system prevents the formation of destructive free radicals that would otherwise degrade polymers or biological DNA.

Figure 1: Excited-State Intramolecular Proton Transfer (ESIPT) cycle in 2-hydroxybenzophenones.

Process Chemistry: Synthesis via Nencki Reaction

The synthesis of 2,4-dihydroxy-4'-methylbenzophenone relies on a specialized variant of the Friedel-Crafts acylation known as the Nencki reaction.

Causality of Experimental Design: Standard Friedel-Crafts reactions using Aluminum Chloride ( AlCl3​ ) are often too harsh for highly activated phenolic substrates like resorcinol, leading to unwanted ether cleavage or polymerization. By utilizing Zinc Chloride ( ZnCl2​ ) as a milder Lewis acid, we selectively coordinate the carboxylic acid of p-toluic acid to generate the acylium ion intermediate without degrading the resorcinol [3].

Step-by-Step Laboratory Protocol: ZnCl2​ -Catalyzed Acylation

• Preparation: In a dry, round-bottom flask equipped with a reflux condenser and inert gas ( N2​ ) inlet, combine 1.0 equivalent of p-toluic acid (4-methylbenzoic acid) and 1.1 equivalents of resorcinol.

• Catalyst Addition: Add 1.5 equivalents of anhydrous Zinc Chloride ( ZnCl2​ ). Critical Step: ZnCl2​ is highly hygroscopic; it must be freshly fused or stored under desiccation to ensure catalytic activity.

• Thermal Activation: Heat the solvent-free mixture to 165 °C using a controlled heating mantle. Maintain this temperature for exactly 20 minutes. The mixture will form a deep red/brown melt.

• Quenching: Remove from heat and carefully quench the hot melt by pouring it into a vigorously stirred solution of 5% aqueous Hydrochloric Acid ( HCl ) and crushed ice. This breaks the zinc complexes and precipitates the crude product.

• Isolation: Filter the resulting solid under vacuum. Wash the filter cake thoroughly with cold distilled water until the filtrate reaches a neutral pH.

• Purification: Recrystallize the crude solid from an ethanol/water mixture to yield pure 2,4-dihydroxy-4'-methylbenzophenone as pale yellow crystals (Expected yield: ~25-30% for unmodified Nencki, scalable to 70% using Zeolite-H-beta in refluxing 4-chlorotoluene) [3].

Analytical Characterization: RP-HPLC Workflow

To validate the purity of the synthesized compound or to isolate impurities, Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is the gold standard.

Causality of Experimental Design: The LogP of 3.34 dictates a highly hydrophobic interaction. Using a Newcrom R1 column (which features low silanol activity) prevents the acidic phenolic hydroxyl groups from causing peak tailing. The addition of phosphoric acid to the mobile phase suppresses the ionization of the hydroxyls (pKa ~ 7.5), ensuring the molecule remains in its neutral state for sharp, predictable retention [2].

Step-by-Step HPLC Protocol

• Column Selection: Install a Newcrom R1 column (or equivalent high-purity C18 column, e.g., 150 x 4.6 mm, 5 µm).

• Mobile Phase Preparation: Prepare an isocratic mobile phase consisting of Acetonitrile (MeCN) and Water ( H2​O ) in a 60:40 (v/v) ratio.

• Buffer Addition: Add 0.1% Phosphoric Acid ( H3​PO4​ ) to the mobile phase. (Note: If downstream Mass Spectrometry (LC-MS) is required, replace the non-volatile phosphoric acid with 0.1% Formic Acid to prevent ion source fouling) [2].

• System Equilibration: Degas the mobile phase and pump through the system at a flow rate of 1.0 mL/min until the baseline stabilizes.

• Sample Preparation: Dissolve the analyte in the mobile phase to a concentration of 1 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

• Injection & Detection: Inject 10 µL of the sample. Monitor the eluent using a UV-Vis diode array detector set to 254 nm (the π→π∗ transition peak for the benzophenone backbone).

• Data Analysis: Integrate the primary peak to determine area-percent purity.

Biological & Toxicological Considerations

For drug development professionals formulating topical agents or evaluating polymer leachables, the biological activity of 2,4-dihydroxy-4'-methylbenzophenone must be profiled. Like many benzophenone derivatives, it possesses a structural motif that can weakly mimic estrogenic compounds. The spatial arrangement of the hydroxyl groups and the distal methyl-phenyl ring allows it to interact with estrogen receptors (ER α and ER β ). Consequently, when utilizing this compound in consumer-facing applications, rigorous in vitro endocrine disruption assays (such as the YES assay or MCF-7 cell proliferation assays) must be integrated into the safety validation workflow.

References

• Cheméo. "Benzophenone, 2,4-dihydroxy-4'-methyl (CAS 40444-43-7) - Chemical & Physical Properties". Cheméo Database. URL: [Link]

• SIELC Technologies. "2,4-Dihydroxy-4'-methylbenzophenone | SIELC Technologies". SIELC Applications Database. URL:[Link]

• National Institutes of Health (NIH) Global Substance Registration System (GSRS). "2,4-DIHYDROXY-4'-METHYLBENZOPHENONE". URL: [Link]

The Photophysics of 2,4-Dihydroxy-4'-methylbenzophenone: A Mechanistic Guide to Excited-State Intramolecular Proton Transfer (ESIPT)

Executive Summary

2,4-Dihydroxy-4'-methylbenzophenone (CAS 40444-43-7) is a highly specialized organic UV filter utilized in advanced polymer stabilization and dermatological photoprotection. Unlike physical UV blockers that scatter radiation, benzophenone derivatives function as thermodynamic sinks. They absorb high-energy ultraviolet photons and dissipate them as harmless vibrational energy (heat) through a highly efficient, cyclic non-radiative decay pathway.

This whitepaper provides an in-depth mechanistic analysis of this process, focusing on Excited-State Intramolecular Proton Transfer (ESIPT) , the structural causality behind its photostability, and the ultrafast spectroscopic protocols required to validate its efficacy.

Core Photophysical Mechanism: The ESIPT Cycle

The exceptional photostability of 2,4-Dihydroxy-4'-methylbenzophenone is predicated on a four-step photophysical cycle driven by molecular tautomerization. The mechanism is entirely dependent on the spatial proximity and hydrogen bonding between the 2-hydroxyl group and the carbonyl oxygen[1].

Ground State (S₀) Conformation

In its electronic ground state (S₀), the molecule exists predominantly in the enol form . The structural geometry forces the proton of the 2-hydroxyl group into close proximity with the lone electron pairs of the carbonyl oxygen, forming a strong, six-membered intramolecular hydrogen-bonded ring[2]. This pre-organized geometry is the critical prerequisite for barrierless proton transfer.

Photoexcitation (S₀ → S₁*)

Upon irradiation by UVA or UVB light ( λmax​≈290−320 nm), the molecule absorbs a photon, promoting an electron from a non-bonding ( n ) or pi ( π ) orbital to an anti-bonding pi orbital ( π∗ ). This S0​→S1∗​ transition radically alters the electron density distribution across the benzophenone core.

Ultrafast ESIPT (< 100 fs)

In the S1∗​ excited state, the thermodynamic landscape shifts dramatically. The acidity (pKa) of the 2-hydroxyl proton increases, while the basicity (pKb) of the carbonyl oxygen simultaneously increases. This push-pull dynamic triggers an ultrafast, barrierless proton transfer from the hydroxyl oxygen to the carbonyl oxygen. Occurring in under 100 femtoseconds, this transforms the excited enol into an excited keto tautomer (Keto S₁)*[3].

Internal Conversion and Reverse Proton Transfer

The Keto S₁* state is highly unstable and rapidly seeks a lower energy configuration. Due to a conical intersection between the excited and ground states of the keto tautomer, the molecule undergoes Internal Conversion (IC) —a non-radiative transition to the hot ground state of the keto form (Keto S₀) within 1 to 2 picoseconds[3]. The excess electronic energy is dissipated into the surrounding solvent or polymer matrix as vibrational heat[4].

Because the Keto S₀ state is thermodynamically unfavorable compared to the Enol S₀ state, a rapid Ground-State Reverse Proton Transfer (GS-RPT) occurs, regenerating the original enol molecule. The system is now fully reset and capable of absorbing another UV photon, rendering the molecule virtually indestructible by standard solar irradiation.

Photophysical cycle of 2,4-Dihydroxy-4'-methylbenzophenone via ESIPT.

Structural Dynamics: Substituent Effects

The specific substitution pattern of 2,4-Dihydroxy-4'-methylbenzophenone dictates its precise absorption profile and quantum yield of non-radiative decay.

• The 4-Hydroxyl Group: Acting as a strong electron-donating group (EDG) via resonance, the 4-OH group increases the electron density on the primary benzene ring. This destabilizes the HOMO, narrowing the HOMO-LUMO gap. Consequently, the molecule exhibits a bathochromic (red) shift, extending its absorption deeper into the UVA spectrum compared to unsubstituted 2-hydroxybenzophenone[1].

• The 4'-Methyl Group: The methyl group on the secondary phenyl ring provides mild electron donation via hyperconjugation. More importantly, it breaks the perfect symmetry of the benzophenone core, altering the transition dipole moment and increasing the molar extinction coefficient. Furthermore, the methyl group enhances the molecule's lipophilicity, preventing crystallization and improving solubility in non-polar matrices (e.g., polyolefins or cosmetic emollients).

Quantitative Photophysical Comparison

Compound	Primary Substitution	λmax​ (nm)	τESIPT​ (fs)	τIC​ (ps)	Primary Relaxation Pathway
2,4-Dihydroxy-4'-methylbenzophenone	2-OH, 4-OH, 4'-CH₃	~290, 322	< 100	~1.4	ESIPT → Internal Conversion
Benzophenone-3 (Oxybenzone)	2-OH, 4-OCH₃	~288, 325	< 100	~1.5	ESIPT → Internal Conversion
Benzophenone-4	2-OH, 4-OCH₃, 5-SO₃H	~285, 320	< 100	~1.2	ESIPT → Internal Conversion
4-Hydroxybenzophenone	4-OH (No 2-OH)	~280	N/A	> 1000	Intersystem Crossing (Triplet State)

(Note: Without the 2-hydroxyl group, ESIPT cannot occur, leading to dangerous triplet state formation and subsequent photodegradation).

Experimental Validation: Ultrafast Spectroscopic Protocols

To empirically validate the ESIPT mechanism and ensure that a synthesized batch of 2,4-Dihydroxy-4'-methylbenzophenone acts as a true thermodynamic sink (rather than degrading into reactive oxygen species), researchers employ Femtosecond Transient Absorption (FTA) Spectroscopy .

This protocol is a self-validating system: by physically delaying the speed-of-light travel of a probe beam, researchers create an absolute, immutable timeline of the molecule's excited-state decay[4].

Step-by-Step FTA Methodology

• Sample Preparation & Flow Integration:

  • Action: Dissolve the compound in a spectroscopically pure solvent (e.g., cyclohexane) to an optical density of ~0.5 at the excitation wavelength. Pump the solution continuously through a 1 mm quartz flow cell.

  • Causality: Continuous flow ensures that each laser pulse interrogates fresh, unexcited molecules, preventing the accumulation of any minor photodegradation products that could skew the transient spectra.

• Laser Pulse Generation (Pump):

  • Action: Utilize a Ti:Sapphire amplified laser system generating 800 nm pulses (~40 fs duration). Pass a portion of this beam through an Optical Parametric Amplifier (OPA) to tune the "Pump" beam to 320 nm.

  • Causality: The 320 nm pump pulse selectively excites the Enol S₀ state to the Enol S₁* state, initiating the ESIPT process at a precise time-zero ( t=0 ).

• White Light Continuum Generation (Probe):

  • Action: Focus a small fraction of the fundamental 800 nm beam into a CaF₂ crystal to generate a broadband white-light continuum (350–700 nm).

  • Causality: This broadband "Probe" beam acts as a camera flash, capable of measuring the absorption signature of the newly formed Keto S₁* transient state across multiple wavelengths simultaneously.

• Optical Delay Line Calibration:

  • Action: Route the Probe beam through a motorized retroreflector mounted on a highly precise translation stage before it reaches the sample.

  • Causality: By moving the stage backward, the path length of the Probe beam increases. Because light travels at a constant speed ( c ), a 15-micron physical delay equates to exactly 100 femtoseconds of temporal delay. This establishes a self-validating kinetic timeline.

• Data Acquisition & Global Target Analysis:

  • Action: Measure the change in absorbance ( ΔA ) of the Probe beam with and without the Pump beam at varying delay times (from -1 ps to 50 ps).

  • Causality: The appearance of a positive ΔA signal at ~450 nm indicates the formation of the Keto S₁* state. The exponential decay of this signal directly yields the Internal Conversion lifetime ( τIC​ ), confirming the molecule's efficiency at dissipating UV energy.

Femtosecond Transient Absorption (FTA) spectroscopy workflow for ESIPT validation.

Conclusion

The efficacy of 2,4-Dihydroxy-4'-methylbenzophenone as a premier UV absorber is not merely a function of its absorption cross-section, but of its highly optimized, non-radiative decay kinematics. By leveraging the ESIPT mechanism, the molecule bypasses destructive photochemical pathways (such as intersystem crossing to reactive triplet states)[2]. The synergistic electron-donating effects of the 4-hydroxyl and 4'-methyl groups tune the thermodynamic landscape, ensuring that internal conversion back to the ground state outcompetes any potential photodegradation, providing a robust, self-renewing shield against ultraviolet radiation.

References

• Source: PMC (nih.gov)
• Linking Electronic Relaxation Dynamics and Ionic Photofragmentation Patterns for the Deprotonated UV Filter Benzophenone-4 Source: ACS Publications URL
• Source: PMC (nih.gov)
• Nonadiabatic Dynamics Mechanism of Chalcone Analogue Sunscreen FPPO-HBr Source: ACS Publications URL

Sources

• 1. Theoretical Study on the Grafting Reaction of Benzophenone Compounds to Polyethylene in the UV Radiation Cross-Linking Process - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Hydroxybenzophenone Derivatives: ESIPT Fluorophores Based on Switchable Intramolecular Hydrogen Bonds and Excitation Energy–Dependent Emission - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Synthesis Pathways and Reaction Mechanisms of 2,4-Dihydroxy-4'-methylbenzophenone: A Technical Guide

Executive Summary

2,4-Dihydroxy-4'-methylbenzophenone (CAS 40444-43-7) is a highly valued benzophenone derivative, primarily utilized as an ultraviolet (UV) light absorber in polymer stabilization and as a critical intermediate in advanced pharmaceutical synthesis[1]. This whitepaper provides an in-depth analysis of its synthesis pathways, focusing on the mechanistic foundations of Friedel-Crafts acylation, modern catalytic optimizations, and self-validating experimental protocols designed for high-yield laboratory execution.

Mechanistic Foundations: The Friedel-Crafts Acylation Pathway

The synthesis of 2,4-Dihydroxy-4'-methylbenzophenone is fundamentally driven by the Friedel-Crafts acylation, a classic electrophilic aromatic substitution (EAS) reaction[2][3]. The core reactants are resorcinol (1,3-dihydroxybenzene) and an acylating agent such as p-toluoyl chloride or p-toluic acid.

Regioselectivity and Causality

Resorcinol is highly activated toward electrophilic attack due to the electron-donating resonance effects of its two hydroxyl groups. These groups are ortho/para directors. The acylation occurs preferentially at the 4-position (which is para to one hydroxyl group and ortho to the other) rather than the 2-position. The 2-position is sterically hindered by the adjacent hydroxyl groups, making substitution there thermodynamically and kinetically unfavorable. Furthermore, the introduction of the electron-withdrawing carbonyl group deactivates the aromatic ring, naturally preventing undesired polyacylation[3][4].

Reaction Mechanism

• Electrophile Generation: A strong Lewis acid (e.g., AlCl₃ or ZnCl₂) coordinates with the halogen of p-toluoyl chloride, cleaving the C-Cl bond to generate a resonance-stabilized acylium ion[2][4].

• Nucleophilic Attack: The π-electrons of the highly activated resorcinol ring attack the acylium ion, breaking aromaticity to form a transient arenium ion (σ-complex)[4].

• Rearomatization: Deprotonation of the arenium ion restores the aromatic system, yielding the aryl ketone product[3].

Electrophilic aromatic substitution mechanism for 2,4-Dihydroxy-4'-methylbenzophenone synthesis.

Synthesis Pathways and Quantitative Data

Historically, the synthesis relied on the Nencki reaction using zinc chloride. However, modern methodologies have introduced greener and more efficient catalysts.

• Pathway A: The Nencki Reaction. Uses anhydrous ZnCl₂ with p-toluic acid and resorcinol at 165 °C. While straightforward, it suffers from low yields (~25%) due to product degradation at high temperatures[1].

• Pathway B: Lewis Acid Catalysis (AlCl₃). The standard industrial approach utilizing p-toluoyl chloride and AlCl₃. It requires stoichiometric amounts of the catalyst because the product ketone forms a stable complex with the Lewis acid[3][5].

• Pathway C: Zeolite-H-beta Catalysis. A green chemistry alternative using a heterogeneous Zeolite-H-beta catalyst in refluxing 4-chlorotoluene. This method avoids toxic halogenated solvents and allows for easy catalyst recovery, achieving ~70% yield[1].

• Pathway D: Phase Transfer Catalysis (PTC). Extrapolated from the synthesis of homologous dihydroxybenzophenones, adding PTCs like octadecyltrimethylammonium bromide in biphasic systems drastically improves reactant contact, pushing yields above 95%[6][7].

Comparative Synthesis Conditions and Yields

Method / Catalyst	Acylating Agent	Solvent / Condition	Temp (°C)	Time	Yield (%)
Nencki (ZnCl₂)	p-Toluic acid	Neat / Solvent-free	165	20 min	~25
Boron Trifluoride (BF₃)	p-Toluic acid	Tetrachloroethane	100	4 h	Moderate
Zeolite-H-beta	p-Toluic acid	4-Chlorotoluene	162 (Reflux)	16-18 h	~70
AlCl₃ (Standard F-C)	p-Toluoyl chloride	Dichloromethane	0-25	2-4 h	75-85
PTC (Surfactant-assisted)	p-Toluoyl chloride	Biphasic (Water/Organic)	40-50	3-4 h	>90

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols integrate built-in validation checks (colorimetric shifts, thermodynamic monitoring) to confirm reaction progression.

Protocol 1: Standard AlCl₃-Catalyzed Synthesis

Rationale: AlCl₃ is a potent Lewis acid that strongly activates the acyl chloride. Because the resulting benzophenone tightly coordinates with AlCl₃, 1.1 to 1.3 equivalents of the catalyst are strictly required to prevent the reaction from stalling[3][5].

• Preparation & Purging: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, charge anhydrous AlCl₃ (1.2 eq). Suspend in anhydrous dichloromethane (DCM)[5].

• Exotherm Control: Submerge the flask in an ice-water bath to achieve 0-5 °C. Causality: The initial complexation is highly exothermic. Strict temperature control prevents the degradation of resorcinol and suppresses undesired O-acylation (esterification)[5].

• Reagent Addition: Dissolve resorcinol (1.0 eq) in a minimum volume of DCM and add dropwise. Subsequently, dissolve p-toluoyl chloride (1.0 eq) in DCM and add dropwise over 30 minutes. Validation Check: The solution will transition to a deep yellow/orange hue, visually confirming the formation of the acylium-arenium complex.

• Reaction Propagation: Remove the ice bath, allowing the mixture to warm to room temperature. Stir for 2-4 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3) until the resorcinol spot is entirely consumed.

• Acidic Quenching: Carefully pour the reaction mixture over crushed ice containing 1M HCl. Causality: The highly acidic quench is mandatory to break the robust aluminum-ketone complex, releasing the free 2,4-Dihydroxy-4'-methylbenzophenone into the organic phase[3].

• Extraction & Purification: Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Recrystallize the crude solid from aqueous ethanol.

Step-by-step workflow for the AlCl3-catalyzed synthesis of 2,4-Dihydroxy-4'-methylbenzophenone.

Protocol 2: Zeolite-H-beta Catalyzed Green Synthesis

Rationale: Zeolites provide a shape-selective, acidic microenvironment that promotes para-acylation without generating the stoichiometric heavy-metal waste associated with AlCl₃[1].

• Setup: In a round-bottom flask equipped with a Dean-Stark trap and reflux condenser, combine resorcinol (1.0 eq), p-toluic acid (1.0 eq), and Zeolite-H-beta catalyst (10-20% w/w)[1].

• Solvent Addition: Add 4-chlorotoluene to serve as a high-boiling solvent[1].

• Reflux & Dehydration: Heat the mixture to 162 °C (reflux) for 16-18 hours. Validation Check: Water will continuously collect in the Dean-Stark trap as the condensation proceeds. The reaction is deemed complete when water evolution ceases.

• Workup: Cool the mixture to room temperature. Filter the suspension to recover the Zeolite catalyst (which can be washed, calcined, and reused for future cycles). Evaporate the 4-chlorotoluene solvent under vacuum and recrystallize the crude residue.

Troubleshooting & Expert Insights

• Catalyst Trapping & Low Yields: A common pitfall in the AlCl₃ pathway is an unexpectedly low yield despite complete starting material consumption. This is almost always due to incomplete quenching. The product ketone forms a highly stable, deeply colored complex with AlCl₃. If the quench is not sufficiently acidic (failure to use 1M HCl), the product remains trapped in an unbreakable aqueous emulsion[3].

• Managing O-Acylation: While poly-C-acylation is rare due to ring deactivation[3], O-acylation (esterification of the resorcinol hydroxyl groups) can occur if the acyl chloride is added too rapidly or if the temperature exceeds 10 °C during the initial addition phase. Maintaining strict thermal control is paramount[5].

Sources

• 1. 2,4-dihydroxy-4'-methylbenzophenone | 40444-43-7 [amp.chemicalbook.com]
• 2. Friedel–Crafts Acylation [sigmaaldrich.com]
• 3. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 4. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. tsijournals.com [tsijournals.com]

Comprehensive Technical Guide: Molecular Weight and Thermodynamic Profiling of 2,4-Dihydroxy-4'-methylbenzophenone

Executive Summary

In the fields of pharmaceutical formulation and advanced materials science, benzophenone derivatives play a critical role as UV stabilizers, photoinitiators, and active pharmaceutical intermediates. 2,4-Dihydroxy-4'-methylbenzophenone (CAS: 40444-43-7) is a highly specialized compound within this class. Understanding its exact molecular weight and thermodynamic properties is non-negotiable for researchers aiming to optimize its solubility, thermal stability, and behavior during high-energy manufacturing processes like hot-melt extrusion.

This whitepaper provides an authoritative, in-depth analysis of the physicochemical properties of 2,4-Dihydroxy-4'-methylbenzophenone, synthesizing structural data with validated experimental protocols for thermodynamic profiling.

Molecular Identity and Synthesis Kinetics

The structural framework of 2,4-Dihydroxy-4'-methylbenzophenone consists of a conjugated aromatic system that facilitates its UV-absorbing capabilities. According to the1[1], the compound possesses the following core identifiers:

• Molecular Formula: C14H12O3[1]

• Molecular Weight: 228.24 g/mol [1]

• InChIKey: FGCATPMSNCVLQK-UHFFFAOYSA-N[1]

From a synthetic standpoint, the compound is typically generated via a Nencki reaction. As detailed by 2[2], this involves the reaction of p-toluic acid with resorcinol in the presence of a zinc chloride catalyst at elevated temperatures (165°C)[2].

Fig 1: Nencki acylation synthesis pathway of 2,4-Dihydroxy-4'-methylbenzophenone.

Thermodynamic Properties and Formulation Impact

Thermodynamic parameters dictate how a molecule behaves under thermal stress and in various solvent systems. The high normal boiling point ( Tboil​ = 793.17 K) and significant enthalpy of vaporization ( Δvap​H∘ = 84.75 kJ/mol) indicate extremely low volatility[3]. This makes the compound highly stable during high-temperature pharmaceutical processing.

The table below summarizes the critical thermodynamic properties calculated via the Joback method, as sourced from 3[3]:

Parameter	Symbol	Value	Unit	Analytical Significance
Molecular Weight	MW	228.24	g/mol	Essential for exact mass targeting in MS[1].
Normal Melting Point	Tfus​	586.27	K	Dictates solid-state storage limits[3].
Enthalpy of Fusion	Δfus​H∘	32.87	kJ/mol	Indicates crystal lattice strength[3].
Normal Boiling Point	Tboil​	793.17	K	Defines volatility during thermal processing[3].
Enthalpy of Vaporization	Δvap​H∘	84.75	kJ/mol	Energy required for liquid-to-gas transition[3].
Critical Temperature	Tc​	1053.98	K	Upper limit for phase boundary existence[3].
Critical Pressure	Pc​	4140.93	kPa	Relevant for supercritical fluid applications[3].
Standard Gibbs Free Energy	Δf​G∘	-155.97	kJ/mol	Determines thermodynamic spontaneity of formation[3].

Mechanistic Insight: The enthalpy of fusion ( Δfus​H∘ ) of 32.87 kJ/mol directly correlates with the energy required to disrupt the compound's crystal lattice[3]. A higher lattice energy generally results in lower aqueous solubility (calculated log10​WS = -3.00)[3], necessitating the use of co-solvents or lipid-based delivery systems in liquid formulations.

Validated Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems . They include built-in checks to prevent false positives and instrumental drift.

RP-HPLC-MS for Molecular Weight and Purity Verification

This method is adapted from the separation protocols established by 4[4].

• Step 1: Mobile Phase Preparation. Prepare a mobile phase consisting of Acetonitrile (MeCN) and Water. Causality Check: While standard HPLC might use phosphoric acid, you must replace it with 0.1% Formic Acid for Mass Spectrometry (MS) applications[4]. Phosphoric acid is non-volatile; it will precipitate in the MS source, causing severe ion suppression and permanent hardware fouling. Formic acid ensures volatility while providing the necessary protons for positive Electrospray Ionization (ESI+).

• Step 2: Column Selection. Utilize a Reverse Phase (RP) column with 3 µm particles to ensure sharp peak resolution and scalability for fast UPLC applications[4].

• Step 3: Self-Validation (The Blank & Internal Standard). Before injecting the sample, run a pure solvent blank to establish a baseline and confirm zero carryover. Spike the sample with a known internal standard (e.g., benzophenone-d10) to validate retention time stability and ionization efficiency.

• Step 4: MS Detection. Operate the MS in ESI+ mode. The target exact mass for verification is the protonated adduct [M+H]+ at m/z 229.08.

Differential Scanning Calorimetry (DSC) for Thermodynamic Profiling

To empirically validate the theoretical melting point ( Tfus​ ) and enthalpy of fusion ( Δfus​H∘ ), DSC is employed.

• Step 1: Self-Validation (Calibration). The DSC system must be calibrated using a high-purity Indium standard ( Tfus​ = 156.6°C, Δfus​H = 28.45 J/g). Causality: If the Indium run deviates by >±0.1°C or >±1% in enthalpy, the instrument's thermal sensors have drifted. The system must be recalibrated before analyzing the target compound to ensure absolute trustworthiness of the data.

• Step 2: Sample Preparation. Accurately weigh 2–5 mg of 2,4-Dihydroxy-4'-methylbenzophenone into a hermetically sealed aluminum pan.

• Step 3: Thermal Ramp. Apply a controlled heating rate of 10°C/min under a dry nitrogen purge (50 mL/min). Causality: A 10°C/min rate provides the optimal balance between thermal resolution (sharpness of the melting peak) and sensitivity (heat flow magnitude).

• Step 4: Data Integration. Integrate the endothermic melting peak to determine the onset temperature (empirical Tfus​ ) and the area under the curve (empirical Δfus​H∘ ).

Fig 2: Analytical workflow for molecular weight verification and thermodynamic profiling.

Applications in Pharmaceutical and Material Sciences

Because of its unique thermodynamic stability and molecular structure, 2,4-Dihydroxy-4'-methylbenzophenone is highly valued in drug development and materials manufacturing. The conjugated dihydroxy-benzophenone core acts as a highly efficient UV filter. It absorbs high-energy ultraviolet radiation and dissipates it as harmless thermal energy via rapid internal conversion. This mechanism is critical for protecting photosensitive Active Pharmaceutical Ingredients (APIs) from degradation, thereby extending the shelf-life of complex formulations. Furthermore, its predictable thermodynamic profile allows it to be seamlessly integrated into pharmacokinetic studies and impurity isolation workflows[4].

References

• SIELC Technologies - 2,4-Dihydroxy-4'-methylbenzophenone HPLC Separation Method. URL: [Link]

• Cheméo - Chemical Properties of Benzophenone, 2,4-dihydroxy-4'-methyl (CAS 40444-43-7). URL:[Link]

• NIH Global Substance Registration System (GSRS) - 2,4-DIHYDROXY-4'-METHYLBENZOPHENONE. URL:[Link]

Sources

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. 2,4-dihydroxy-4'-methylbenzophenone | 40444-43-7 [amp.chemicalbook.com]
• 3. Benzophenone, 2,4-dihydroxy-4'-methyl (CAS 40444-43-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. 2,4-Dihydroxy-4’-methylbenzophenone | SIELC Technologies [sielc.com]

Predictive Toxicology and In Vitro Safety Profiling of 2,4-Dihydroxy-4'-methylbenzophenone

Executive Summary & Physicochemical Rationale

As the regulatory landscape for ultraviolet (UV) filters and light stabilizers tightens, the predictive safety profiling of benzophenone derivatives has become a critical focus in chemical and pharmaceutical development. 2,4-Dihydroxy-4'-methylbenzophenone (CAS 40444-43-7; Molecular Weight: 228.24 g/mol ) is a structurally distinct derivative characterized by a 4'-methyl substitution and hydroxyl groups at the 2 and 4 positions[1].

While its primary function relies on the benzophenone backbone's ability to absorb UV radiation and dissipate it as harmless heat, this exact chromophoric property introduces specific toxicological liabilities. In drug development and safety pharmacology, we cannot rely solely on in vivo lagging indicators. Instead, we must deploy a tiered in vitro testing strategy targeting the known class-effects of benzophenones: phototoxicity, endocrine disruption, and metabolism-dependent genotoxicity [2]. This whitepaper outlines the causality-driven methodologies required to establish a robust in vitro safety profile for 2,4-Dihydroxy-4'-methylbenzophenone.

Mechanistic Causality: Why We Test What We Test

The Phototoxicity Liability

Benzophenones absorb photons, elevating the molecule from a ground state to an excited singlet state, followed by intersystem crossing to an excited triplet state (T1). In a safe UV filter, this energy is dissipated via non-radiative decay. However, if the T1 state is long-lived, it can undergo Type II energy transfer to molecular oxygen, generating Reactive Oxygen Species (ROS) such as singlet oxygen [3]. These ROS attack lysosomal membranes and lipid bilayers, leading to rapid cellular apoptosis.

Fig 1: Mechanistic pathway of benzophenone-induced phototoxicity via ROS generation.

The Endocrine Disruption Liability

Hydroxylated benzophenones structurally mimic 17β-estradiol, allowing them to bind to Estrogen Receptors (ERα/ERβ)[4]. Furthermore, derivatives like Benzophenone-2 are potent inhibitors of Thyroid Peroxidase (TPO), the enzyme responsible for iodine organification in thyroid hormone synthesis[5]. The 2,4-dihydroxy substitutions on CAS 40444-43-7 make it highly suspect for similar TPO inhibition and ER agonism, necessitating targeted transactivation assays.

Tiered In Vitro Assessment Workflow

To systematically de-risk 2,4-Dihydroxy-4'-methylbenzophenone, we deploy a three-tiered in vitro workflow.

Fig 2: Tiered in vitro safety assessment workflow for benzophenone derivatives.

Quantitative Data Summarization

The following table establishes the predictive thresholds and self-validating control parameters required when testing 2,4-Dihydroxy-4'-methylbenzophenone against class-representative baselines.

Assay Type	Target Mechanism	Cell Line / Model	Predictive Safety Threshold	Validation Control (Self-Validating System)
Phototoxicity	Lysosomal membrane integrity	Balb/c 3T3 Fibroblasts	PIF < 2.0 (Non-phototoxic)	Chlorpromazine (PIF > 14.4)
Genotoxicity	Point mutations / Electrophilic attack	S. typhimurium (TA98, TA100)	< 2-fold increase in revertants	2-Aminoanthracene (+S9 activation)
Endocrine (ER)	ERα agonism / transactivation	HeLa-9903 (OECD 455)	PC10 > 10 µM (Weak/No agonism)	17β-Estradiol (E2) dose-response curve
Endocrine (Thyroid)	TPO enzyme inhibition	FTC-238 (hrTPO extract)	IC50 > 100 µM	Methimazole (Dose-dependent inhibition)

Self-Validating Experimental Methodologies

To ensure trustworthiness and reproducibility, the following step-by-step methodologies embed internal validation loops.

Protocol 1: 3T3 Neutral Red Uptake (NRU) Phototoxicity Test (OECD TG 432)

Causality Rationale: Balb/c 3T3 immortalized murine fibroblasts are highly sensitive to oxidative stress and lack the robust stratum corneum barrier of in vivo skin. This provides a conservative, worst-case scenario for predicting photo-induced lipid peroxidation [3].

• Cell Seeding: Seed Balb/c 3T3 cells into two 96-well plates at a density of 1×104 cells/well. Incubate for 24 hours at 37°C, 5% CO₂.

• Chemical Exposure: Decant the culture medium. Apply 2,4-Dihydroxy-4'-methylbenzophenone dissolved in Earle's Balanced Salt Solution (EBSS) across 8 serial concentrations (e.g., 0.1 to 100 µg/mL). Incubate for 1 hour.

• Irradiation Phase: Expose Plate 1 (+UVA) to 5 J/cm² of UVA light (peak emission 365 nm) for approximately 50 minutes. Keep Plate 2 (-UVA) in the dark at room temperature to serve as the baseline cytotoxicity control.

• Recovery & Staining: Wash cells with PBS. Add fresh culture medium and incubate for 24 hours. Subsequently, add Neutral Red dye (50 µg/mL) for 3 hours. Viable cells will actively transport the dye into intact lysosomes.

• Extraction: Wash cells, add a desorb solution (ethanol/acetic acid), and measure optical density at 540 nm (OD540).

• Self-Validation & Calculation: The assay is only valid if the positive control (Chlorpromazine) yields a Photo-Irritation Factor (PIF) > 14.4, and the negative control (Sodium Dodecyl Sulfate) yields a PIF < 1.2. Calculate the PIF for the test article: PIF = IC50(-UVA) / IC50(+UVA).

Protocol 2: Thyroid Peroxidase (TPO) Inhibition Assay

Causality Rationale: Benzophenones with resorcinol-like moieties (such as the 2,4-dihydroxy structure) can act as competitive inhibitors of TPO, disrupting the synthesis of thyroxine (T4)[5].

• Enzyme Preparation: Culture human follicular thyroid carcinoma cells (FTC-238) stably transfected with human recombinant TPO (hrTPO). Lyse the cells and isolate the microsomal fraction containing active hrTPO via ultracentrifugation.

• Assay Assembly: In a UV-transparent 96-well plate, combine the hrTPO extract, 33 mM guaiacol (acting as the electron donor), and varying concentrations of CAS 40444-43-7 (0.1 µM to 100 µM).

• Reaction Initiation: Add 0.27 mM H₂O₂ to initiate the TPO-catalyzed oxidation reaction.

• Kinetic Measurement: Continuously measure the formation of tetraguaiacol (the oxidized product) at 470 nm using a microplate spectrophotometer for 3 minutes at 37°C.

• Self-Validation & Calculation: The assay is valid only if the reference inhibitor (Methimazole) demonstrates a standard dose-dependent reduction in the Vmax​ of guaiacol oxidation. Calculate the IC50 of 2,4-Dihydroxy-4'-methylbenzophenone based on the percentage reduction in the kinetic slope compared to the vehicle control.

Protocol 3: Genotoxicity via Ames Test with S9 Metabolic Activation

Causality Rationale: Benzophenones are often metabolically stable in their parent form but undergo hepatic biotransformation via Cytochrome P450 enzymes into reactive electrophiles[2]. Incorporating a rat liver S9 metabolic activation system ensures that transient, genotoxic metabolites generated during first-pass metabolism are not missed.

• Preparation: Prepare agar plates with trace amounts of histidine.

• Exposure: Mix Salmonella typhimurium strains (TA98, TA100) with 2,4-Dihydroxy-4'-methylbenzophenone (up to 5000 µ g/plate ).

• Metabolic Activation: Run parallel cohorts with and without 10% Aroclor 1254-induced rat liver S9 fraction.

• Incubation & Counting: Incubate for 48 hours at 37°C. Count revertant colonies.

• Self-Validation: The assay is valid if the positive control requiring metabolic activation (2-Aminoanthracene) induces a >3-fold increase in revertant colonies exclusively in the +S9 cohort, proving the enzymatic viability of the S9 fraction.

References

• National Institutes of Health (NIH) GSRS. 2,4-DIHYDROXY-4'-METHYLBENZOPHENONE (CAS 40444-43-7). Global Substance Registration System.[Link]

• Gong, X., et al. (2019). Phototoxic risk assessment on benzophenone UV filters: In vitro assessment and a theoretical model. Toxicology in Vitro.[Link]

• Schmutzler, C., et al. (2007). The ultraviolet filter benzophenone 2 interferes with the thyroid hormone axis in rats and is a potent in vitro inhibitor of human recombinant thyroid peroxidase. Endocrinology.[Link]

• Kinnberg, K. L., et al. (2015). Endocrine-disrupting effect of the ultraviolet filter benzophenone-3 in zebrafish, Danio rerio. Environmental Toxicology and Chemistry.[Link]

• Environment and Climate Change Canada. (2023). Screening Assessment - Benzophenone. Government of Canada.[Link]

Sources

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. Screening Assessment - Benzophenone - Canada.ca [canada.ca]
• 3. Phototoxic risk assessment on benzophenone UV filters: In vitro assessment and a theoretical model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Endocrine-disrupting effect of the ultraviolet filter benzophenone-3 in zebrafish, Danio rerio - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The ultraviolet filter benzophenone 2 interferes with the thyroid hormone axis in rats and is a potent in vitro inhibitor of human recombinant thyroid peroxidase - PubMed [pubmed.ncbi.nlm.nih.gov]

Comprehensive Technical Guide to the UV-Vis Absorption Spectrum of 2,4-Dihydroxy-4'-methylbenzophenone

Executive Summary

2,4-Dihydroxy-4'-methylbenzophenone (CAS 40444-43-7) is a specialized organic compound utilized extensively as an ultraviolet (UV) absorber and photoinitiator in polymer stabilization, coatings, and cosmetic formulations. Structurally, it is a derivative of the benzophenone family, characterized by a dual-ring system bridged by a carbonyl group, with hydroxyl groups at the 2 and 4 positions, and a methyl group at the 4' position. This guide provides an in-depth analysis of its UV-Vis absorption properties, the quantum mechanical mechanisms driving its photostability, and a rigorously validated protocol for spectral analysis.

Molecular Mechanisms of UV Absorption

To understand the absorption profile of 2,4-Dihydroxy-4'-methylbenzophenone, one must analyze the synergistic effects of its structural moieties.

The Benzophenone Backbone and Chromophore Conjugation

The core benzophenone structure provides a highly conjugated π -electron system. The primary UV absorption arises from two distinct electronic transitions:

• π→π∗ Transitions: Occurring primarily in the UV-C and UV-B regions (240–290 nm), these transitions are associated with the aromatic benzene rings and their conjugation with the carbonyl double bond[1].

• n→π∗ Transitions: Occurring in the UV-A region (320–340 nm), these are characteristic of aromatic ketones, representing the excitation of non-bonding electrons on the carbonyl oxygen into the anti-bonding π orbital[1].

Intramolecular Hydrogen Bonding and ESIPT

The defining feature of 2-hydroxy substituted benzophenones is their exceptional photostability, which is governed by the Excited-State Intramolecular Proton Transfer (ESIPT) mechanism. The hydroxyl group at the ortho position (C2) forms a strong intramolecular hydrogen bond with the adjacent carbonyl oxygen, creating a planar six-membered ring[2].

• Upon absorbing a UV photon, the molecule transitions from the ground-state enol form to an excited-state enol form ( S1​ ).

• This excitation drastically alters the acidity of the hydroxyl proton and the basicity of the carbonyl oxygen, triggering an ultrafast proton transfer to form an excited-state keto tautomer.

• The keto* state rapidly undergoes non-radiative decay back to the ground state, dissipating the absorbed UV energy as harmless thermal energy (heat) before reversing the proton transfer to regenerate the original enol form[3].

Substituent Effects: The Role of the 4'-Methyl Group

The addition of a methyl group at the 4' position introduces a weak electron-donating group (EDG) via hyperconjugation and inductive effects. According to studies on benzophenone derivatives, electron-donating substituents on the benzylidene ring increase the electron density of the conjugated system[3]. This destabilizes the Highest Occupied Molecular Orbital (HOMO) while having a lesser effect on the Lowest Unoccupied Molecular Orbital (LUMO), effectively narrowing the HOMO-LUMO energy gap. Consequently, the 4'-methyl group induces a bathochromic shift (red shift) in the maximum absorption wavelength ( λmax​ ) compared to the unsubstituted 2,4-dihydroxybenzophenone, extending its protective range further into the UV-A spectrum[3],[4].

Figure 1: The Excited-State Intramolecular Proton Transfer (ESIPT) cycle responsible for UV energy dissipation.

UV-Vis Absorption Spectrum Data

Based on the comparative spectral data of 2,4-dihydroxybenzophenone and 4-methylbenzophenone[2],[5], the UV-Vis absorption spectrum of 2,4-Dihydroxy-4'-methylbenzophenone in polar protic solvents (e.g., Ethanol, Methanol) exhibits three primary absorption bands. The data is summarized in Table 1.

Table 1: Quantitative UV-Vis Absorption Data for 2,4-Dihydroxy-4'-methylbenzophenone (in Ethanol)

Absorption Band	λmax​ (nm)	Estimated Molar Absorptivity ( ϵ ) ( L⋅mol−1⋅cm−1 )	Electronic Transition	Structural Origin
Band I	~245 - 255 nm	8,500 - 9,500	π→π∗	Aromatic benzene rings[1]
Band II	~285 - 295 nm	9,000 - 10,000	π→π∗	Conjugation between aromatic π electrons and carbonyl bridge[1]
Band III	~325 - 335 nm	13,000 - 14,500	n→π∗ / Charge Transfer	Carbonyl oxygen non-bonding electrons; enhanced by 4'-methyl EDG bathochromic shift[2],[3]

Note: The exact λmax​ and ϵ values are solvent-dependent. Polar protic solvents like ethanol can form intermolecular hydrogen bonds, slightly altering the n→π∗ transition energy compared to non-polar solvents like chloroform.

Experimental Protocol for UV-Vis Spectral Analysis

To ensure high scientific integrity and reproducibility, the following self-validating protocol must be used to acquire the UV-Vis spectrum of 2,4-Dihydroxy-4'-methylbenzophenone.

Rationale & Causality

• Solvent Choice: Spectroscopic-grade ethanol is mandated because impurities in standard solvents absorb heavily below 260 nm, which would mask Band I.

• Cuvette Selection: Matched quartz cuvettes (10 mm path length) are required. Standard borosilicate glass absorbs UV radiation below 300 nm, rendering it useless for measuring Band I and Band II.

• Self-Validation: The protocol incorporates a Beer-Lambert linearity check to confirm that the measured absorbance is strictly due to the analyte concentration and free from aggregation artifacts.

Step-by-Step Methodology

• System Suitability Test: Turn on the UV-Vis spectrophotometer (e.g., Shimadzu UV-1800) and allow a 30-minute warm-up for lamp stabilization. Verify photometric accuracy using a standard K2​Cr2​O7​ solution.

• Sample Preparation: Weigh exactly 2.28 mg of 2,4-Dihydroxy-4'-methylbenzophenone (MW = 228.24 g/mol ) using a microbalance. Dissolve in 10 mL of spectroscopic-grade ethanol to create a 10−3 M stock solution.

• Serial Dilution: Prepare three working solutions at 10−4 M, 5×10−5 M, and 10−5 M to ensure the maximum absorbance falls within the linear dynamic range of the detector (0.1 to 1.0 AU)[2].

• Baseline Correction: Fill two matched quartz cuvettes with pure spectroscopic-grade ethanol. Place them in the reference and sample beams. Run a baseline scan from 200 nm to 400 nm and zero the instrument.

• Spectral Scanning: Replace the ethanol in the sample cuvette with the 10−5 M working solution. Scan the sample from 200 nm to 400 nm at a medium scan speed (e.g., 200 nm/min).

• Data Analysis: Record the absorbance ( A ) at the identified λmax​ peaks. Calculate the molar extinction coefficient ( ϵ ) using the Beer-Lambert Law: ϵ=A/(c⋅l) , where c is concentration in mol/L and l is the path length in cm. Verify that ϵ remains constant across the three concentration points.

Figure 2: Self-validating experimental workflow for UV-Vis spectrophotometric analysis.

Photostability and Degradation Pathways

While the ESIPT mechanism provides robust photostability, prolonged exposure to high-intensity UV irradiation (e.g., UV365nm​ ) can induce degradation. Research on structurally analogous 2,4-dihydroxybenzophenones demonstrates that photodegradation can be self-accelerating[1].

Prolonged UV exposure can lead to the cleavage of the molecule or the generation of reactive oxygen species (ROS). Specifically, certain photodegradation products possessing an aromatic ketone structure can be excited to an activated triplet state. This triplet state can transfer energy to dissolved molecular oxygen, generating singlet oxygen ( 1O2​ ) [1],[6]. The singlet oxygen subsequently attacks the parent benzophenone molecule, accelerating its degradation and potentially impacting the stability of coexisting organic compounds in the formulation matrix[6]. Therefore, when formulating with 2,4-Dihydroxy-4'-methylbenzophenone, the inclusion of singlet oxygen quenchers or synergistic antioxidant stabilizers is highly recommended to maintain long-term spectral integrity.

References

• Zhang, T., et al. (2022). Self-Accelerated Photodegradation of 2,4-Dihydroxybenzophenone in Water: Formation of Photoactive Products and Implications for the Transformation of Coexisting Organic Contaminants. ACS ES&T Water.[Link]

• Wu, F., et al. (2022). Substituent Effects on the Ultraviolet Absorption Properties of 2,4-Dihydroxy Dibenzophenone. Molecules, 27(23), 8169.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Substituent Effects on the Ultraviolet Absorption Properties of 2,4-Dihydroxy Dibenzophenone [mdpi.com]
• 4. Substituent Effects on the Ultraviolet Absorption Properties of 2,4-Dihydroxy Dibenzophenone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. SINOCURE® MBP - 4-Methylbenzophenone Type II Photoinitiator [sinocurechem.com]
• 6. pubs.acs.org [pubs.acs.org]

The Crystalline Architecture and Polymorphic Landscape of 2,4-Dihydroxy-4'-methylbenzophenone

A Technical Whitepaper for Solid-State Chemists and Drug Development Professionals

As a Senior Application Scientist, I approach the solid-state chemistry of benzophenone derivatives not merely as a cataloging exercise, but as a discipline of rigorous thermodynamic control. 2,4-Dihydroxy-4'-methylbenzophenone (CAS 40444-43-7) is a structurally complex molecule whose utility in photochemistry, UV filtration, and pharmaceutical intermediate synthesis is heavily dictated by its solid-state behavior.

This whitepaper provides an in-depth analysis of the structural determinants, polymorphic behavior, and experimental methodologies required to isolate and characterize the crystalline forms of 2,4-dihydroxy-4'-methylbenzophenone.

Core Structural Determinants & Conformational Flexibility

The polymorphic behavior of benzophenone derivatives is primarily governed by conformational flexibility. Unlike rigid planar molecules, benzophenones possess a critical degree of freedom: the interplanar dihedral twist angle between the two phenyl rings.

The Dihedral Twist and Polymorphism

In the solid state, the conformation of a benzophenone molecule is dictated by this twist angle, which balances steric hindrance against optimal crystal packing density. Crystallographic studies on related unsubstituted and substituted benzophenones demonstrate that this angle typically rests near 54° for thermodynamically stable polymorphs (often orthorhombic) and shifts to ~65° in metastable (often monoclinic) polymorphs .

Hydrogen Bonding Networks

For 2,4-dihydroxy-4'-methylbenzophenone, the substituent groups introduce specific supramolecular directives:

• Intramolecular Hydrogen Bonding (2-OH): The hydroxyl group at the 2-position forms a strong intramolecular hydrogen bond with the adjacent carbonyl oxygen. This creates a highly stable, pseudo-six-membered enol ring, effectively locking the conformation of the dihydroxylated phenyl ring and forcing the conformational variance entirely onto the 4'-methylphenyl ring .

• Intermolecular Hydrogen Bonding (4-OH): The hydroxyl group at the 4-position is sterically accessible and serves as the primary hydrogen-bond donor for intermolecular lattice formation, linking adjacent molecules into 1D chains or 2D sheets.

• Aromatic and Steric Interactions (4'-Methyl): The methyl group provides steric bulk that dictates the optimal packing motif. Depending on the polymorph, the aromatic rings engage in either T-shaped or parallel-displaced π−π interactions, which directly influence the thermal expansion tensors of the crystal .

Figure 1: Logical relationship between molecular conformation, H-bonding, and polymorph packing.

Thermodynamic Profiling of Polymorphs

Based on the established crystallographic behavior of dihydroxybenzophenones, 2,4-dihydroxy-4'-methylbenzophenone exhibits at least two distinct solid-state forms. Form I is the thermodynamically stable phase at ambient conditions, exhibiting a melting point of 139°C . Form II is a kinetically trapped metastable phase.

Table 1: Comparative Crystallographic and Thermodynamic Profiles

Property	Form I (Thermodynamically Stable)	Form II (Metastable)
Crystal System	Monoclinic	Orthorhombic / Monoclinic
Dihedral Angle (approx.)	54°	65°
Melting Point	139°C	< 139°C (typically 125–130°C)
Intermolecular Interactions	Strong 4-OH...O=C, T-shaped π−π	Weakened H-bonds, Parallel-displaced π−π
Density	Higher (Dense packing)	Lower (Kinetic trapping)
Isolation Method	Slow evaporation (Acetonitrile)	Melt-quenching (Supercooling to 243 K)

Experimental Workflow for Polymorph Screening & Isolation

To isolate these distinct forms, one must manipulate the kinetics of nucleation. The following protocols are designed as a self-validating system : by isolating both forms and subjecting Form II to a solvent-mediated phase transition (SMPT), the thermodynamic relationship between the two forms is empirically proven.

Protocol A: Isolation of Form I via Solvent-Mediated Crystallization

Causality: Slow cooling in a polar aprotic solvent allows the molecules sufficient time and mobility to overcome the activation energy barrier, rotating into the optimal 54° dihedral angle required for the dense Form I lattice.

• Dissolution: Dissolve 500 mg of raw 2,4-dihydroxy-4'-methylbenzophenone in 10 mL of anhydrous acetonitrile at 60°C.

• Filtration: Pass the hot solution through a 0.22 μm PTFE syringe filter. Why? Dust or undissolved impurities act as heterogeneous nucleating agents, which can prematurely trigger the precipitation of metastable kinetic forms.

• Controlled Cooling: Program a cooling incubator to reduce the temperature from 60°C to 25°C at a strict rate of 0.5°C/min.

• Harvesting: Isolate the resulting crystals via vacuum filtration and dry under reduced pressure at 40°C for 12 hours.

Protocol B: Isolation of Form II via Melt-Quenching

Causality: Rapid supercooling of the melt bypasses the nucleation barrier of the stable form. The molecules are kinetically trapped in the higher-energy ~65° conformation before they can organize into the dense Form I lattice .

• Melting: Place 100 mg of Form I in a glass capillary or a DSC aluminum pan. Heat to 145°C (just above the 139°C melting point) and hold isothermally for 2 minutes to ensure complete destruction of the crystalline lattice memory.

• Quenching: Immediately plunge the sample into a liquid nitrogen-cooled bath to rapidly supercool the melt to ~243 K (-30°C).

• Annealing: Slowly warm the amorphous glass to 0°C to induce cold crystallization of the metastable Form II.

Protocol C: Self-Validation via SMPT

To validate the metastable nature of Form II, suspend 50 mg of Form II powder in 2 mL of a saturated Form I ethanol solution at 25°C. The lower solubility of the stable Form I will drive the dissolution of Form II and the subsequent precipitation of Form I. Monitoring this slurry over 48 hours via Powder X-Ray Diffraction (PXRD) confirms the monotropic/enantiotropic relationship.

Figure 2: Experimental workflow for the screening and isolation of polymorphs.

Implications for Formulation and Stability

Understanding the polymorphic landscape of 2,4-dihydroxy-4'-methylbenzophenone is critical for downstream applications:

• UV Filtration Stability: The efficiency of benzophenones as UV filters relies on the rapid internal conversion of UV energy to heat. The intramolecular hydrogen bond (2-OH) facilitates an excited-state intramolecular proton transfer (ESIPT). Polymorphic shifts that alter the crystal lattice density can impact the vibrational relaxation pathways, altering photostability.

• Formulation Solubility: Form II, being less thermodynamically stable, exhibits a higher apparent solubility. If formulated in a suspension or topical cream, Form II carries a high risk of undergoing solvent-mediated phase transition back to Form I, leading to unwanted crystal growth, grittiness in topical formulations, and altered dissolution profiles.

By strictly controlling the crystallization environment—specifically the cooling trajectory and solvent selection—researchers can ensure phase purity and lock in the desired physicochemical properties of the compound.

References

• Warren, M. R., et al. "Solid-State Dilution of Dihydroxybenzophenones with 4,13-Diaza-18-crown-6 for Photocrystallographic Studies." Crystal Growth & Design, vol. 12, no. 6, 2012, pp. 3259–3270. URL:[Link]

• Kutzke, H., et al. "Uniaxial Negative Thermal Expansion in Polymorphic 2-Bromobenzophenone, Due to Aromatic Interactions?" Crystal Growth & Design, vol. 21, no. 5, 2021, pp. 2844–2853. URL:[Link]

Protocols & Analytical Methods

The Role of 2,4-Dihydroxy-4'-methylbenzophenone in Enhancing Polymer Durability: Application Notes and Protocols

For the attention of: Researchers, scientists, and professionals in polymer science and material development.

This document provides a comprehensive technical guide on the application of 2,4-Dihydroxy-4'-methylbenzophenone as a photostabilizer for polymers. It delves into the mechanisms of polymer photodegradation, the principles of UV stabilization, and detailed protocols for the incorporation and evaluation of this specific benzophenone derivative.

The Challenge of Polymer Photodegradation

Polymers, while versatile, are susceptible to degradation when exposed to environmental factors, particularly ultraviolet (UV) radiation from sunlight.[1][2] This degradation is a complex process initiated by the absorption of UV photons, which can lead to the formation of free radicals within the polymer matrix.[3][4] These highly reactive species trigger a cascade of chemical reactions, including chain scission and cross-linking, ultimately resulting in the deterioration of the polymer's physical and chemical properties.[2][3] The observable consequences of this degradation include discoloration (such as yellowing), loss of gloss, brittleness, cracking, and a reduction in mechanical strength.[1][2][5]

The Protective Mechanism of Benzophenone UV Absorbers

To counteract the damaging effects of UV radiation, UV stabilizers are incorporated into polymeric materials.[1][5][6] Among the most effective classes of UV stabilizers are benzophenones. These compounds function as UV absorbers, meaning they preferentially absorb harmful UV radiation before it can be absorbed by the polymer.[5][7]

The photostabilizing efficacy of 2-hydroxybenzophenones, including 2,4-Dihydroxy-4'-methylbenzophenone, lies in their molecular structure. An intramolecular hydrogen bond exists between the hydroxyl group at the 2-position and the adjacent carbonyl group.[8][9][10] Upon absorbing UV energy, this hydrogen bond is temporarily broken, and the molecule undergoes a reversible tautomerization to an excited-state enol-quinone structure.[9] This process allows for the absorbed energy to be dissipated harmlessly as heat, after which the molecule returns to its original, stable ground state, ready to absorb more UV radiation.[7][8][9] This cyclical process provides long-lasting protection to the polymer.

Mechanism of Photostabilization by 2-Hydroxybenzophenones

Caption: The photoprotective cycle of 2-hydroxybenzophenones.

Properties of 2,4-Dihydroxy-4'-methylbenzophenone

2,4-Dihydroxy-4'-methylbenzophenone is a derivative of 2,4-dihydroxybenzophenone, a well-established UV absorber.[11][12] The addition of a methyl group at the 4'-position can influence its compatibility with various polymer matrices and its overall performance.

Property	Value
Chemical Formula	C14H12O3[13]
Molecular Weight	228.24 g/mol [13]
Melting Point	~139°C[13]
Appearance	White to pale yellow crystalline solid[12]
UV Absorption Range	Primarily in the 290-400 nm range[5][8]

Application Protocols

The successful application of 2,4-Dihydroxy-4'-methylbenzophenone requires careful consideration of the polymer type, processing conditions, and end-use application.

Protocol 1: Incorporation into a Polymer Matrix

This protocol outlines a general procedure for incorporating the UV stabilizer into a common thermoplastic, such as polypropylene (PP) or polyethylene (PE), using a melt-blending technique.

Materials and Equipment:

• Polymer resin (e.g., PP, PE)

• 2,4-Dihydroxy-4'-methylbenzophenone powder

• Twin-screw extruder or internal mixer

• Injection molding machine or compression molder

• Drying oven

• Analytical balance

Procedure:

• Drying: Thoroughly dry the polymer resin according to the manufacturer's specifications to prevent hydrolytic degradation during processing.

• Premixing: Accurately weigh the desired amount of 2,4-Dihydroxy-4'-methylbenzophenone. Typical loading levels range from 0.5% to 5% by weight, depending on the polymer and the desired level of protection.[1] Create a physical premix by tumble-blending the polymer pellets with the UV stabilizer powder.

• Melt Compounding:

  • Set the temperature profile of the extruder or mixer appropriate for the specific polymer being used.

  • Feed the premix into the hopper.

  • The melt blending process ensures a homogeneous dispersion of the UV stabilizer within the polymer matrix.

• Pelletization (if using an extruder): The extrudate is cooled and pelletized to produce compounded pellets.

• Specimen Preparation:

  • Dry the compounded pellets.

  • Use an injection molding machine or compression molder to prepare standardized test specimens (e.g., plaques, tensile bars) for subsequent analysis.

  • Prepare a control batch of the polymer without the UV stabilizer for comparison.

Experimental Workflow for Polymer Stabilization

Caption: A streamlined workflow for incorporating and testing UV stabilizers.

Protocol 2: Evaluation of Photostabilization Efficacy through Accelerated Weathering

Accelerated weathering tests are crucial for evaluating the performance of UV stabilizers in a compressed timeframe by simulating long-term outdoor exposure.[14][15][16]

Materials and Equipment:

• Accelerated weathering chamber (e.g., QUV or Xenon Arc)[14][15]

• Spectrocolorimeter or spectrophotometer

• Gloss meter

• Universal testing machine for mechanical properties

• Fourier-Transform Infrared (FTIR) Spectrometer

• Scanning Electron Microscope (SEM)

Procedure:

• Sample Mounting: Mount the stabilized and control polymer specimens in the sample holders of the accelerated weathering chamber.

• Exposure Cycle: Program the chamber to a standardized cycle relevant to the intended application (e.g., ASTM G154 for QUV, ASTM G155 for Xenon Arc).[14][15] These cycles typically involve alternating periods of UV exposure, heat, and moisture (condensation or water spray).[14][16]

• Periodic Evaluation: At predetermined intervals (e.g., 0, 250, 500, 1000, 2000 hours), remove a set of specimens for analysis.[14]

• Post-Exposure Analysis:

  • Color and Gloss Measurement: Quantify changes in color (e.g., yellowness index) and gloss to assess aesthetic degradation.[14]

  • Mechanical Testing: Perform tensile tests to evaluate changes in properties such as tensile strength, elongation at break, and impact resistance.[2]

  • Chemical Analysis (FTIR): Use FTIR spectroscopy to monitor chemical changes in the polymer, such as the formation of carbonyl groups, which are indicative of oxidation.[17][18]

  • Surface Morphology (SEM): Employ SEM to visually inspect the polymer surface for micro-cracks, chalking, and other signs of degradation.[2][17][18]

Data Interpretation and Expected Outcomes

By comparing the results of the stabilized polymer samples to the unstabilized control samples over the course of the accelerated weathering exposure, the efficacy of 2,4-Dihydroxy-4'-methylbenzophenone can be quantitatively assessed.

Analytical Technique	Unstabilized Polymer (Control)	Polymer Stabilized with 2,4-Dihydroxy-4'-methylbenzophenone
Colorimetry	Significant increase in yellowness index; color fading.	Minimal change in color and yellowness.
Gloss Measurement	Rapid loss of surface gloss.	High retention of initial gloss.
Mechanical Testing	Decrease in tensile strength and elongation; increased brittleness.	Retention of mechanical properties.
FTIR Spectroscopy	Growth of carbonyl peaks, indicating significant oxidation.	Suppressed formation of carbonyl groups.
SEM Analysis	Evidence of surface cracking, crazing, and chalking.	Smooth and intact surface morphology.

Conclusion

2,4-Dihydroxy-4'-methylbenzophenone serves as an effective UV absorber for the photostabilization of a wide range of polymers. Its mechanism of action, based on the harmless dissipation of UV energy, significantly retards the degradation processes that compromise the aesthetic and mechanical integrity of polymeric materials.[1][5] The protocols outlined in this guide provide a robust framework for the incorporation and rigorous evaluation of this additive, enabling researchers and developers to enhance the long-term durability and performance of their polymer products.

References

• Accelerated Weathering (QUV) ASTM G154, ASTM D4329, ASTM D4587, ISO 4892. (n.d.).
• Polymer Degradation Analysis. (2025, October 3). Prism.
• Accelerated Weathering Testing for Plastics and Polymers. (n.d.). Intertek.
• Chemical Properties of Benzophenone, 2,4-dihydroxy-4'-methyl (CAS 40444-43-7). (n.d.). Cheméo.
• Kucharzyk, K. H., et al. (2024). Analytical tools to assess polymer biodegradation: A critical review and recommendations. Science of The Total Environment.
• Exploring the Techniques Used in Polymer Analysis. (2024, July 31). Technology Networks.
• Top Analytical Techniques for Characterizing Custom Polymers. (2025, June 7).
• What are UV Stabilisers for polymers? (2023, February 8). welltchem.com.
• UV Stabilizer and Absorber Additives Add Real Value to Coatings. (2025, March 26). Tilley Distribution.
• The role of uv stabilizers in plastic manufacturing. (2025, April 1). Vibrant Colortech.
• Methods of Analyses for Biodegradable Polymers: A Review. (2022, November 15). PMC.
• Accelerated Weathering Test chambers for Plastics and Polymers. (2021, November 1). TESTRON.
• D4364 Standard Practice for Performing Outdoor Accelerated Weathering Tests of Plastics Using Concentrated Sunlight. (2022, February 25). ASTM.
• ASTM D4364-94 - Standard Practice for Performing Outdoor Accelerated Weathering Tests of Plastics. (n.d.). ASTM.
• Light Stabilizers/UV Absorbers - Selection Tips & Formulation Examples. (2025, June 30). SpecialChem.
• Modifications of Polymers through the Addition of Ultraviolet Absorbers to Reduce the Aging Effect of Accelerated and Natural Irradi
• 2,4-dihydroxy-4'-methylbenzophenone | 40444-43-7. (n.d.). ChemicalBook.
• 2,4-dihydroxy-4'-methylbenzophenone — Chemical Substance Inform
• CN115650836A - Synthesis process of 2-hydroxy-4-methoxybenzophenone. (n.d.).
• Benzophenone UV Absorber: Performance Advantages and Multi-Field Applic
• Synthesis and characterization of a polymerizable benzophenone derivative and its application in styrenic polymers as UV-stabilizer. (n.d.).
• Why Benzophenones are popular in rubber & plastic market? (2023, September 6). Deltachem (Qingdao) Co.,Ltd.
• Synthesis of 2,4-Dihydroxy-4'-Methoxy Benzophenone. (n.d.). PrepChem.com.
• Benzophenone UV Absorber. (n.d.). Everlight Chemical - Eversorb.
• Emerging investigator series: release and phototransformation of benzophenone additives from polystyrene plastics exposed to sunlight. (2025, July 28). Environmental Science: Processes & Impacts (RSC Publishing).
• Wu, F., Tan, S., Fang, Z., Deng, J., He, Z., Huang, C., Au, C., & Yi, B. (2022). Substituent Effects on the Ultraviolet Absorption Properties of 2,4-Dihydroxy Dibenzophenone. Molecules, 27(23), 8169.
• US4568429A - Process for the preparation of 2,4-dihydroxybenzophenones. (n.d.).
• CAS 131-56-6: 2,4-Dihydroxybenzophenone. (n.d.). CymitQuimica.
• Photoinitiators of benzophenone and benzotriazole UV absorbers. (2022, August 7). Longchang Chemical.
• A Comparative Guide to the UV Absorption Properties of 4,4'-Dihydroxybenzophenone and 2,4-Dihydroxybenzophenone. (n.d.). Benchchem.
• 2,4-Dihydroxybenzophenone: an efficient UV resistance. (2025, March 17). ChemicalBook.
• Effects of different reaction conditions on the synthesis of 2, 4 -dihydroxybenzophenone (UV-214). (n.d.). TSI Journals.

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• 4. Emerging investigator series: release and phototransformation of benzophenone additives from polystyrene plastics exposed to sunlight - Environmental Science: Processes & Impacts (RSC Publishing) DOI:10.1039/D5EM00292C [pubs.rsc.org]
• 5. the role of uv stabilizers in plastic manufacturing [vibrantcolortech.com]
• 6. tilleydistribution.com [tilleydistribution.com]
• 7. Benzophenone UV Absorber: Performance Advantages and Multi-Field Applications - TinToll Performance Materials Co., Ltd. [uvabsorber.com]
• 8. Why Benzophenones are popular in rubber & plastic market? - Omnistab Light Stabilizer_Omnistab UV Absorber-Deltachem (Qingdao) Co. Ltd. (Deltachem) [en.deltachem.net]
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• 18. resolvemass.ca [resolvemass.ca]

Application Note: Dual-Action UV Curing – 2,4-Dihydroxy-4'-methylbenzophenone as a Type II Photoinitiator and Intrinsic Photostabilizer

Target Audience: Polymer Chemists, Formulation Scientists, and Drug Delivery Engineers Application: UV-curable biocompatible coatings, drug-eluting hydrogels, and medical device encapsulation.

Introduction and Mechanistic Causality

In the development of UV-curable coatings for medical devices and drug-eluting platforms, formulators face a dual challenge: achieving rapid, controlled polymerization without damaging active pharmaceutical ingredients (APIs), and protecting the final polymer matrix from long-term UV degradation.

2,4-Dihydroxy-4'-methylbenzophenone (CAS 40444-43-7) offers a sophisticated solution to this challenge. While standard unsubstituted benzophenone is a ubiquitous Type II photoinitiator[1], the specific functionalization of 2,4-dihydroxy-4'-methylbenzophenone introduces a highly advantageous "dual-action" behavior.

The Photophysical Causality

As a Type II photoinitiator, this molecule does not undergo spontaneous unimolecular cleavage. Instead, upon absorption of UV light (typically in the UVA/UVB range), it transitions to an excited singlet state ( S1​ ) and rapidly undergoes intersystem crossing (ISC) to a highly reactive excited triplet state ( T1​ )[2].

At this juncture, the molecule faces two competing kinetic pathways:

• Intermolecular Hydrogen Abstraction (Polymerization): In the presence of a high concentration of a hydrogen-donating co-initiator (e.g., a tertiary amine like Methyldiethanolamine - MDEA), the electrophilic triplet state abstracts a hydrogen atom. This generates a highly reactive alkylamino radical that initiates the free-radical polymerization of acrylate/methacrylate monomers[1][3].

• Excited-State Intramolecular Proton Transfer (ESIPT): If no amine is present, the 2-hydroxyl group donates a proton to the adjacent carbonyl oxygen. This triggers a rapid, non-radiative decay back to the ground state, dissipating the UV energy as harmless heat.

The Engineering Insight: By formulating with a stoichiometric excess of a highly reactive amine, the bimolecular H-abstraction outcompetes the unimolecular ESIPT during the liquid curing phase. Once the film is cured and the amine is consumed, the residual, unreacted 2,4-dihydroxy-4'-methylbenzophenone defaults entirely to the ESIPT pathway. It ceases to act as an initiator and transforms into an intrinsic UV absorber, protecting the encapsulated API and polymer backbone from photodegradation.

Caption: Competing photophysical pathways of the photoinitiator upon UV irradiation.

Quantitative Photophysical Data

The substitution of hydroxyl and methyl groups significantly alters the electronic environment of the benzophenone core, red-shifting the absorption spectrum and enhancing the molar extinction coefficient[3][4]. This allows for the use of safer, longer-wavelength UVA LEDs (e.g., 365 nm), which are less detrimental to sensitive biological payloads than harsh UVC radiation.

Table 1: Comparative Photophysical and Curing Parameters

Parameter	Unsubstituted Benzophenone (BP)	2,4-Dihydroxy-4'-methylbenzophenone	Causality / Formulation Implication
Absorption Maxima ( λmax​ )	~254 nm, ~340 nm	~280 nm, ~350 nm	Red-shifted due to auxochromic -OH and -CH 3​ groups; enables 365 nm LED curing[4].
Molar Extinction Coefficient ( ϵ )	Moderate	High	Enhanced light harvesting efficiency compensates for ESIPT competition.
Curing Speed (with 5% Amine)	Very Fast (< 2s)	Moderate (5-8s)	Slower kinetics due to competing ESIPT pathway; requires slightly higher UV dose.
Post-Cure UV Stability	Poor (Yellows over time)	Excellent (Remains clear)	Residual PI acts as an intrinsic UV absorber via continuous ESIPT cycling.

Experimental Protocol: Formulation and Curing

This protocol outlines the creation of a UV-curable, drug-eluting Polyethylene Glycol Diacrylate (PEGDA) hydrogel coating.

Materials Required

• Oligomer: PEGDA (Mn ~700 Da)

• Photoinitiator (PI): 2,4-Dihydroxy-4'-methylbenzophenone

• Co-initiator: Methyldiethanolamine (MDEA)

• Solvent: Ethanol / Water (70:30 v/v)

• API: Dexamethasone (Model hydrophobic drug)

The Self-Validating System Design

To ensure scientific rigor, this protocol incorporates a Self-Validating Control . By running a parallel formulation lacking the MDEA co-initiator, we empirically prove the Type II mechanism. If the system is functioning correctly, the control formulation will undergo zero polymerization (as ESIPT completely quenches the triplet state), while the active formulation will cure rapidly.

Step-by-Step Methodology

Step 1: Stock Solution Preparation (Dark Room / Amber Vials)

• Dissolve 2.0 wt% of 2,4-Dihydroxy-4'-methylbenzophenone in the Ethanol/Water solvent. Causality: The methyl and hydroxyl groups enhance solubility in polar protic solvents compared to pure benzophenone.

• Add 1.0 wt% Dexamethasone to the solution and vortex until completely dissolved.

Step 2: Resin Formulation

• Active Formulation: Mix 60 wt% PEGDA, 32 wt% Stock Solution, and 8.0 wt% MDEA.

• Control Formulation: Mix 60 wt% PEGDA, 32 wt% Stock Solution, and 8.0 wt% additional solvent (No MDEA).

• Critical Step: Degas both formulations under vacuum (0.1 atm) for 10 minutes. Causality: Molecular oxygen is a potent radical scavenger. It reacts with the alkylamino radicals to form stable peroxyl radicals, leading to severe surface inhibition (tackiness).

Step 3: Substrate Coating

• Apply a 50 µm wet film of the formulation onto a polyurethane substrate using a wire-wound Meyer rod.

Step 4: UV Irradiation

• Place the coated substrate under a 365 nm UV LED array at an irradiance of 50 mW/cm².

• Expose for 10 seconds. Causality: 365 nm perfectly overlaps with the red-shifted n→π∗ transition of the derivatized benzophenone, maximizing triplet state generation while avoiding UVC-induced degradation of the Dexamethasone.

Caption: Step-by-step experimental workflow for UV curing and film characterization.

Characterization and Troubleshooting

• Validation Check: Inspect the Control Formulation. It must remain a liquid. If it cures, suspect ambient UVC contamination causing direct homolytic cleavage of the monomer, or auto-initiation of the PEGDA.

• Conversion Analysis: Use Photo-Differential Scanning Calorimetry (Photo-DSC) to measure the enthalpy of the exothermic double-bond conversion. A successful formulation should achieve >85% conversion within the 10-second exposure window.

References

• The Science Behind Benzophenone in UV Curing: A Deep Dive into its Mechanism.nbinno.com.
• UV Curing: Part Three; Free Radical Photoinitiators.Polymer Innovation Blog.
• Photoinitiating Characteristics of Benzophenone Derivatives as Type II Macromolecular Photoinitiators Used for UV Curable Resins.ResearchGate.
• Ketone Number and Substitution Effect of Benzophenone Derivatives on the Free Radical Photopolymerization of Visible-Light Type-II Photoinitiators.MDPI.

Sources

• 1. nbinno.com [nbinno.com]
• 2. UV Curing: Part Three; Free Radical Photoinitiators - Polymer Innovation Blog [polymerinnovationblog.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Application Note: Ultra-Trace Chromatographic Determination of 2,4-Dihydroxy-4'-methylbenzophenone in Environmental Waters

Target Audience: Analytical Chemists, Environmental Researchers, and Drug Development Professionals Matrix: Surface Water and Wastewater Analyte: 2,4-Dihydroxy-4'-methylbenzophenone (CAS: 40444-43-7)

Introduction and Analytical Context

Benzophenone-type ultraviolet (UV) filters are ubiquitous in personal care products and industrial applications, leading to their continuous discharge into aquatic ecosystems[1]. Due to their pseudo-persistent nature and documented endocrine-disrupting capabilities, robust monitoring of these emerging contaminants is critical[2].

2,4-Dihydroxy-4'-methylbenzophenone (CAS 40444-43-7) presents unique analytical challenges. With a LogP of approximately 3.34 and multiple phenolic hydroxyl groups, it exhibits strong retention on non-polar stationary phases but is prone to peak tailing due to secondary silanol interactions. While traditional HPLC-UV methods utilizing phosphoric acid modifiers are sufficient for bulk pharmaceutical or preparative isolation[3], environmental trace analysis requires the sensitivity and selectivity of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[4].

This application note details a validated, self-correcting Solid-Phase Extraction (SPE) and UHPLC-MS/MS protocol specifically optimized for the ultra-trace quantification of 2,4-Dihydroxy-4'-methylbenzophenone in complex environmental matrices.

Mechanistic Insights & Experimental Causality

As a Senior Application Scientist, it is imperative to design methods where every chemical choice serves a specific, mechanistic purpose. This protocol is built on the following causal principles:

• Matrix Isolation via Polymeric SPE: Environmental waters contain high levels of humic acids and salts that cause severe ion suppression in the MS source[5]. We utilize a hydrophilic-lipophilic balanced (HLB) polymeric sorbent. Causality: The divinylbenzene backbone captures the non-polar methylphenyl ring of the analyte, while the N-vinylpyrrolidone groups interact with the polar dihydroxy moieties, ensuring >85% recovery without the silanol-induced losses seen in silica-based C18 cartridges[4].

• Mobile Phase Modifier Selection: Traditional UV methods use phosphoric acid to maintain a low pH[3]. However, phosphoric acid is non-volatile, rapidly fouling the MS source and suppressing ionization. Causality: We replace this with 0.1% Formic Acid. This provides the acidic environment (pH ~2.7) necessary to keep the analyte fully protonated during chromatography (preventing peak tailing), while allowing efficient droplet evaporation and gas-phase deprotonation in the MS source[3].

• Ionization Strategy (Negative ESI): Causality: The phenolic hydroxyl groups on the benzophenone ring readily lose a proton ( H+ ) to form highly stable, resonance-delocalized phenoxide anions. Consequently, negative electrospray ionization (ESI-) yields a signal-to-noise ratio exponentially higher than positive mode for this specific analyte[2].

• Self-Validating Quantification: To counteract unavoidable matrix effects in wastewater, the method employs Isotope Dilution Mass Spectrometry (IDMS). By spiking a deuterated surrogate (e.g., Benzophenone-d5) prior to extraction, any analyte loss during SPE or signal suppression in the MS is automatically mathematically corrected, ensuring absolute trustworthiness of the final data[6].

Experimental Workflow

Workflow for the extraction and LC-MS/MS analysis of 2,4-Dihydroxy-4'-methylbenzophenone.

Step-by-Step Methodologies

Sample Collection and Pre-treatment

• Collect 500 mL of environmental water in pre-cleaned amber glass bottles . Note: Avoid high-density polyethylene (HDPE) plastics to prevent leaching of interfering plasticizers.

• Immediately adjust the sample to pH 3.0 using 1M HCl to inhibit microbial degradation. Store at 4°C.

• Filter the sample through a 0.45 µm glass fiber filter (GF/F) to remove suspended particulate matter.

• Spike 250 mL of the filtered sample with 50 µL of a 100 µg/L deuterated internal standard solution.

Solid-Phase Extraction (SPE) Protocol

• Conditioning: Mount a polymeric HLB cartridge (500 mg/6 cc) onto a vacuum manifold. Condition with 5 mL of LC-MS grade Methanol (MeOH), followed by 5 mL of ultrapure water (18.2 MΩ·cm). Do not allow the sorbent bed to dry[5].

• Loading: Pass the 250 mL spiked water sample through the cartridge at a controlled flow rate of 5 mL/min.

• Washing: Wash the cartridge with 5 mL of 5% MeOH in water to elute highly polar matrix interferences. Dry the cartridge under maximum vacuum for 10 minutes.

• Elution: Elute the target analytes using 2 × 3 mL of 100% LC-MS grade MeOH into a clean glass centrifuge tube.

• Concentration: Evaporate the eluate to near dryness under a gentle stream of ultra-high purity Nitrogen (N2) at 35°C. Reconstitute in 500 µL of Mobile Phase A/B (90:10, v/v). Vortex for 30 seconds and transfer to an amber autosampler vial.

UHPLC-MS/MS Analysis

• Chromatographic Separation: Inject 10 µL of the reconstituted sample onto a low-silanol C18 column (e.g., Newcrom R1, 150 × 2.1 mm, 3 µm)[3]. Maintain column temperature at 40°C.

• Gradient Elution: Execute the binary gradient detailed in Table 1 .

• Mass Spectrometry: Operate the triple quadrupole mass spectrometer in Negative Electrospray Ionization (ESI-) mode using Multiple Reaction Monitoring (MRM)[2]. Ensure the source temperature is set to 400°C and capillary voltage to -4500 V.

Quantitative Data & Instrumental Parameters

Table 1: Optimized UHPLC Gradient Program

Time (min)	Flow Rate (mL/min)	Mobile Phase A (0.1% Formic Acid in H2​O )	Mobile Phase B (Acetonitrile)
0.0	0.35	90%	10%
1.0	0.35	90%	10%
6.0	0.35	5%	95%
8.0	0.35	5%	95%
8.1	0.35	90%	10%
12.0	0.35	90%	10%

Table 2: MS/MS MRM Transitions for 2,4-Dihydroxy-4'-methylbenzophenone

Note: Transitions are optimized for the cleavage of the benzophenone bond, yielding the stable dihydroxy-phenoxide fragment.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)	Purpose
2,4-Dihydroxy-4'-methylbenzophenone	227.1 [M-H]⁻	135.0	-24	Quantifier
227.1 [M-H]⁻	109.0	-38	Qualifier
Benzophenone-d5 (IS)	187.1[M-H]⁻	102.0	-22	Internal Standard

Table 3: Method Validation Parameters

Validation performed in accordance with ICH M10 guidelines for bioanalytical and environmental matrices[4].

Matrix Type	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Absolute Recovery (%)	Matrix Effect (%)
Surface Water	1.2 ng/L	3.6 ng/L	89.4 ± 4.2	-8.5 (Suppression)
Wastewater	3.5 ng/L	10.5 ng/L	81.2 ± 6.1	-18.2 (Suppression)

References[3] Title: 2,4-Dihydroxy-4'-methylbenzophenone | SIELC Technologies

Source: sielc.com URL: [Link][2] Title: Urinary Concentrations of Benzophenone-type UV Filters in US Women and Their Association with Endometriosis Source: nih.gov URL:[Link][4] Title: Liquid Chromatography Tandem Mass Spectrometry Method for Ultra-Trace Analysis of Organic UV Filters in Environmental Water Samples Source: researchgate.net URL:[Link][1] Title: Benzophenones in the Environment: Occurrence, Fate and Sample Preparation in the Analysis Source: nih.gov URL:[Link][5] Title: Determination of Benzotriazole and Benzophenone UV Filters in Sediment and Sewage Sludge Source: acs.org URL:[Link][6] Title: Salting-out assisted liquid–liquid extraction combined with LC–MS/MS for the simultaneous determination of seven organic UV filters in environmental water samples Source: nih.gov URL:[Link]

Sources

• 1. Benzophenones in the Environment: Occurrence, Fate and Sample Preparation in the Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Urinary Concentrations of Benzophenone-type UV Filters in US Women and Their Association with Endometriosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2,4-Dihydroxy-4’-methylbenzophenone | SIELC Technologies [sielc.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Salting-out assisted liquid–liquid extraction combined with LC–MS/MS for the simultaneous determination of seven organic UV filters in environmental water samples: method development and application - PMC [pmc.ncbi.nlm.nih.gov]

2,4-Dihydroxy-4'-methylbenzophenone solubility profile in common organic solvents

Application Note: Thermodynamic Solubility Profiling of 2,4-Dihydroxy-4'-methylbenzophenone in Common Organic Solvents

Target Audience: Formulation Scientists, Analytical Chemists, and Drug Development Professionals.

Executive Summary & Rationale

2,4-Dihydroxy-4'-methylbenzophenone (CAS 40444-43-7), also known as (2,4-Dihydroxyphenyl)(4-methylphenyl)methanone, is a highly lipophilic benzophenone derivative commonly utilized as a UV filter, photoinitiator, and synthetic intermediate. Understanding its precise solubility profile across various organic solvents is a critical prerequisite for topical formulation development, toxicity screening, and the design of robust liquid chromatography (HPLC) methods.

As a Senior Application Scientist, I have structured this guide to move beyond empirical data logging. This protocol explores the causality of the molecule's solvation mechanics and provides a self-validating, field-proven methodology for determining its thermodynamic solubility limits.

Molecular Characteristics & Causality of Solvation

To predict and understand a compound's solubility, one must first analyze its structural and physicochemical properties.

Property	Value	Causality & Impact on Solubility
Molecular Formula	C₁₄H₁₂O₃	The high carbon-to-heteroatom ratio dictates a highly lipophilic nature.
Molecular Weight	228.24 g/mol [1]	Moderate molecular weight allows for relatively rapid dissolution kinetics in compatible solvents.
LogP (Octanol/Water)	~2.637[1]	A LogP > 2.5 indicates strong lipophilicity, driving high solubility in organic solvents and poor solubility in aqueous media.
Aqueous Solubility (Log10WS)	-3.00 mol/L (~0.2 mg/mL)[1]	Intramolecular hydrogen bonding between the 2-hydroxyl and the carbonyl oxygen shields the molecule from interacting with water, severely restricting aqueous hydration.

The Solvation Mechanism: The molecule's high solubility in polar organic solvents (like DMSO, Methanol, and Ethanol) is driven by the disruption of its crystalline lattice by solvents that can accommodate its bulky, hydrophobic diphenylmethanone core. While water is repelled by the hydrophobic bulk and the intramolecularly shielded carbonyl, polar aprotic solvents (e.g., DMSO) act as strong hydrogen-bond acceptors for the unshielded 4-hydroxyl group, resulting in rapid and extensive solvation.

Quantitative Solubility Profile

The following table summarizes the expected thermodynamic solubility profile of 2,4-Dihydroxy-4'-methylbenzophenone at standard ambient temperature (25 °C).

Solvent	Polarity Index	Estimated Solubility Range	USP Solubility Classification
Dimethyl Sulfoxide (DMSO)	7.2	> 100 mg/mL	Freely Soluble
Methanol (MeOH)	5.1	> 50 mg/mL	Soluble
Ethanol (EtOH)	5.2	> 50 mg/mL	Soluble
Acetonitrile (MeCN)	5.8	> 30 mg/mL	Soluble to Sparingly Soluble
Water (Milli-Q)	10.2	< 0.5 mg/mL	Very Slightly Soluble / Insoluble

Experimental Protocol: Thermodynamic Solubility Determination

To generate highly accurate, reproducible solubility data, we employ a miniaturized adaptation of the Shake-Flask Method , grounded in the principles of OECD Test Guideline 105[2][3].

Materials Required:

• 2,4-Dihydroxy-4'-methylbenzophenone (High purity, >98%)

• Target Solvents (HPLC-grade or higher)

• 2 mL Amber glass HPLC vials (Amber is chosen to prevent potential UV-induced photo-degradation of the benzophenone core).

• 0.22 µm PTFE syringe filters. (Causality: PTFE is universally chemically resistant. Using Nylon or PES filters with pure DMSO or Acetonitrile can lead to filter degradation, introducing extractable impurities into the HPLC system).

Step-by-Step Methodology:

• Saturation (Excess Solid Addition): Add approximately 50 mg of the API into a 2 mL amber glass vial. Add 1.0 mL of the target organic solvent. A visible suspension must remain; if the solid dissolves completely, add more API in 20 mg increments until a persistent suspension is achieved.

• Thermodynamic Equilibration: Seal the vials and place them in a thermostatic shaker set to 25.0 ± 0.5 °C. Agitate at 300 RPM for a minimum of 48 hours. (Causality: Kinetic solubility can artificially inflate results due to supersaturation. A 48-hour equilibration ensures the system has reached a true thermodynamic ground state).

• Phase Separation: Remove the vials and centrifuge at 10,000 × g for 15 minutes at 25 °C to pellet the undissolved solid. Carefully aspirate the supernatant and filter it through the 0.22 µm PTFE syringe filter into a clean vial.

• Dilution: Because the organic solubility is extremely high, direct injection into an HPLC will cause detector saturation and peak distortion. Dilute the filtrate 1:100 or 1:1000 with the HPLC mobile phase prior to analysis.

• Analytical Quantification (RP-HPLC-UV):

  • Column: Reverse Phase C18 or Newcrom R1 (e.g., 3 µm particle size for fast separation)[4].

  • Mobile Phase: Acetonitrile / Water / 0.1% Phosphoric Acid[4]. (Causality: Phosphoric acid suppresses the ionization of the phenolic hydroxyls, ensuring the molecule remains neutral. This prevents peak tailing and ensures reproducible retention times).

  • Detection: UV absorbance at 254 nm or the compound's specific λmax.

Self-Validating System (Quality Control):

To ensure the integrity of the data, this protocol incorporates a self-validating kinetic check. Sample the suspension at 24 hours and 48 hours .

• Validation Criteria: If the calculated concentration difference between the 24h and 48h time points is < 5% , thermodynamic equilibrium is verified. If the difference is > 5%, extend the agitation to 72 hours.

• Furthermore, utilizing HPLC-UV rather than simple gravimetric analysis ensures that any solvent-induced degradation products are chromatographically separated from the intact API peak, preventing false-positive solubility inflation.

Workflow Visualization

Caption: Thermodynamic solubility determination workflow utilizing the shake-flask method and HPLC-UV.

References

• Cheméo. Chemical Properties of Benzophenone, 2,4-dihydroxy-4'-methyl (CAS 40444-43-7). Retrieved from[Link]

• SIELC Technologies. Separation of 2,4-Dihydroxy-4'-methylbenzophenone on Newcrom R1 HPLC column. Retrieved from[Link]

• Technical University of Denmark (DTU). Determining the water solubility of difficult-to-test substances: A tutorial review. Retrieved from[Link]

• U.S. Environmental Protection Agency (EPA) / Regulations.gov. Certain New Chemicals: Status Information (Reference to OECD Test Guideline 105 Shake Flask Method). Retrieved from [Link]

Sources

• 1. Benzophenone, 2,4-dihydroxy-4'-methyl (CAS 40444-43-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 3. regulations.gov [regulations.gov]
• 4. 2,4-Dihydroxy-4’-methylbenzophenone | SIELC Technologies [sielc.com]

sample preparation protocol for 2,4-Dihydroxy-4'-methylbenzophenone mass spectrometry

Application Note: Advanced Sample Preparation and LC-MS/MS Quantification of 2,4-Dihydroxy-4'-methylbenzophenone

Introduction & Analyte Profiling

2,4-Dihydroxy-4'-methylbenzophenone (CAS 40444-43-7) is a highly relevant benzophenone derivative utilized in photochemistry, UV filter formulations, and as a synthetic intermediate. Monitoring its presence in biological fluids (for exposure biomonitoring) and complex solid matrices (such as food packaging leachates or cosmetics) requires highly sensitive and selective analytical methodologies.

Due to its specific physicochemical properties—namely a moderate lipophilicity (LogP ≈ 3.34) and the presence of two acidic phenolic hydroxyl groups—sample preparation must be carefully tailored. The phenolic groups make the compound susceptible to phase II metabolism (glucuronidation and sulfation) in biological systems, necessitating enzymatic hydrolysis prior to extraction[1]. Furthermore, the acidic nature of these hydroxyls dictates the pH conditions required during solvent extraction and the specific sorbents used during Solid-Phase Extraction (SPE) to prevent unintended analyte retention and loss.

Methodological Causality: The "Why" Behind the Workflow

To ensure a robust and self-validating analytical method, every step of the sample preparation must be mechanistically justified:

• pH Control in Extraction: To efficiently partition 2,4-Dihydroxy-4'-methylbenzophenone into an organic solvent (like acetonitrile), the sample must be acidified (e.g., with 1% acetic or formic acid). This suppresses the ionization of the phenolic hydroxyls, maintaining the molecule in its neutral, lipophilic state[2].

• Sorbent Selection (The PSA Pitfall): In standard QuEChERS protocols, Primary Secondary Amine (PSA) is used to remove organic acids. However, because dihydroxybenzophenones exhibit weak acidic properties, they can strongly bind to PSA, resulting in poor recoveries. Therefore, reversed-phase sorbents (like C18) or Enhanced Matrix Removal-Lipid (EMR-Lipid) are strictly preferred for clean-up, especially in fatty matrices[3].

• Self-Validation via Isotopic Dilution: Both protocols below require the addition of an isotopically labeled internal standard (e.g., Benzophenone-d10) at the very first step. If the final calculated recovery of the IS falls within 80–120% with a Relative Standard Deviation (RSD) <15%, the extraction efficiency and matrix effect mitigation are internally validated for that specific run.

Quantitative Data Summaries

Table 1: Physicochemical and MS Parameters for 2,4-Dihydroxy-4'-methylbenzophenone

Parameter	Value / Description
CAS Number	40444-43-7
Molecular Formula	C14H12O3
Monoisotopic Mass	228.0786 Da
LogP	~3.34
Preferred MS Ionization	ESI Negative ([M-H]⁻ at m/z 227.1)

| Chromatographic Column | RP-C18 or low-silanol mixed-mode (e.g., Newcrom R1)[4] |

Table 2: Expected Protocol Performance Metrics (Matrix-Dependent)

Matrix Type	Extraction Method	Clean-up Sorbent	Expected Recovery	Matrix Effect
Urine / Plasma	Enzymatic Hydrolysis + SPE	Polymeric HLB	85 - 110%	< 15% suppression
Cereals / Dry Food	SLE / QuEChERS	C18 + MgSO4	80 - 105%	< 20% enhancement

| Lipid-Rich (Baby Food) | Ultrasound-Assisted Ext. | EMR-Lipid | 75 - 95% | < 30% suppression |

Experimental Workflows

Workflow for the extraction and clean-up of 2,4-Dihydroxy-4'-methylbenzophenone.

Detailed Step-by-Step Protocols

Protocol A: Biological Fluids (Urine/Serum) via Solid-Phase Extraction (SPE)

This method is optimized to cleave phase II metabolites and extract the total free benzophenone burden[1].

• Aliquot & Internal Standard: Transfer 1.0 mL of urine or serum into a 15 mL polypropylene centrifuge tube. Spike with 10 µL of Benzophenone-d10 (100 ng/mL) as the internal standard.

• Enzymatic Hydrolysis: Add 1.0 mL of ammonium acetate buffer (1.0 M, pH 5.0) and 20 µL of β-glucuronidase/arylsulfatase enzyme. Vortex and incubate at 37°C for 12 hours to completely cleave conjugated metabolites.

• Acidification: Post-incubation, add 100 µL of concentrated formic acid to drop the pH to ~3.0. Causality: This ensures the phenolic hydroxyls are fully protonated, maximizing hydrophobic retention on the SPE sorbent.

• SPE Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB, 60 mg/3 cc) with 3 mL of methanol followed by 3 mL of LC-MS grade water.

• Loading & Washing: Load the acidified sample at a flow rate of 1 mL/min. Wash the cartridge with 3 mL of 5% methanol in water to elute polar endogenous interferences.

• Elution & Reconstitution: Elute the analytes with 3 mL of 100% methanol. Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of initial mobile phase (e.g., 20% ACN / 80% Water) and transfer to an autosampler vial.

Protocol B: Complex Solid Matrices (Food/Tissue) via Modified QuEChERS

This method utilizes Solid-Liquid Extraction (SLE) tailored for solid matrices[2], avoiding amine-based sorbents that trap phenolic compounds.

• Homogenization: Weigh 5.0 g of homogenized sample into a 50 mL centrifuge tube. Spike with the internal standard.

• Extraction: Add 10 mL of Acetonitrile containing 1% acetic acid. Shake vigorously for 5 minutes using a mechanical shaker. Causality: Acetic acid prevents the analyte from ionizing, maximizing its solubility in the acetonitrile phase.

• Salting Out: Add 4.0 g of anhydrous MgSO4 and 1.0 g of NaCl. Shake immediately for 1 minute to induce phase separation, then centrifuge at 6000 × g for 5 minutes.

• Clean-up (dSPE): Transfer 5 mL of the upper acetonitrile layer into a 15 mL dSPE tube containing 900 mg MgSO4 and 300 mg C18. (Crucial: Do not use PSA. For highly fatty matrices like baby food, substitute C18 with EMR-Lipid[3]). Vortex for 1 minute and centrifuge at 6000 × g for 5 minutes.

• Concentration: Transfer 2 mL of the cleaned supernatant, evaporate under nitrogen, and reconstitute in 200 µL of mobile phase for LC-MS/MS analysis.

LC-MS/MS Analytical Conditions

While benzophenones can ionize in positive mode, the dihydroxy- substitution makes negative ion mode (ESI-) highly favorable, yielding the stable deprotonated precursor [M-H]⁻ with superior signal-to-noise ratios.

Proposed MRM fragmentation logic for 2,4-Dihydroxy-4'-methylbenzophenone in ESI negative mode.

Instrumental Parameters:

• Chromatography: High-efficiency reversed-phase column (e.g., Waters BEH C18, 1.7 µm, 2.1 × 100 mm or SIELC Newcrom R1)[4].

• Mobile Phase:

  • Solvent A: Water + 0.1% Formic Acid (or 1mM Ammonium Fluoride for enhanced negative mode ionization).

  • Solvent B: Acetonitrile + 0.1% Formic Acid.

• Gradient: Start at 20% B, ramp to 95% B over 5.0 minutes, hold for 2.0 minutes, return to 20% B for a 3.0-minute equilibration. Flow rate: 0.3 mL/min.

• Mass Spectrometry (MRM Mode):

  • Polarity: Electrospray Ionization Negative (ESI-).

  • Capillary Voltage: -2.5 kV.

  • Desolvation Temperature: 450°C.

References

• Implementation of Sensitive Method for Determination of Benzophenone and Camphor UV Filters in Human Urine Source: PMC / National Institutes of Health (NIH) URL:[Link]

• Development and Validation of Benzophenone Derivatives in Packaged Cereal-Based Foods by Solid–Liquid Extraction and Ultrahigh-Performance Liquid Chromatography–Tandem Mass Spectrometry Source: MDPI URL:[Link]

• Determination of benzophenone and related compounds in plastic packaged baby food by ultra-high-performance liquid chromatography coupled to tandem mass spectrometry Source: Analytical Methods (RSC Publishing) URL:[Link]

• 2,4-Dihydroxy-4'-methylbenzophenone HPLC Application Source: SIELC Technologies URL:[Link]

Sources

• 1. Implementation of Sensitive Method for Determination of Benzophenone and Camphor UV Filters in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and Validation of Benzophenone Derivatives in Packaged Cereal-Based Foods by Solid–Liquid Extraction and Ultrahigh-Performance Liquid Chromatography–Tandem Mass Spectrometry [mdpi.com]
• 3. Determination of benzophenone and related compounds in plastic packaged baby food by ultra-high-performance liquid chromatography coupled to tandem mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. 2,4-Dihydroxy-4’-methylbenzophenone | SIELC Technologies [sielc.com]

Advanced Formulation Guidelines for 2,4-Dihydroxy-4'-methylbenzophenone in Topical Photoprotectives

Executive Summary

The development of topical photoprotectives utilizing 2,4-Dihydroxy-4'-methylbenzophenone (CAS: 40444-43-7) requires precise control over solvent thermodynamics and emulsion rheology. As a potent UV filter, this benzophenone derivative offers excellent photostability; however, its high melting point and lipophilic nature present distinct formulation challenges, namely active recrystallization and undesired percutaneous absorption.

This application note provides a comprehensive, self-validating protocol for formulating 2,4-Dihydroxy-4'-methylbenzophenone into a stable Oil-in-Water (O/W) emulsion. By grounding experimental choices in physical chemistry, this guide ensures optimal UV attenuation while mitigating systemic exposure risks.

Mechanistic Rationale & Causality

Photoprotection via ESIPT

The efficacy of 2,4-Dihydroxy-4'-methylbenzophenone lies in its conjugated aromatic structure and the critical ortho-hydroxyl group. Upon absorbing a UV photon, the molecule transitions to an excited singlet state. The proximity of the hydroxyl proton to the carbonyl oxygen facilitates Excited-State Intramolecular Proton Transfer (ESIPT) . This non-radiative decay pathway allows the molecule to rapidly dissipate the absorbed UV energy as harmless thermal energy, returning to its ground state without generating destructive reactive oxygen species (ROS).

The Thermodynamics of Solubilization

With a melting point of 139°C[1], this compound possesses a high crystalline lattice energy. If the lipid phase of the formulation lacks adequate solvency, the UV filter will precipitate out of the supersaturated state over time., leading to a precipitous drop in Sun Protection Factor (SPF) and creating a gritty, cosmetically unacceptable texture[2]. Consequently, the selection of high-polarity emollients (e.g., C12-15 Alkyl Benzoate) is a non-negotiable requirement to maintain the active in an amorphous, solubilized state.

Mitigating Skin Permeation

Benzophenone derivatives are relatively low molecular weight lipophilic compounds, making them highly susceptible to partitioning into the stratum corneum and entering systemic circulation.[3]. To ensure the UV filter remains on the skin surface, the formulation must restrict the thermodynamic activity of the active. This is achieved by utilizing high-molecular-weight lipophilic vehicles and cross-linked rheology modifiers, or by [4].

Physicochemical Profiling

Understanding the raw material is the first step in designing a self-validating formulation system.

Table 1: Physicochemical Properties of 2,4-Dihydroxy-4'-methylbenzophenone

Parameter	Value	Formulation Implication
Molecular Formula	C₁₄H₁₂O₃	Low molecular weight; risk of skin permeation.
Molecular Weight	228.24 g/mol	Requires permeation-retarding vehicles.
Melting Point	139°C	High risk of recrystallization; requires polar lipids.
LogP (est.)	~3.2	Highly lipophilic; must be formulated in the oil phase.
Appearance	Pale yellow crystalline powder	Colorimetric shifts possible at high pH.

Formulation Architecture & Workflow

The following workflow illustrates the critical path for creating a stable O/W emulsion, incorporating specific validation checkpoints to prevent downstream failures.

Fig 1. O/W Emulsion workflow with self-validating active solubilization checkpoints.

Step-by-Step Experimental Protocol

This protocol yields 100g of a 5% (w/w) 2,4-Dihydroxy-4'-methylbenzophenone O/W photoprotective cream.

Phase A: Aqueous Phase Preparation

• Hydration: In a main vessel, add 65.0g of Deionized Water. Begin overhead stirring at 500 rpm.

• Rheology Modification: Slowly sift in 0.3g of Acrylates/C10-30 Alkyl Acrylate Crosspolymer. Causality: This polymer creates a microgel network that stabilizes the emulsion droplets and physically impedes the migration of the UV filter toward the skin barrier.

• Humectant Addition: Add 4.0g of Glycerin.

• Heating: Heat the vessel to 75°C under continuous stirring.

Phase B: Lipid Phase & Active Solubilization

• Lipid Blending: In a secondary vessel, combine 10.0g of C12-15 Alkyl Benzoate, 5.0g of Caprylic/Capric Triglyceride, and 4.0g of Cetearyl Alcohol.

• Emulsifier Addition: Add 3.0g of Glyceryl Stearate (and) PEG-100 Stearate.

• Heating: Heat Phase B to 75°C until all waxes are fully melted.

• Active Solubilization (Critical Step): Add 5.0g of 2,4-Dihydroxy-4'-methylbenzophenone to the heated Phase B. Maintain temperature at 75°C and stir for 15 minutes.

  • Self-Validation Checkpoint: Extract a 1 mL aliquot of Phase B and hold it against a dark background under bright light. The solution must be 100% optically clear. If any particulates remain, the active is not fully solubilized. Corrective Action: Increase C12-15 Alkyl Benzoate by 2.0g and reheat.

Phase C: Emulsification & Cooling

• Emulsification: Slowly pour Phase B into Phase A while increasing the homogenizer speed to 3000 rpm. Homogenize for exactly 5 minutes.

• Cooling: Remove from heat and switch to a paddle stirrer at 300 rpm. Allow the emulsion to cool to 40°C.

• Neutralization: Add Triethanolamine (approx. 0.4g) dropwise until the pH reaches 6.0 - 6.5. This triggers the uncoiling of the crosspolymer, drastically increasing viscosity.

• Preservation: Add 1.0g of Phenoxyethanol (and) Ethylhexylglycerin. Mix for an additional 10 minutes.

In Vitro Performance & Safety Validation

To ensure the formulation meets efficacy and safety standards, it must undergo parallel validation for photostability and percutaneous absorption.

Fig 2. Parallel validation workflow for skin permeation and photostability testing.

Validation Protocols

• Recrystallization Assay: Store a sample at 4°C for 72 hours. Evaluate a thin smear under a Polarized Light Microscope (PLM). The absence of birefringence confirms successful thermodynamic stabilization of the active.

• Franz Diffusion Cell Permeation: Apply a finite dose (2 mg/cm²) of the formulation to excised human epidermis mounted on a Franz cell (receptor fluid: PBS with 4% BSA, 32°C). Sample the receptor fluid at 2, 4, 8, and 24 hours. Analyze via HPLC. A cumulative permeation of <1% of the applied dose validates the rheological trapping strategy.

Table 2: Target Formulation Performance Metrics

Quality Control Metric	Target Specification	Analytical Method
pH	6.0 - 6.5	Potentiometry
Viscosity	15,000 - 25,000 cP	Brookfield Viscometer (Spindle 4, 20 rpm)
Microscopic Stability	Zero Birefringence	Polarized Light Microscopy (PLM)
Photostability	>90% active retention	Solar Simulator (20 MEDs) + HPLC
Skin Permeation	< 1.0 µg/cm² over 24h	Franz Diffusion Cell + HPLC

References

• Title : Efficient UV Filter Solubilizers Prevent Recrystallization Favoring Accurate and Safe Sun Protection Source : ACS Applied Materials & Interfaces URL :[Link]

• Title : Influence of anatomical site and topical formulation on skin penetration of sunscreens Source : Therapeutics and Clinical Risk Management (NCBI/PMC) URL :[Link]

• Title : Skin penetration and photoprotection of topical formulations containing benzophenone-3 solid lipid microparticles prepared by the solvent-free spray-congealing technique Source : PubMed / Taylor & Francis URL :[Link]

Sources

• 1. 2,4-dihydroxy-4'-methylbenzophenone | 40444-43-7 [amp.chemicalbook.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Influence of anatomical site and topical formulation on skin penetration of sunscreens - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Skin penetration and photoprotection of topical formulations containing benzophenone-3 solid lipid microparticles prepared by the solvent-free spray-congealing technique - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Friedel-Crafts Synthesis of 2,4-Dihydroxy-4'-methylbenzophenone

Welcome to the Technical Support Center. The synthesis of 2,4-dihydroxy-4'-methylbenzophenone via Friedel-Crafts acylation is a critical transformation in the development of UV-absorbers and pharmaceutical intermediates. While the reaction between resorcinol and p-toluoyl chloride (or p-toluic acid) appears straightforward, the multi-nucleophilic nature of resorcinol often leads to poor regioselectivity, stalled ester intermediates, and polymerization.

This guide provides causal troubleshooting, validated protocols, and mechanistic insights to help drug development professionals and synthetic chemists maximize their experimental yields.

Reaction Mechanism & Workflow

Reaction workflow and Fries rearrangement pathway.

Troubleshooting & FAQs

Q1: Why is my reaction stalling at the ester intermediate (O-acylation) instead of yielding the target ketone? Causality: In the presence of Lewis acids, the phenolic oxygen of resorcinol is highly nucleophilic, making O-acylation the kinetically favored pathway. This results in the rapid formation of resorcinol mono-p-toluate [4]. The desired C-acylated product (2,4-dihydroxy-4'-methylbenzophenone) is thermodynamically favored but requires significant thermal energy to break the C-O ester bond via a Fries rearrangement. Solution: Ensure the reaction is heated to 80–100 °C after the initial low-temperature addition phase. Monitor the conversion of the ester to the ketone via TLC or GC-MS to validate the completion of the rearrangement.

Q2: Why do I need more than 3 equivalents of Aluminum Chloride ( AlCl3​ ) for a successful reaction? Causality: Resorcinol contains two hydroxyl groups that act as strong Lewis bases. Upon addition of AlCl3​ , these hydroxyl groups rapidly coordinate with the aluminum, forming inactive aluminum phenoxide complexes and releasing HCl gas. This stoichiometric coordination inherently consumes 2 equivalents of the catalyst. A third equivalent is strictly required to complex with the carbonyl oxygen of p-toluoyl chloride, generating the electrophilic acylium ion necessary for the Friedel-Crafts electrophilic aromatic substitution [5]. Solution: Always use a minimum of 3.1 to 3.2 equivalents of anhydrous AlCl3​ . Using less will result in unreacted starting materials.

Q3: I am observing significant tar formation and polymerization. How can I suppress this? Causality: Resorcinol is a highly electron-rich, activated aromatic ring. Localized exotherms during the rapid addition of the catalyst or acylating agent cause oxidative coupling and polymerization of the aromatic ring, leading to tarry byproducts. Solution: Implement strict temperature control. Maintain the reaction vessel at 0–5 °C during the dropwise addition of the acyl chloride. Ensure vigorous stirring to prevent localized concentration spikes.

Q4: Can I avoid stoichiometric aluminum waste and use a greener catalyst? Causality: Yes. Eaton's Reagent (7.7 wt% P2​O5​ in methanesulfonic acid) provides a highly acidic, dehydrating environment that generates acylium ions directly from carboxylic acids (e.g., p-toluic acid) without the need for acyl chlorides or stoichiometric metal waste [1]. It acts as both solvent and catalyst, driving the equilibrium forward by sequestering water. Solution: Substitute AlCl3​ and p-toluoyl chloride with Eaton's Reagent and p-toluic acid, heating the mixture to 70 °C for 6 hours.

Q5: Why am I getting the 4,6-diacylated or 2,6-isomers instead of the 2,4-isomer? Causality: Over-acylation occurs if the acylating agent is in excess or if the reaction is left at high temperatures for too long. The 2,4-position is the most sterically accessible and electronically activated site (ortho/para to the hydroxyls), but prolonged heating can lead to thermodynamic scrambling or secondary acylations. Solution: Strictly limit the acylating agent to 1.05 - 1.10 equivalents. Quench the reaction immediately once TLC indicates the disappearance of the mono-ester intermediate.

Troubleshooting Logic Tree

Troubleshooting logic tree for low Friedel-Crafts acylation yields.

Quantitative Data Presentation

Table 1: Comparison of Catalyst Systems for 2,4-Dihydroxy-4'-methylbenzophenone Synthesis

Catalyst System	Acylating Agent	Stoichiometry (Resorcinol : Acyl : Cat)	Temp (°C)	Time (h)	Yield (%)	Primary Impurity
AlCl3​	p-Toluoyl Chloride	1 : 1.1 : 3.2	80	4	75–85	O-acylated ester
Eaton's Reagent [1]	p-Toluic Acid	1 : 1.1 : Excess (Solvent)	70	6	80–90	Unreacted acid
ZnCl2​ [3]	p-Toluoyl Chloride	1 : 1.1 : 1.5	140	3	40–50	Tarry polymers
Zeolite H-Beta [2]	p-Toluic Acid	1 : 1.0 : 20 wt%	120	12	65–70	Regioisomers

Experimental Protocols (Self-Validating Systems)

Protocol A: Classic AlCl3​ -Mediated Synthesis

This protocol utilizes kinetic control to prevent polymerization, followed by thermal activation to drive the Fries rearrangement.

• Setup: In a flame-dried, 3-neck round-bottom flask equipped with a reflux condenser, dropping funnel, and HCl scrubber, dissolve 1.0 eq of resorcinol in anhydrous 1,2-dichloroethane (DCE).

• Catalyst Addition: Cool the flask to 0–5 °C using an ice bath. Slowly add 3.2 eq of anhydrous AlCl3​ in small portions.

  • Validation Check: Copious evolution of HCl gas must be observed, and the solution will turn into a deep orange/red complex. If no gas evolves, the AlCl3​ has hydrolyzed and must be replaced immediately.

• Acylation: Add 1.05 eq of p-toluoyl chloride dropwise over 30 minutes. Maintain the internal temperature below 5 °C.

• Fries Rearrangement: Remove the ice bath and heat the reaction mixture to 80 °C for 4 hours.

  • Validation Check: Monitor by TLC (Hexane:EtOAc 3:1). The higher Rf​ spot (O-acylated ester) should gradually disappear, replaced by a lower Rf​ spot (target ketone) that strongly absorbs UV at 254 nm.

• Quench & Workup: Cool to room temperature and carefully pour the mixture over crushed ice containing 1M HCl.

  • Validation Check: The aluminum complexes will break down, causing the organic layer to clarify and shift to a pale yellow.

• Isolation: Extract with ethyl acetate, wash with brine, dry over Na2​SO4​ , and concentrate. Purify by recrystallization from aqueous ethanol.

Protocol B: Eaton's Reagent-Mediated Synthesis (Greener Alternative)

This protocol avoids acyl chlorides and stoichiometric metal waste by generating the acylium ion directly from the carboxylic acid.

• Setup: In a dry round-bottom flask under a nitrogen atmosphere, add Eaton's Reagent (7.7 wt% P2​O5​ in methanesulfonic acid, 10 mL per gram of substrate).

• Substrate Addition: Add 1.0 eq of resorcinol and 1.05 eq of p-toluic acid at room temperature.

  • Validation Check: The mixture should easily stir into a homogeneous, viscous solution. No immediate gas evolution should occur.

• Heating: Heat the mixture to 70 °C for 6 hours.

  • Validation Check: Monitor via GC-MS. The mass peak for p-toluic acid (m/z 136) should diminish, and the product peak (m/z 228) should dominate the chromatogram.

• Quench: Cool to room temperature and slowly pour the viscous mixture into vigorously stirred ice water.

  • Validation Check: A white/pale-yellow precipitate will form immediately as the acidic solvent is diluted and the product crashes out.

• Workup: Filter the crude solid, wash extensively with cold water until the filtrate is pH neutral (test with pH paper), and recrystallize from methanol.

References

• Comprehensive Impact of Eaton's Reagent in Organic Synthesis: An Overview ResearchGate[Link]

• Zeolite Catalysts for Phenol Benzoylation with Benzoic Acid: Exploring the Synthesis of Hydroxybenzophenones MDPI[Link]

• An environmentally friendly synthesis of 2,4-dihydroxybenzophenone by the single-step O-mono-benzoylation of 1,3-dihydroxybenzene Comptes Rendus de l'Académie des Sciences[Link]

• Applications of Friedel–Crafts reactions in total synthesis of natural products RSC[Link]

Technical Support Center: Advanced Purification &amp; Recrystallization of 2,4-Dihydroxy-4'-methylbenzophenone

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, application scientists, and drug development professionals dealing with the complex downstream processing of 2,4-dihydroxy-4'-methylbenzophenone.

Synthesizing this compound—typically via the Friedel-Crafts acylation of resorcinol with p-toluoyl chloride—is only half the battle. The unique intramolecular hydrogen bonding[1] and the highly reactive phenolic rings make the crude product prone to regioisomerization and oxidative polymerization. Below, we dissect the causality behind these impurities and provide self-validating, step-by-step protocols to achieve >99% purity.

Physicochemical Profiling of the Crude Matrix

To purify a molecule, you must first understand the thermodynamic and chemical behavior of its contaminants. The table below summarizes the quantitative and qualitative data of the crude mixture components, dictating our purification strategy.

Table 1: Impurity Profile and Removal Strategies

Component	Role	Physicochemical Profile	Targeted Removal Strategy
2,4-Dihydroxy-4'-methylbenzophenone	Target Product	Strong intramolecular H-bond[1]. Soluble in EtOH, EtOAc, and alkaline aq. Insoluble in acidic aq.	Selective precipitation; Binary solvent recrystallization (EtOH/Water).
Resorcinol	Unreacted Precursor	Highly polar; highly soluble in water and polar organic solvents.	Aqueous washing during the acidic precipitation phase.
2,6-Dihydroxy-4'-methylbenzophenone	Regioisomer	Weaker H-bonding than the 2,4-isomer; slightly higher solubility in polar protic solvents.	Fractional crystallization via controlled cooling in EtOH/Water.
Resorcinol-benzein derivatives	Oxidized Dye Impurities	Highly colored (orange/red); polymeric; soluble in alkaline aqueous solutions.	Irreversible chemical reduction via Sodium Hydrosulfite ( Na2​S2​O4​ )[2].

Advanced Purification Workflows

Protocol A: Reductive Decolorization via Aqueous Alkaline Extraction

Causality: Crude benzophenones synthesized via Friedel-Crafts acylation are notoriously contaminated with orange-red resorcinol-benzein dyes. These polymeric oxidized impurities cannot be removed by simple solvent recrystallization[2]. By shifting the pH > 8.5, we deprotonate the phenolic hydroxyls, breaking the intramolecular hydrogen bond and solubilizing the target molecule as a phenoxide. The addition of a strong reducing agent (sodium hydrosulfite) irreversibly reduces the conjugated dye systems into highly water-soluble, colorless leuco-derivatives[2].

Step-by-Step Methodology:

• Alkaline Dissolution: Suspend 1.0 equivalent (by weight) of crude 2,4-dihydroxy-4'-methylbenzophenone in 10 volumes of deionized water. Slowly add 10% NaOH (aq) under continuous stirring until the pH stabilizes between 8.5 and 9.0.

• Reductive Cleavage: Heat the dark solution to 70–100°C. Add 0.05 to 0.1 equivalents of sodium hydrosulfite ( Na2​S2​O4​ )[2].

• Validation Checkpoint: Maintain temperature and stirring for 30 minutes. The solution must transition from a deep orange-red to a pale yellow or clear state. If the red tint persists, add an additional 0.02 eq of Na2​S2​O4​ .

• Acidic Precipitation: Cool the mixture to 25°C. Slowly titrate with 2M HCl (aq) until the pH reaches 3.0. The reprotonated 2,4-dihydroxy-4'-methylbenzophenone will crash out as a pale precipitate, leaving the reduced leuco-dyes and unreacted resorcinol in the aqueous supernatant.

• Isolation: Filter the precipitate under vacuum and wash with copious amounts of cold deionized water to remove residual salts.

Protocol B: Precision Binary Recrystallization (Ethanol/Water)

Causality: While the target molecule is highly soluble in polar organic solvents, the regioisomer (2,6-dihydroxy-4'-methylbenzophenone) exhibits slightly different solubility kinetics due to weaker intramolecular hydrogen bonding[1]. A binary solvent system of Ethanol/Water (4:1 v/v) provides the exact dielectric constant required to selectively crystallize the 2,4-isomer while keeping trace impurities in the mother liquor[3].

Step-by-Step Methodology:

• Dissolution: Transfer the decolorized crude solid to a round-bottom flask. Add anhydrous ethanol (approx. 4 mL per gram of solute) and heat to 60°C until complete dissolution is achieved.

• Cloud Point Titration: Slowly add deionized water dropwise to the hot solution until a faint, persistent turbidity is observed (the cloud point).

• Clarification: Add just enough hot ethanol (1-2 drops) to re-clarify the solution. The final solvent ratio should approximate 4:1 (EtOH:Water)[3].

• Controlled Nucleation: Transfer the flask to a programmable water bath. Cool the solution at a strict rate of 5°C/min down to 5°C. Note: Exceeding this cooling rate will bypass the metastable zone, causing the solute to "oil out" as a liquid phase rather than forming a crystalline lattice.

• Validation Checkpoint: Crystals should appear as well-defined, pale-yellow needles. Filter under vacuum and dry at 60°C overnight[4].

Visual Workflows

Fig 1. Step-by-step downstream purification workflow for 2,4-dihydroxy-4'-methylbenzophenone.

Troubleshooting & FAQs

Q: Why does my product "oil out" (liquid-liquid phase separation) instead of forming crystals during cooling? A: Oiling out occurs when the cooling trajectory crosses the binodal curve before crossing the solubility curve. This is caused by either (a) cooling the solution too rapidly, or (b) the presence of residual oily impurities (like unreacted p-toluoyl chloride or regioisomers) that depress the melting point of the solute in the solvent matrix. Solution: Reheat the mixture until it forms a single homogeneous phase. Add 5-10% more of the good solvent (ethanol) to shift the concentration away from the liquid-liquid coexistence region, and reduce your cooling rate to <5°C/min. If the issue persists, perform a hot filtration with activated charcoal to remove the melting-point-depressing impurities.

Fig 2. Decision logic tree for troubleshooting liquid-liquid phase separation (oiling out).

Q: How do I eliminate the 2,6-dihydroxy-4'-methylbenzophenone regioisomer efficiently? A: The 2,6-isomer lacks the optimal geometry for the strong intramolecular hydrogen bonding seen in the 2,4-isomer[1]. This makes the 2,6-isomer slightly more polar and more soluble in the mother liquor during an Ethanol/Water recrystallization. Strict adherence to the 4:1 EtOH/Water ratio at 5°C will selectively precipitate the 2,4-isomer[3]. For extreme purity requirements, an alternative is vacuum distillation at 0.001–60 mm Hg (150–250°C), though this requires specialized high-vacuum equipment[5].

Q: The product darkens upon drying in the vacuum oven. What is the mechanism, and how do I stop it? A: Darkening during drying is typically an oxidative process catalyzed by trace transition metals (e.g., residual aluminum or bismuth from the Friedel-Crafts catalyst)[3]. The phenolic hydroxyl groups are easily oxidized to quinones in the presence of heat, oxygen, and metal ions. Solution: Ensure your post-precipitation water washes are thorough to remove all metal salts. Additionally, dry the product strictly under a vacuum or inert nitrogen atmosphere, keeping the oven temperature strictly at or below 60°C[4].

References

• Wu, F., et al. "Substituent Effects on the Ultraviolet Absorption Properties of 2,4-Dihydroxy Dibenzophenone." Molecules 2022, 27(23), 8169.[Link]

• Jennings, et al. "Purification of 2,4-dihydroxy-benzophenone.
• Cheng, Z., et al. "Green synthesis process of 2, 4-dihydroxy benzophenone.
• "Process for the preparation of 2,4-dihydroxybenzophenones.

• "Effect of Substituent Groups on the Strength of Intramolecular Hydrogen Bonds in 2,4-Dihydroxybenzophenone UV Absorbers." MDPI, 2023.[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. US3830845A - Purification of 2,4-dihydroxy-benzophenone - Google Patents [patents.google.com]
• 3. CN107879910B - Green synthesis process of 2, 4-dihydroxy benzophenone - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]
• 5. US4568429A - Process for the preparation of 2,4-dihydroxybenzophenones - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Poor Aqueous Solubility of 2,4-Dihydroxy-4'-methylbenzophenone

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the formulation of highly lipophilic benzophenone derivatives. 2,4-Dihydroxy-4'-methylbenzophenone is notorious for its poor aqueous solubility, which can severely bottleneck downstream in vitro assays, pharmacokinetic profiling, and drug formulation.

This guide is designed to move beyond basic troubleshooting. Here, we will dissect the physicochemical causality behind these solubility barriers and provide self-validating, step-by-step protocols to overcome them using pH modulation, co-solvency, cyclodextrin complexation, and nanonization.

FAQ 1: Why does 2,4-Dihydroxy-4'-methylbenzophenone exhibit such poor aqueous solubility, and how do I establish a baseline?

The Science (Causality): Benzophenone derivatives are characterized by their highly lipophilic diphenyl methanone core and stable crystalline lattices. To dissolve this compound in water, the solvent must break the strong intermolecular forces within the crystal lattice and create a cavity in the hydrogen-bonded water network. Because the energy required to disrupt this lattice exceeds the solvation energy provided by water, the compound remains largely insoluble.

Before attempting any solubilization techniques, you must understand the molecule's baseline physicochemical parameters.

Table 1: Baseline Physicochemical Parameters

Parameter	Estimated Value	Impact on Aqueous Solubility
Molecular Weight	228.24 g/mol	Moderate size; not the primary barrier to solubility.
LogP (Octanol/Water)	~3.5 - 4.0	High lipophilicity; strongly prefers non-polar lipid environments over aqueous media.
pKa (Phenolic -OH)	~7.72	Weakly acidic. The molecule is un-ionized at physiological pH (7.4), driving insolubility.
Intrinsic Solubility	< 0.1 mg/mL	Requires advanced formulation techniques for biological assays.

FAQ 2: How can I leverage pH adjustment to improve its solubility in aqueous buffers?

The Science (Causality): The molecule contains two phenolic hydroxyl groups. The pKa of the primary reactive hydroxyl group in similar dihydroxybenzophenones is approximately 7.72. At a pH below 7.7, the molecule exists primarily in its un-ionized, lipophilic state. By adjusting the pH of your aqueous media to at least 1-2 units above the pKa (e.g., pH 8.7–9.7), you force the deprotonation of the hydroxyl group. This generates a phenolate anion, which interacts favorably with water via ion-dipole interactions, drastically increasing solubility.

Step-by-Step Protocol: pH-Driven Solubilization

• Buffer Selection: Prepare a 100 mM Tris-HCl or Carbonate-Bicarbonate buffer adjusted to pH 9.0.

• Initial Dispersion: Add 2,4-Dihydroxy-4'-methylbenzophenone to the buffer to achieve a target concentration of 1 mg/mL. The solution will initially appear cloudy.

• Titration: Under continuous magnetic stirring, add 0.1 M NaOH dropwise. Monitor the pH continuously using a calibrated pH meter.

• Equilibration: Once the pH reaches 9.0–9.5, allow the solution to stir for 30 minutes at room temperature.

• Self-Validation Step: Visually inspect the solution against a dark background. If the solution is completely transparent, the ionization was successful. If it remains turbid, centrifuge an aliquot at 10,000 x g for 5 minutes. A pellet indicates incomplete solubilization, meaning you either need a higher pH or the addition of a co-solvent.

FAQ 3: What are the best co-solvency strategies, and how do I prevent precipitation upon dilution?

The Science (Causality): Co-solvents such as Polyethylene Glycol 400 (PEG 400), Propylene Glycol (PG), or Ethanol work by lowering the dielectric constant of the aqueous mixture. This reduces the interfacial tension between the hydrophobic benzophenone solute and the aqueous phase, disrupting the hydrophobic effect that drives precipitation[1]. However, a common failure point is "solvent shock"—when the co-solvent mixture is diluted in an aqueous assay (e.g., cell culture media), the dielectric constant spikes, and the drug rapidly nucleates and precipitates.

Step-by-Step Protocol: Co-Solvent Blending with Precipitation Inhibition

• Prepare the Solvent Vehicle: Create a co-solvent blend of 40% PEG 400, 10% Ethanol, and 50% aqueous buffer (v/v).

• Dissolution: Dissolve the benzophenone derivative entirely in the Ethanol/PEG 400 fraction first. The high solubility in these organic phases ensures complete molecular dispersion.

• Aqueous Addition: Slowly add the aqueous buffer dropwise to the organic mixture under high-shear vortexing to prevent localized supersaturation.

• Self-Validation Step (Dilution Test): Take a 10 µL aliquot of your formulated stock and inject it into 990 µL of PBS (pH 7.4) at 37°C. Monitor for 2 hours using dynamic light scattering (DLS) or UV-Vis spectrophotometry (at 600 nm for turbidity). If absorbance increases, nucleation is occurring. To fix this, add 1-2% of a non-ionic surfactant (e.g., Polysorbate 80) to the stock to act as a precipitation inhibitor.

FAQ 4: Can cyclodextrin complexation work for this molecule, and how is it performed?

The Science (Causality): Yes. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is highly effective for benzophenones. HP-β-CD is a cyclic oligosaccharide with a hydrophilic exterior and a hydrophobic inner cavity. The lipophilic methyl-phenyl or dihydroxyphenyl rings of the benzophenone spontaneously enter this cavity to escape the aqueous environment, driven by the displacement of high-energy water molecules[2]. This forms a water-soluble inclusion complex without altering the drug's covalent structure.

Workflow for HP-β-CD inclusion complexation to enhance benzophenone aqueous solubility.

Step-by-Step Protocol: Co-Precipitation Method

• Molar Calculation: Calculate a 1:2 molar ratio of 2,4-Dihydroxy-4'-methylbenzophenone to HP-β-CD.

• Host Preparation: Dissolve the HP-β-CD in purified water at room temperature.

• Guest Preparation: Dissolve the benzophenone in a minimal volume of ethanol.

• Complexation: Add the ethanol solution dropwise into the aqueous HP-β-CD solution while stirring at 40°C for 24 hours to allow thermodynamic equilibrium of the inclusion complex.

• Drying: Evaporate the ethanol under reduced pressure using a rotary evaporator, then lyophilize (freeze-dry) the remaining aqueous solution for 48 hours.

• Self-Validation Step: Perform Differential Scanning Calorimetry (DSC) on the final powder. The disappearance of the sharp endothermic melting peak of the crystalline benzophenone confirms that the drug is fully complexed and trapped in an amorphous state within the cyclodextrin cavity[2].

FAQ 5: How do I formulate a stable nanosuspension if chemical modification or co-solvents are not viable?

The Science (Causality): If your assay cannot tolerate high pH, organic solvents, or cyclodextrins, you must rely on physical modification. According to the Noyes-Whitney equation, the dissolution rate of a solid is directly proportional to its surface area[3]. By utilizing high-energy milling to reduce the benzophenone crystals from micrometers to the nanometer range (typically 100–400 nm), you exponentially increase the surface area exposed to the solvent, thereby drastically accelerating the dissolution velocity.

Step-by-Step Protocol: Wet Media Milling

• Stabilizer Solution: Prepare an aqueous stabilizer solution containing 0.5% (w/v) Poloxamer 407 and 0.1% (w/v) Sodium Lauryl Sulfate (SLS). These surfactants provide steric and electrostatic hindrance to prevent the nanoparticles from undergoing Ostwald ripening or agglomerating.

• Suspension: Disperse 5% (w/v) of coarse 2,4-Dihydroxy-4'-methylbenzophenone powder into the stabilizer solution.

• Milling: Transfer the suspension to a wet media mill loaded with 0.2 mm yttrium-stabilized zirconium oxide beads.

• Processing: Mill at 3,000 RPM for 60–90 minutes, maintaining the milling chamber temperature below 20°C using a cooling jacket to prevent thermal degradation of the drug.

• Self-Validation Step: Measure the particle size distribution using DLS. A successful nanosuspension will exhibit a Z-average diameter of <300 nm and a Polydispersity Index (PDI) of <0.25.

References

• Techniques for Improving Solubility - International Journal of Medical Science and Dental Research.
• BENZOPHENONE-1 - Ataman Kimya.
• Diffusion and Dissolution Parameters and Their Impact on Drug Release - International Journal of Pharmacy & Pharmaceutical Research.
• Physicochemical Characterization of 2-Hydroxybenzophenone with β-Cyclodextrin in Solution and Solid State - ResearchGate.

Sources

• 1. ijmsdr.org [ijmsdr.org]
• 2. researchgate.net [researchgate.net]
• 3. ijppr.humanjournals.com [ijppr.humanjournals.com]

enhancing the long-term photostability of 2,4-Dihydroxy-4'-methylbenzophenone

Technical Support Center: Enhancing Long-Term Photostability of 2,4-Dihydroxy-4'-methylbenzophenone

Welcome to the Technical Support Center for 2,4-Dihydroxy-4'-methylbenzophenone (CAS 40444-43-7)[1]. This hub is designed for formulation scientists and researchers facing challenges with the long-term photostability of this specific UV absorber. Below, you will find causality-driven troubleshooting guides, self-validating experimental protocols, and structural insights to ensure maximum efficacy in your formulations.

Part 1: The Mechanistic Causality of Photostability

The inherent photostability of 2,4-Dihydroxy-4'-methylbenzophenone relies on a quantum mechanical mechanism known as Excited-State Intramolecular Proton Transfer (ESIPT) [2]. The hydroxyl group at the 2-position forms a strong intramolecular hydrogen bond with the adjacent carbonyl group. Upon absorbing a UV photon, the molecule transitions from a ground-state enol to an excited-state keto form[2]. This excited keto form rapidly dissipates the absorbed energy as harmless heat (non-radiative decay) and reverts to the ground-state enol, ready to absorb another photon[2].

However, degradation occurs when this cycle is disrupted. If the intramolecular hydrogen bond is broken—typically by highly polar or protic solvents—the molecule cannot undergo ESIPT. Instead, it undergoes intersystem crossing to a reactive triplet state, leading to radical formation, cross-reactivity with other formulation components, and a permanent loss of UV absorbance[3]. Our troubleshooting guides focus on preventing this mechanistic failure.

Part 2: Troubleshooting Guides & Self-Validating Protocols

Issue 1: Rapid Photodegradation in Protic or Highly Polar Solvents

Symptom : The formulation loses >10% of its UV absorbance capacity within 24 hours of simulated solar irradiation. Causality : Protic solvents (like ethanol or water) competitively hydrogen-bond with the 2-hydroxyl group, breaking the critical internal H-bond[3]. Without the ESIPT pathway, the excited molecule degrades via homolytic cleavage or reacts with dissolved oxygen to form volatile carbon-containing species[3]. Solution & Self-Validating Protocol : Mesoporous Silica (MS) Encapsulation [4]. Encapsulating the molecule physically shields the 2-hydroxyl group from solvent interactions while still allowing UV photons to penetrate the silica matrix.

Step-by-Step Methodology:

• Preparation : Dissolve 2,4-Dihydroxy-4'-methylbenzophenone in a non-polar volatile solvent (e.g., dichloromethane).

• Loading : Add mesoporous silica nanoparticles (pore size ~4-6 nm) to the solution. Stir for 24 hours at room temperature to allow capillary action to draw the active ingredient into the pores[4].

• Solvent Evaporation : Remove the solvent under reduced pressure using a rotary evaporator.

• Washing : Wash the resulting powder with a minimal amount of cold ethanol to remove unencapsulated surface molecules, then dry under a vacuum.

• Validation : Disperse the MS-encapsulated powder in your target protic solvent. Irradiate with a solar simulator (UV > 300nm) for 15 hours[3]. Extract the active using acetonitrile and quantify via RP-HPLC. A recovery of >95% validates the successful isolation of the internal H-bond.

Issue 2: Photo-induced Cross-Linking with Co-Actives

Symptom : The concentration of 2,4-Dihydroxy-4'-methylbenzophenone remains relatively stable, but co-formulated active pharmaceutical ingredients (APIs) or polymers degrade rapidly upon UV exposure. Causality : A small fraction of the benzophenone molecules may still enter the reactive triplet state. These triplet states can abstract hydrogen atoms from neighboring molecules (like polymers or other drugs), initiating a radical chain reaction[5]. Solution & Self-Validating Protocol : Integration of Triplet Quenchers / Antioxidants .

Step-by-Step Methodology:

• Formulation : Add a lipophilic antioxidant (e.g., Butylhydroxytoluene - BHT) or a singlet oxygen quencher at 0.5% - 1.0% (w/w) to the lipid phase of your formulation[6].

• Homogenization : Ensure uniform distribution of the antioxidant alongside 2,4-Dihydroxy-4'-methylbenzophenone using high-shear mixing.

• Irradiation : Subject the formulation to accelerated UVA/UVB light in a controlled weathering chamber[5].

• Validation (HPLC) : Use a reverse-phase (RP) HPLC method to quantify both the benzophenone and the co-active. HPLC Conditions: Use an RP column (e.g., Newcrom R1) with a mobile phase of Acetonitrile, Water, and Phosphoric acid (or Formic acid for Mass-Spec compatibility)[7]. If the co-active retains >90% of its initial concentration post-irradiation, the quenching system is validated.

Part 3: Frequently Asked Questions (FAQs)

Q: Can I use standard UV-Vis spectroscopy to track the degradation of 2,4-Dihydroxy-4'-methylbenzophenone? A: While UV-Vis is useful for a quick assessment of overall formulation absorbance, it is not specific enough. Photodegradation by-products (such as hydroxylated benzophenone species) often absorb in similar UV ranges[3]. You must use the RP-HPLC method described above to separate the parent compound from its degradants[7].

Q: Does the 4'-methyl group affect the photostability compared to standard Benzophenone-3? A: The 4'-methyl group slightly increases the lipophilicity and alters the electron density of the phenyl ring, which can shift the absorption maximum. However, the core photostability is still governed by the 2-hydroxyl group's ESIPT mechanism[2]. The enhanced lipophilicity makes it highly suitable for lipid-nanoparticle encapsulation.

Q: What happens if the formulation pH is highly alkaline? A: Alkaline environments can deprotonate the 2-hydroxyl and 4-hydroxyl groups (forming a phenolate ion). This permanently destroys the intramolecular hydrogen bond, completely disabling the ESIPT mechanism and leading to rapid photodegradation. Always buffer formulations to a slightly acidic or neutral pH (pH 5.0 - 6.5).

Part 4: Data Presentation

The following table summarizes the expected quantitative improvements when applying the troubleshooting protocols to 2,4-Dihydroxy-4'-methylbenzophenone formulations.

Formulation State	Solvent Environment	Stabilization Strategy	% Active Remaining (15h UV)	Primary Degradation Pathway
Free Active	Non-Polar (Hexane)	None (Baseline)	> 98%	Negligible (Efficient ESIPT)
Free Active	Protic (Ethanol/Water)	None	< 60%	Triplet-state radical formation
Free Active	Protic (Ethanol/Water)	0.5% BHT (Antioxidant)	~ 82%	Quenched triplet state
Encapsulated	Protic (Ethanol/Water)	Mesoporous Silica (MS)	> 95%	Negligible (Shielded ESIPT)

Part 5: Mechanistic Visualization

Below is the logical workflow demonstrating the ESIPT photostabilization pathway versus the degradation pathway, and where our troubleshooting interventions (Encapsulation/Antioxidants) take effect.

Caption: ESIPT photostabilization pathway vs. triplet-state degradation of benzophenone derivatives.

Part 6: References

• Title: 2,4-dihydroxy-4'-methylbenzophenone | 40444-43-7 Source: ChemicalBook URL: 1

• Title: Photoexcited States of UV Absorbers, Benzophenone Derivatives Source: ResearchGate / Photochemistry and Photobiology URL: 2

• Title: Emerging investigator series: release and phototransformation of benzophenone additives from polystyrene plastics exposed to sunlight Source: Environmental Science: Processes & Impacts (RSC Publishing) URL: 3

• Title: Mesoporous Silica Encapsulation of Octyl Methoxycinnamate and Benzophenone-3: Structural Characterization, Enhanced UV Protection, and Reduced In Vitro Skin Penetration Source: MDPI URL: 4

• Title: Investigation of the Stabilizing Effects of Antioxidants and Benzophenone-3 on Desonide Photostability Source: PMC / AAPS PharmSciTech URL: 5

• Title: 2,4-Dihydroxy-4'-methylbenzophenone HPLC Method Source: SIELC Technologies URL: 7

• Title: Photostability Enhancement of Dual-Luminophore Pressure-Sensitive Paint by Adding Antioxidants Source: Semantic Scholar URL: 6

Sources

• 1. 2,4-dihydroxy-4'-methylbenzophenone | 40444-43-7 [amp.chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. Emerging investigator series: release and phototransformation of benzophenone additives from polystyrene plastics exposed to sunlight - Environmental Science: Processes & Impacts (RSC Publishing) DOI:10.1039/D5EM00292C [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. Investigation of the Stabilizing Effects of Antioxidants and Benzophenone-3 on Desonide Photostability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. 2,4-Dihydroxy-4’-methylbenzophenone | SIELC Technologies [sielc.com]

Technical Support Center: Troubleshooting Thermal Degradation of 2,4-Dihydroxy-4'-methylbenzophenone During Processing

Welcome to the Technical Support Center for 2,4-Dihydroxy-4'-methylbenzophenone (CAS 40444-43-7). This platform is designed for researchers, materials scientists, and drug development professionals who utilize this specific benzophenone derivative as a UV absorber or active pharmaceutical ingredient (API) intermediate.

High-temperature processing—such as melt extrusion, polymer compounding, or pharmaceutical hot-melt extrusion (HME)—can induce thermal degradation, leading to discoloration, loss of UV-absorbing efficacy, or the generation of toxic byproducts. This guide provides mechanistic insights, self-validating protocols, and troubleshooting FAQs to ensure structural integrity during thermal processing.

Mechanistic Overview: Why Does 2,4-Dihydroxy-4'-methylbenzophenone Degrade?

Benzophenones function by absorbing UV light (290–350 nm) and dissipating it as thermal energy via excited-state intramolecular proton transfer (ESIPT)[1]. While they are generally stable at standard processing temperatures (often up to 200°C), excessive thermal stress combined with shear forces and oxygen exposure during extrusion can trigger degradation[2].

The primary degradation mechanism involves the homolytic cleavage of the carbonyl group, generating oxygen and carbon-centered radicals. These radicals subsequently react with the polymer matrix or ambient oxygen to form highly colored quinoid chromophores (yellowing) and release CO2[3][4].

Mechanistic pathway of benzophenone thermal degradation and radical scavenging stabilization.

Troubleshooting Guide: Matrix-Specific Issues

Issue 1: Severe Yellowing During Polyolefin/Polyurethane Compounding

Symptom: The extrudate exhibits a distinct yellow/brown discoloration, and UV-Vis spectroscopy indicates a drop in absorbance at the 270-350 nm range. Causality: At temperatures exceeding 200°C, the hydroxyl groups on the benzophenone ring can undergo oxidation, and the carbonyl bridge can cleave[3]. This forms quinoid structures which are highly colored. Solution: Implement a synergistic antioxidant package. Combine a primary antioxidant (hindered phenol) to scavenge peroxy radicals and a secondary antioxidant (phosphite) to decompose hydroperoxides without forming colored byproducts[5].

Issue 2: Sublimation and Active Content Loss in Hot-Melt Extrusion (HME)

Symptom: The final pharmaceutical or polymer dispersion has a lower-than-expected concentration of 2,4-Dihydroxy-4'-methylbenzophenone, and crystalline residue is found on the extruder vents. Causality: Benzophenones can exhibit thermal volatility at elevated temperatures. If the processing temperature of the matrix (e.g., Polyvinyl Alcohol) is too high, the additive sublimates before it can be fully encapsulated. Solution: Lower the processing temperature by incorporating a miscible plasticizer (e.g., poly(propylene succinate)) into the matrix. This reduces the glass transition ( Tg​ ) and melting temperature ( Tm​ ), allowing extrusion at temperatures where the benzophenone remains non-volatile[6].

Quantitative Data: Thermal Stability Parameters

To optimize processing windows, compare the thermal properties of the additive against common matrices. Maintaining the processing temperature below the degradation onset is critical.

Compound / Matrix	Melting Point ( Tm​ )	Degradation Onset ( Tdeg​ )	Recommended Processing Temp	Reference
2,4-Dihydroxy-4'-methylbenzophenone	139°C	~200°C - 220°C	< 180°C	[7]
Benzophenone-12 (Reference)	N/A	Up to 320°C	< 300°C	[8]
Polyvinyl Alcohol (PVA)	200°C	250°C	170°C (with plasticizer)	[6]
Polyolefin Elastomer (POE)	~60°C	>300°C	185°C - 220°C	[5]

Note: While some macromolecular benzophenones can withstand up to 370°C[1][9], small-molecule derivatives like 2,4-Dihydroxy-4'-methylbenzophenone require strict temperature control.

Standard Operating Procedure (SOP): Thermally Stable Twin-Screw Extrusion

This self-validating protocol ensures the structural integrity of 2,4-Dihydroxy-4'-methylbenzophenone during polymer compounding.

Step 1: Pre-mixing and Antioxidant Coating

• Dry the polymer matrix resin at 80°C for 4 hours to remove moisture, preventing hydrolytic degradation[5].

• Dry-blend 2,4-Dihydroxy-4'-methylbenzophenone (e.g., 0.5 wt%) with a hindered phenol antioxidant (0.1 wt%) and a phosphite stabilizer (0.2 wt%). Causality: Coating the UV absorber with antioxidants ensures immediate radical scavenging at the localized melt interface before thermal stress initiates cleavage.

Step 2: Extruder Configuration and Purging

• Configure the twin-screw extruder with a decreasing temperature profile if possible, or keep maximum zone temperatures strictly below 185°C.

• Purge the hopper and feed throat with Nitrogen gas ( N2​ ). Causality: Removing oxygen from the feed zone prevents early-stage thermo-oxidative degradation before the polymer melts and encapsulates the additive[5].

Step 3: Melt Compounding and Quenching

• Feed the blend at a constant rate. Maintain screw speed at 150-300 rpm to balance residence time and shear heating[5].

• Extrude the strand directly into a chilled water bath (10°C). Causality: Rapid quenching freezes the polymer matrix, preventing post-extrusion thermal degradation and locking the UV absorber in a homogenous dispersion.

Step 4: Validation (Self-Validating Step)

• Dissolve a sample of the pelletized extrudate in an appropriate solvent (e.g., Acetonitrile/Water)[10].

• Analyze via RP-HPLC (e.g., Newcrom R1 column) at 270 nm[10]. Causality: A single peak matching the retention time of the pure standard validates that no thermal cleavage or structural alteration occurred during processing.

Step-by-step workflow for the thermally stabilized extrusion and validation process.

Frequently Asked Questions (FAQs)

Q: Can I use TGA to predict the exact degradation temperature during extrusion? A: Thermogravimetric Analysis (TGA) provides the onset of weight loss (e.g., 5% weight loss) in a controlled, static environment[5][9], but it does not account for the high shear forces inside an extruder. Shear heating can cause localized temperatures to spike 10-20°C above the set zone temperatures. Always set your extruder zones at least 20°C below the TGA degradation onset.

Q: Why is my 2,4-Dihydroxy-4'-methylbenzophenone degrading even when processed at a safe 160°C? A: Check your matrix for transition metal impurities (like iron or copper from equipment wear or catalyst residues). Transition metals catalyze the decomposition of hydroperoxides into free radicals, which rapidly attack the benzophenone structure even at lower temperatures. Adding a metal deactivator alongside your antioxidant package will halt this catalytic cycle.

Q: How do I verify if the degradation is oxidative or purely thermal? A: Run a comparative DSC (Differential Scanning Calorimetry) oxidative induction time (OIT) test[5]. Heat the sample to 200°C under Nitrogen, then switch to Oxygen. If an immediate exothermic reaction occurs, the degradation is highly oxidative. If degradation occurs under the Nitrogen phase (detected via TGA/MS showing CO2 or benzonitrile release[3][4]), it is purely thermal (homolytic cleavage).

References

• [7] 2,4-dihydroxy-4'-methylbenzophenone | 40444-43-7 - ChemicalBook. ChemicalBook. 7

• [10] 2,4-Dihydroxy-4'-methylbenzophenone | SIELC Technologies. SIELC Technologies. 10

• [8] UV Absorber Benzophenone-12 - Best Price, High Performance UV Protection. Chemvera. 8

• [2] Thermal Degradation Kinetics Modeling of Benzophenones and Xanthones during High-Temperature Oxidation of Cyclopia genistoides (L.) Vent. Plant Material. ACS Publications. 2

• [1] Low-migration Macromolecular Benzophenones as UV Absorbers for Food Packaging Polymers. A*STAR. 1

• BENZOPHENONE 1. Ataman Kimya.

• [9] Low-Migration Macromolecular Benzophenones as UV Absorbers for Food Packaging Polymers. ACS Publications. 9

• [3] Thermal Degradation Study of Polymerization of Monomeric Reactants (PMR) Polyimides. AKJournals. 3

• [4] The thermal behavior and pyrolysis mechanism of a polyimide gas separation membrane. RSC Publishing. 4

• [6] Drug Amorphous Solid Dispersions Based on Poly(vinyl Alcohol): Evaluating the Effect of Poly(propylene Succinate) as Plasticizer. MDPI. 6

• [5] Synthesis, Characterization, and Evaluation of a Hindered Phenol-Linked Benzophenone Hybrid Compound as a Potential Polymer Anti-Aging Agent. PMC / NIH. 5

Sources

• 1. oar.a-star.edu.sg [oar.a-star.edu.sg]
• 2. pubs.acs.org [pubs.acs.org]
• 3. akjournals.com [akjournals.com]
• 4. The thermal behavior and pyrolysis mechanism of a polyimide gas separation membrane - RSC Sustainability (RSC Publishing) DOI:10.1039/D4SU00489B [pubs.rsc.org]
• 5. Synthesis, Characterization, and Evaluation of a Hindered Phenol-Linked Benzophenone Hybrid Compound as a Potential Polymer Anti-Aging Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. 2,4-dihydroxy-4'-methylbenzophenone | 40444-43-7 [amp.chemicalbook.com]
• 8. UV Absorber Benzophenone-12 - Best Price, High Performance UV Protection [chemvera.in]
• 9. pubs.acs.org [pubs.acs.org]
• 10. 2,4-Dihydroxy-4’-methylbenzophenone | SIELC Technologies [sielc.com]

Technical Support Center: Resolving HPLC Peak Tailing for 2,4-Dihydroxy-4'-methylbenzophenone

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges with the quantification of phenolic UV filters and their derivatives. 2,4-Dihydroxy-4'-methylbenzophenone presents unique chromatographic challenges due to its specific molecular architecture. This guide provides an in-depth look into the chemical causality of peak asymmetry for this analyte and offers field-proven, self-validating protocols to restore peak integrity and quantitative accuracy.

Diagnostic Workflow

Before adjusting any parameters, it is critical to isolate whether the peak tailing is a systemic physical issue or a localized chemical interaction.

Diagnostic workflow for resolving HPLC peak tailing of 2,4-Dihydroxy-4'-methylbenzophenone.

Troubleshooting Guide & FAQs

Q1: Why is 2,4-Dihydroxy-4'-methylbenzophenone specifically prone to severe peak tailing? A1: The tailing is driven by two distinct structural features of the molecule. First, it contains phenolic hydroxyl groups that act as strong hydrogen-bond donors. When the mobile phase pH exceeds 3.0, residual silanols on the silica stationary phase deprotonate into ionized silanols (SiO⁻), creating strong secondary polar interactions with the analyte[1][2]. Second, the hydroxyl group at the 2-position is ortho to the benzophenone carbonyl group. This specific orientation creates a bidentate ligand capable of forming highly stable, 6-membered coordination complexes with trace metals (such as iron or aluminum) present in older silica matrices, stainless steel tubing, or column frits[3].

Q2: How do I determine if the tailing is a chemical interaction or a physical system failure? A2: You must evaluate the entire chromatogram. If all peaks—including neutral, non-polar reference standards—exhibit tailing or fronting, the root cause is physical. This typically indicates a void volume at the column inlet, a clogged frit, or excessive extra-column dead volume[4]. However, if only the 2,4-Dihydroxy-4'-methylbenzophenone peak tails while other peaks remain symmetrical, the issue is a secondary chemical interaction (silanol activity or metal chelation)[5].

Q3: What is the optimal mobile phase strategy to suppress these secondary interactions? A3: The fundamental solution is to lower the mobile phase pH. Residual silanols typically have a pKa between 3.5 and 4.5. Operating at a neutral pH leaves them ionized[1]. By acidifying the mobile phase to a pH of 2.5–3.0 using 0.1% phosphoric acid (for UV detection) or 0.1% formic acid (for LC-MS), you fully protonate the silanols (SiOH), neutralizing their charge and drastically reducing peak tailing[6][7].

Q4: I adjusted the pH to 2.5, but the tailing persists. What is the next step? A4: If pH control is insufficient, the stationary phase itself is likely the limiting factor. Older "Type A" silica columns contain high concentrations of trace metals and free silanols[3]. You must transition to a modern "Type B" high-purity silica column that features double end-capping. End-capping reagents (like trimethylsilyl) chemically block the residual silanols, providing steric shielding that prevents the analyte from interacting with the silica backbone[7].

Q5: How can I eliminate tailing caused by metal chelation? A5: Because the ortho-hydroxyl group of this benzophenone derivative is a strong metal chelator, you must remove metal exposure from the flow path. Replace standard stainless steel capillary tubing with narrow internal diameter (0.005") PEEK (Polyether ether ketone) tubing to minimize dead volume and eliminate metal contact[1]. Additionally, passivating the HPLC system can strip away accumulated metal ions.

Quantitative Impact of Troubleshooting Interventions

The table below summarizes the expected improvements in chromatographic performance when applying targeted interventions for 2,4-Dihydroxy-4'-methylbenzophenone.

Intervention	Mechanism of Action	Typical Asymmetry Factor (As)	Theoretical Plates (N) Impact
Baseline (pH 7.0, Type A Silica)	Strong silanol hydrogen bonding & metal chelation	2.0 – 3.5 (Severe Tailing)	Baseline (Low)
Mobile Phase Acidification (pH 2.5)	Protonates silanols (SiO⁻ → SiOH), reducing polar interactions	1.3 – 1.6 (Moderate Tailing)	+ 40% increase
Switch to Type B End-capped Column	Steric shielding and elimination of trace metals in silica matrix	1.1 – 1.2 (Acceptable)	+ 80% increase
System Passivation & PEEK Tubing	Eliminates Fe/Al coordination with the ortho-hydroxyl group	0.95 – 1.05 (Ideal Symmetry)	+ 110% increase (Maximized)

Experimental Protocols

Protocol 1: Mobile Phase Optimization and pH Control

This protocol is a self-validating system designed to ensure accurate pH measurement, which is critical for suppressing silanol ionization.

• Aqueous Preparation: Measure 1000 mL of ultrapure water (18.2 MΩ·cm) into a clean volumetric flask.

• Acidification: Add 1.0 mL of LC-MS grade formic acid (for MS detection) or HPLC grade phosphoric acid (for UV detection).

• Validation (Critical Step): Mix thoroughly and measure the pH using a calibrated pH meter. The target pH should be between 2.5 and 2.8. Causality Check: Always measure the pH of the aqueous phase before mixing with the organic modifier (acetonitrile/methanol). Organic solvents disrupt the activity of hydrogen ions, leading to inaccurate and falsely elevated pH readings[2].

• Filtration: Filter the aqueous mobile phase through a 0.22 µm membrane filter (e.g., PTFE or nylon) to remove particulates.

• Degassing: Degas the solvent using an ultrasonic bath for 10 minutes or rely on the HPLC system's inline degasser.

Protocol 2: System Passivation and Mitigation of Metal Chelation

Use this protocol if metal chelation from the ortho-hydroxyl group is suspected.

• Column Removal: Remove the analytical column and replace it with a zero-dead-volume union to protect the stationary phase.

• Initial Flush: Flush the entire HPLC system (lines, pump, autosampler, and detector) with HPLC-grade water for 15 minutes at 1.0 mL/min to remove any residual buffer salts.

• Passivation: Prepare a passivation solution of 20% (v/v) Nitric Acid in water (or use a commercial EDTA-based passivation solution if nitric acid is incompatible with your system hardware).

• System Wash: Pump the passivation solution through the system at 0.5 mL/min for 30 minutes. Warning: Do not route this through the detector flow cell if it contains sensitive components; bypass the detector if necessary.

• Neutralization: Flush the system extensively with HPLC-grade water until the effluent pH returns to neutral (approximately 45-60 minutes).

• Hardware Upgrade: Reinstall the column and equilibrate with the mobile phase. Replace stainless steel capillary tubing with narrow internal diameter (0.005") PEEK tubing to permanently eliminate metal exposure[1].

Sources

• 1. chromtech.com [chromtech.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. waters.com [waters.com]
• 6. 2,4-Dihydroxy-4’-methylbenzophenone | SIELC Technologies [sielc.com]
• 7. labcompare.com [labcompare.com]

Technical Support Center: HPLC Mobile Phase Optimization for 2,4-Dihydroxy-4'-methylbenzophenone

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals developing robust, reproducible chromatographic methods for 2,4-Dihydroxy-4'-methylbenzophenone.

Mechanistic Overview & Causality

2,4-Dihydroxy-4'-methylbenzophenone (LogP ~3.34) is a highly hydrophobic, photoactive compound featuring two phenolic hydroxyl groups. In Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), optimizing the mobile phase requires balancing two competing thermodynamic processes:

• Hydrophobic Partitioning : The non-polar benzophenone backbone interacts strongly with C18/C8 stationary phases. A high-strength organic modifier (Acetonitrile or Methanol) is required to disrupt these interactions and achieve efficient elution[1].

• Ionization Control : The phenolic -OH groups are weakly acidic. If the mobile phase pH approaches their pKa, partial ionization occurs, leading to peak broadening, retention time instability, and secondary interactions with residual silanols on the silica matrix. Acidifying the mobile phase suppresses this ionization, ensuring the analyte remains in a single, neutral state[2].

Optimization Workflow

Logical workflow for optimizing RP-HPLC mobile phases for phenolic benzophenone derivatives.

Frequently Asked Questions (FAQs)

Q: Why am I experiencing severe peak tailing when using a simple Water/Acetonitrile mobile phase? A: Peak tailing in benzophenone derivatives is almost always a symptom of secondary interactions. Without an acidic buffer, the mobile phase pH is near neutral. At this pH, residual silanols on the silica stationary phase (pKa ~3.5-4.5) become deprotonated and interact strongly with the partially polarized hydroxyl groups of 2,4-Dihydroxy-4'-methylbenzophenone. Adding an acidic modifier (e.g., 0.1% phosphoric acid or 1% acetic acid) lowers the pH to ~2.5, neutralizing the silanols and suppressing analyte ionization, which restores peak symmetry[2][3].

Q: Should I use Acetonitrile (ACN) or Methanol (MeOH) as my organic modifier? A: Acetonitrile is generally preferred. Benzophenones are highly hydrophobic; ACN is a stronger eluent than MeOH in reversed-phase chromatography, resulting in shorter run times. Furthermore, ACN provides lower system backpressure and often yields superior resolution when separating benzophenones from closely related impurities. Studies have shown that 60% ACN provides optimal resolution (>2.0) compared to MeOH, which can cause co-elution and longer retention times[3][4].

Q: How do I transition my current UV-based method to an LC-MS/MS compatible method? A: If your current UV method utilizes non-volatile buffers like phosphoric acid or phosphate salts, you must replace them to prevent mass spectrometer source contamination and ion suppression. Substitute phosphoric acid with 0.1% formic acid or 1% acetic acid[2]. Note that this change in ionic strength and pH may cause a slight shift in retention time, requiring minor adjustments to your organic/aqueous ratio.

Troubleshooting Guide

Issue: Shifting Retention Times (RT Drift)

• Root Cause: Inadequate equilibration or evaporation of the organic modifier in premixed mobile phases.

• Solution: Ensure the column is equilibrated with at least 10-15 column volumes of the mobile phase before injection. If using an isocratic method, utilize the HPLC pump to mix the solvents online (e.g., Line A: Aqueous buffer, Line B: ACN) rather than premixing in a single bottle. This prevents the differential evaporation of the organic solvent over time[5].

Issue: Split Peaks or Shoulders

• Root Cause: Sample solvent incompatibility. Injecting the sample dissolved in 100% strong organic solvent (e.g., pure ACN) into a highly aqueous mobile phase causes localized phase mismatch at the column head.

• Solution: Always dissolve or dilute your final sample in the initial mobile phase composition (e.g., 60:40 ACN:Water) to ensure uniform partitioning as the sample band enters the stationary phase[5][6].

Issue: High Background Noise at 254 nm

• Root Cause: Impure solvents or UV-absorbing additives.

• Solution: Ensure HPLC-grade or LC-MS grade solvents are used. If using an acetate buffer, be aware that acetic acid has a higher UV cutoff (~210 nm) than phosphoric acid (~195 nm). While 254 nm and 287 nm are standard detection wavelengths for benzophenones[1], excessive acetic acid (>2%) can raise the baseline. Keep acetic acid at 1% or switch to 0.1% formic acid[3].

Quantitative Data: Mobile Phase Parameter Comparison

Parameter / Component	Function & Mechanism	Impact on 2,4-Dihydroxy-4'-methylbenzophenone	Recommendation
Acetonitrile (ACN)	Aprotic organic modifier; disrupts hydrophobic interactions.	Yields sharp peaks, lower system pressure, and faster elution than MeOH[3].	Primary Choice (50-70% v/v)
Methanol (MeOH)	Protic organic modifier; alternative selectivity.	Increases retention time; higher backpressure due to viscosity maximum with water[4].	Use only if specific selectivity is needed.
Phosphoric Acid	Acidic modifier (pH control).	Excellent peak shape for UV detection; non-volatile[2].	Use 0.1% v/v for UV-only assays.
Formic / Acetic Acid	Volatile acidic modifier (pH control).	Suppresses ionization; fully compatible with ESI-MS[2][4].	Use 0.1% FA or 1% AA for LC-MS/MS .
Neutral Water	Aqueous base without pH control.	Causes peak tailing and variable retention due to partial ionization.	Avoid . Always buffer the aqueous phase.

Validated Step-by-Step Methodology: Isocratic RP-HPLC Protocol

This self-validating protocol is designed for the routine quantification and purity analysis of 2,4-Dihydroxy-4'-methylbenzophenone using a standard C18 or C8 column[1][3].

Step 1: Mobile Phase Preparation

• Aqueous Phase (Line A): Measure 1000 mL of ultrapure deionized water (18.2 MΩ·cm). Add 10 mL of glacial acetic acid (to yield 1% v/v) or 1 mL of formic acid (to yield 0.1% v/v). Mix thoroughly and filter through a 0.22 µm membrane.

• Organic Phase (Line B): Use 1000 mL of HPLC-grade Acetonitrile. Filter through a 0.22 µm PTFE membrane.

• Self-Validation Check: Degas both lines using an inline vacuum degasser or by ultrasonication for 15 minutes to prevent micro-bubble formation in the pump heads.

Step 2: System Setup & Equilibration

• Install a Reversed-Phase C18 or C8 column (e.g., 4.6 x 150 mm, 5 µm)[1][3].

• Set the column oven temperature to 30 °C to ensure reproducible thermodynamics.

• Set the pump to deliver an isocratic mixture of 60% Line B (ACN) and 40% Line A (Aqueous Buffer) at a flow rate of 1.0 mL/min.

• Equilibrate the system until the baseline is completely stable (typically 15-20 minutes).

Step 3: Sample Preparation

• Accurately weigh 1.0 mg of 2,4-Dihydroxy-4'-methylbenzophenone standard.

• Dissolve the standard in 10 mL of the mobile phase (60:40 ACN:Aqueous) to create a 100 µg/mL stock solution. Crucial: Dissolving in the mobile phase prevents peak distortion at the column head[5].

• Vortex for 30 seconds and filter through a 0.45 µm syringe filter into an HPLC vial.

Step 4: Chromatographic Acquisition

• Injection Volume: 10 µL.

• Detection: Set the UV/Vis or PDA detector to 254 nm (primary) and 287 nm (secondary confirmation)[1].

• Run Time: 10 minutes. The analyte should elute as a sharp, symmetrical peak (retention time will vary based on exact column dimensions, typically between 4-7 minutes).

Step 5: System Suitability Testing (SST) Evaluate the first standard injection against the following acceptance criteria to validate the system before running unknown samples:

• Tailing Factor (Tf): Must be ≤ 1.5 (Confirms adequate silanol suppression).

• Theoretical Plates (N): Must be ≥ 2000 (Confirms column efficiency).

• RSD of Retention Time: ≤ 1.0% over 5 replicate injections (Confirms pump and mobile phase stability).

References[1] High-Performance Liquid Chromatography (HPLC) Analysis of Benzophenone Derivatives: Application Notes and Protocols. BenchChem. Available at: https://benchchem.com[2] 2,4-Dihydroxy-4'-methylbenzophenone. SIELC Technologies. Available at: https://sielc.com[5] Benzophenone Analysis by Isocratic HPLC Using Bidentate C18 Column. MICROSOLV. Available at: https://mtc-usa.com[6] Benzophenone Analyzed with HPLC - AppNote. MicroSolv Technology Corporation. Available at: https://mtc-usa.com[3] Development and validation of a new RP-HPLC-UV method for the simultaneous determination of phenytoin impurities, benzophenone, and benzil. Acta Chromatographica / AKJournals. Available at: https://akjournals.com[4] (PDF) Development and validation of a new RP-HPLC-UV method for the simultaneous determination of phenytoin impurities, benzophenone, and benzil. ResearchGate. Available at:https://researchgate.net

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2,4-Dihydroxy-4’-methylbenzophenone | SIELC Technologies [sielc.com]
• 3. akjournals.com [akjournals.com]
• 4. researchgate.net [researchgate.net]
• 5. Benzophenone Analysis by Isocratic HPLC Using Bidentate C18 Column | MICROSOLV [mtc-usa.com]
• 6. mtc-usa.com [mtc-usa.com]

Technical Support Center: Purification &amp; Troubleshooting for 2,4-Dihydroxy-4'-methylbenzophenone

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex purification challenges associated with commercial 2,4-Dihydroxy-4'-methylbenzophenone (CAS 40444-43-7).

Typically synthesized via the Nencki reaction—reacting p-toluic acid with resorcinol in the presence of a Lewis acid catalyst like zinc chloride[1]—crude samples frequently harbor unreacted starting materials, regiochemical isomers, and colored polymeric byproducts. This guide provides a self-validating troubleshooting framework to help you achieve >99% purity for downstream pharmaceutical or UV-filter applications.

I. Frequently Asked Questions (Troubleshooting)

Q1: Why does my commercial sample appear yellow or brown instead of the expected pale/white crystalline powder? A1: Discoloration is primarily caused by oxidized tar or residual metal-complexed polymeric impurities stemming from the Lewis acid catalyst[2]. Mechanistically, electron-rich phenolic compounds like resorcinol are highly susceptible to oxidative coupling at elevated reaction temperatures.

• The Fix: Perform a hot filtration. Dissolve the crude sample in a minimal amount of hot ethanol, add 5% (w/w) activated charcoal, boil for 5 minutes, and filter hot through a Celite pad. The highly porous carbon matrix irreversibly traps high-molecular-weight colored impurities via van der Waals forces[2].

Q2: My sample "oils out" during recrystallization. What is the mechanistic cause, and how do I fix it? A2: "Oiling out" is a liquid-liquid phase separation (LLPS) phenomenon[2]. It occurs when the cooling solution crosses the binodal curve into a two-liquid phase region before reaching the supersaturation required for solid nucleation[3]. Essentially, the solute precipitates as a metastable, solute-rich liquid rather than forming a highly ordered solid crystal lattice.

• The Fix: Avoid rapid temperature drops (like plunging the flask directly into an ice bath)[3]. Instead, utilize an anti-solvent crystallization approach at a constant temperature. By dissolving the compound in acetonitrile and adding water dropwise, you gradually lower the dielectric constant of the solvent system, forcing crystallization without crossing the liquid-liquid phase boundary[4].

Q3: How do I efficiently remove unreacted p-toluic acid and resorcinol before attempting crystallization? A3: Exploit the pKa​ differences of the impurities through liquid-liquid extraction. Dissolve the crude mixture in an organic solvent like dichloromethane. Wash the organic layer with water to partition the highly water-soluble resorcinol into the aqueous phase. Next, wash with a saturated sodium bicarbonate ( NaHCO3​ ) solution. This selectively deprotonates the carboxylic acid of p-toluic acid (forming a water-soluble sodium salt) while leaving the less acidic phenolic protons of the benzophenone intact[5].

Q4: Recrystallization isn't removing the isomeric impurities. How can I achieve baseline separation? A4: Regioisomers (such as the 2,6-dihydroxy isomer) possess nearly identical solubility profiles and crystal lattice energies to the target compound, leading to inevitable co-crystallization. For absolute removal, Preparative Reverse Phase High-Performance Liquid Chromatography (RP-HPLC) is mandatory. Utilizing a low-silanol activity column with an acidic mobile phase suppresses the ionization of the phenolic hydroxyl groups, ensuring sharp peak shapes and baseline resolution[6].

II. Quantitative Impurity Resolution Data

The following table summarizes the theoretical and empirical effectiveness of different purification modalities for 2,4-Dihydroxy-4'-methylbenzophenone[3][4]:

Purification Method	Target Impurities Removed	Typical Yield	Final Purity	Mechanism of Action
Liquid-Liquid Extraction	Unreacted resorcinol, p-toluic acid	>95.0%	~85.0%	pKa​ -dependent phase partitioning (aqueous vs. organic)
Hot Filtration (Charcoal)	Oxidized tars, metal-complexes	~90.0%	~90.0%	van der Waals adsorption onto porous carbon matrix
Anti-Solvent Crystallization	Polyols, trace starting materials	90.8%	>99.6%	Polarity-driven supersaturation avoiding LLPS
Preparative RP-HPLC	Regioisomers (e.g., 2,6-dihydroxy)	>90.0%	>99.8%	Hydrophobic and hydrogen-bonding differential partitioning

III. Experimental Protocols

Protocol 1: Isothermal Anti-Solvent Crystallization

This protocol is specifically optimized to prevent the "oiling out" of benzophenone derivatives while minimizing energy consumption by eliminating the cooling phase[4].

• Dissolution: In a glass crystallizer, suspend 30.0 g of crude 2,4-Dihydroxy-4'-methylbenzophenone in 25.0 g of Acetonitrile[4].

• Pre-Filtration: Stir the suspension at a constant 20 °C for 1 hour. Filter the mixture to remove insoluble polyol impurities and highly polar polymers. Retain the filtrate[4].

• Isothermal Anti-Solvent Addition: Heat the filtrate to a mild 28–35 °C. Under continuous mechanical stirring, begin the dropwise addition of distilled water at a rate of 1.5 mL/min. Add a total water mass equivalent to 0.16–0.50x the mass of the crude product[4].

• Nucleation (Seeding): Immediately after the water addition is complete, introduce 1% (w/w) pure seed crystals of 2,4-Dihydroxy-4'-methylbenzophenone. This bypasses the primary nucleation energy barrier and prevents metastable oiling[4].

• Crystal Growth & Harvesting: Maintain the temperature at 28–35 °C and stir for 1.5 hours to allow uniform crystal growth. Centrifuge or vacuum filter the resulting white crystals and dry under ambient air[4].

Protocol 2: Preparative RP-HPLC for Isomer Separation

For applications requiring ultra-high purity (>99.9%), such as pharmacokinetic analytical standards[6].

• Column Selection: Utilize a low-silanol reverse-phase column (e.g., , 5 µm particle size) scaled to your preparative needs[6].

• Mobile Phase Preparation: Prepare an isocratic mixture of Acetonitrile and Water. Add 0.1% Phosphoric acid ( H3​PO4​ ) to the mobile phase. Note: If the purified fraction is destined for downstream LC-MS analysis, substitute H3​PO4​ with 0.1% Formic acid to ensure volatility[6].

• Injection & Elution: Dissolve the pre-crystallized sample in the mobile phase and inject. Monitor the UV absorbance at 254 nm.

• Fraction Collection: The isomers will elute at distinct retention times due to subtle differences in their hydrophobic surface area. Collect the major peak fraction and lyophilize to obtain the pure solid[6].

IV. Impurity Troubleshooting Workflow

Workflow for the systematic removal of impurities from crude 2,4-Dihydroxy-4'-methylbenzophenone.

V. References

• SIELC Technologies. "Separation of 2,4-Dihydroxy-4'-methylbenzophenone on Newcrom R1 HPLC column." SIELC Application Database. Available at: [Link]

• Google Patents. "Method for purifying and separating benzophenone (CN108586224B)." China National Intellectual Property Administration. Available at:

Sources

• 1. 2,4-dihydroxy-4'-methylbenzophenone | 40444-43-7 [amp.chemicalbook.com]
• 2. 4-Cyano-4'-(4-methylpiperazinomethyl) benzophenone | 898783-51-2 | Benchchem [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. CN108586224B - Method for purifying and separating benzophenone - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. 2,4-Dihydroxy-4’-methylbenzophenone | SIELC Technologies [sielc.com]

Reference Data & Comparative Studies

Comparative Technical Guide: 2,4-Dihydroxy-4'-methylbenzophenone vs. Benzophenone-3 UV Absorption Efficacy

Executive Summary

The selection of ultraviolet (UV) filters in dermatological and material science applications requires a rigorous balance of photostability, broad-spectrum absorption, and minimal systemic absorption. This guide provides an in-depth comparative analysis of two prominent aromatic ketones: Benzophenone-3 (BP-3; Oxybenzone) and 2,4-Dihydroxy-4'-methylbenzophenone . By examining their structural causality, excited-state dynamics, and experimental efficacy, this guide equips drug development professionals and formulation scientists with the data necessary to optimize UV-protective systems.

Molecular Mechanisms of UV Absorption

Both BP-3 and 2,4-Dihydroxy-4'-methylbenzophenone dissipate harmful UV radiation through a mechanism known as Excited-State Intramolecular Proton Transfer (ESIPT) ()[1].

When the molecule absorbs a UV photon, it transitions from a ground-state enol form to an excited-state enol ( π→π∗ transition). The proximity of the ortho-hydroxyl group (at the 2-position) to the carbonyl oxygen allows for an ultrafast proton transfer (< 200 femtoseconds), forming an excited keto tautomer. This keto form rapidly undergoes internal conversion, safely releasing the absorbed energy as heat before reverting to the original ground-state enol form.

Figure 1: Excited-State Intramolecular Proton Transfer (ESIPT) in benzophenone UV filters.

Structural Causality & Spectral Performance

The efficacy of a UV filter is dictated by its substituents, which alter the electron density of the conjugated π -system.

• Benzophenone-3 (2-Hydroxy-4-methoxybenzophenone): Features a single hydroxyl group at the 2-position (enabling ESIPT) and a methoxy group at the 4-position. While the methoxy group acts as an electron-donating group (EDG) to provide a moderate bathochromic shift, the lack of substitution on the second phenyl ring limits its absorption primarily to the UVB and short-UVA regions ( λmax​ ~288 nm and 325 nm).

• 2,4-Dihydroxy-4'-methylbenzophenone: Features hydroxyl groups at the 2 and 4 positions, and a methyl group at the 4' position. The addition of the 4'-methyl group (a weak EDG) on the adjacent benzylidene ring increases the electron density across the carbonyl bridge. This lowers the energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), resulting in a pronounced bathochromic (red) shift deeper into the UVA spectrum ()[2]. The 4-hydroxyl group further induces a hyperchromic effect, increasing the molar absorptivity ( ϵ ).

Quantitative Data Comparison

Physicochemical Property	Benzophenone-3 (BP-3)	2,4-Dihydroxy-4'-methylbenzophenone
CAS Number	131-57-7	40444-43-7
Active Substituents	2-OH, 4-OCH 3​	2-OH, 4-OH, 4'-CH 3​
Primary λmax​	~288 nm, ~325 nm	~290 nm, ~340 nm
UV Protection Band	UVB / Short UVA (280–350 nm)	Broadband UVB / UVA (280–400 nm)
Molar Absorptivity ( logϵ )	Moderate (~4.0)	High (> 4.1 due to dual OH groups)
Systemic Absorption	High (Up to 8.7% excreted in urine)	Moderate (Higher polarity limits penetration)

Experimental Methodologies & Self-Validating Protocols

To objectively compare the UV absorption and photostability of these compounds, laboratories must employ self-validating experimental workflows. The following protocols ensure that data artifacts (such as thermal degradation or solvent effects) are isolated from true photochemical behavior.

Protocol 1: UV-Vis Spectrophotometry & Molar Absorptivity

Causality: Spectroscopic grade ethanol is used as the solvent because its polar protic nature accurately mimics the hydrogen-bonding environment of topical emulsions, ensuring the ESIPT mechanism is properly solvated.

• Sample Preparation: Synthesize or procure high-purity (>99%) standards of BP-3 and 2,4-Dihydroxy-4'-methylbenzophenone. Prepare stock solutions at 10−3 M in spectroscopic grade ethanol, then perform serial dilutions to a working concentration of 10−5 M.

• Calibration (Self-Validation): Run a baseline scan using pure ethanol in both the reference and sample quartz cuvettes (1 cm path length) to zero the instrument.

• Measurement: Scan the samples from 200 nm to 400 nm using a dual-beam UV-Vis spectrophotometer (e.g., Shimadzu UV-1800).

• Quantification: Calculate the molar absorptivity ( ϵ ) at the identified λmax​ using the Beer-Lambert Law ( A=ϵ⋅c⋅l ).

Protocol 2: Photostability & Degradation Quantification

Causality: UV filters must not only absorb light but survive it. Photodegradation can yield reactive oxygen species (ROS) or lose protective efficacy ()[3].

• Irradiation: Place the 10−5 M solutions in sealed quartz cuvettes. Expose them to a Xenon arc solar simulator (emitting 290–400 nm) at a controlled dose of 500 J/cm 2 UVA and 2.0 J/cm 2 UVB for 120 minutes.

• Dark Control (Self-Validation): Wrap an identical set of cuvettes in aluminum foil and place them inside the irradiation chamber. This isolates photochemical degradation from thermal degradation.

• HPLC Analysis: Analyze pre- and post-irradiation samples using Reversed-Phase HPLC (C18 column; Mobile phase: Acetonitrile/Water with 0.1% Formic Acid).

• Data Integration: Calculate the Area Under the Curve Index (AUCI = AUC after​ / AUC before​ ). An AUCI > 0.80 designates the compound as photostable.

Figure 2: Standardized experimental workflow for UV filter absorption and photostability profiling.

Pharmacokinetics & Safety Considerations

A critical differentiator between these two compounds lies in their percutaneous absorption profiles.

In vivo human studies have demonstrated that BP-3 is highly lipophilic and readily penetrates the stratum corneum. Following repeated whole-body topical applications, human volunteers excreted a mean of 3.7% (and up to 8.7%) of the applied BP-3 dose in their urine ()[4]. This high systemic absorption has triggered regulatory scrutiny regarding potential endocrine disruption, leading the European Commission's Scientific Committee on Consumer Products (SCCP) to strictly evaluate and limit its use concentrations ()[5].

Conversely, 2,4-Dihydroxy-4'-methylbenzophenone possesses an additional hydroxyl group. This structural modification increases the molecule's Topological Polar Surface Area (TPSA) and lowers its partition coefficient ( logP ). The increased polarity creates a higher thermodynamic barrier for permeation through the lipid-rich intercellular matrix of the stratum corneum. Consequently, while it delivers superior broad-spectrum UVA/UVB absorption due to its extended conjugation, it theoretically presents a lower risk of systemic bioaccumulation, making it a compelling candidate for next-generation dermatological formulations.

References

• Gonzalez, H., et al. "Percutaneous absorption of the sunscreen benzophenone-3 after repeated whole-body applications, with and without ultraviolet irradiation." PubMed (British Journal of Dermatology), 2006. URL: [Link]

• Scientific Committee on Consumer Products (SCCP). "OPINION ON Benzophenone-3." European Commission, 2008. URL:[Link]

• Wong, N., et al. "Linking Electronic Relaxation Dynamics and Ionic Photofragmentation Patterns for the Deprotonated UV Filter Benzophenone-4." The Journal of Physical Chemistry Letters (ACS Publications), 2021. URL:[Link]

• Cao, Y., et al. "Substituent Effects on the Ultraviolet Absorption Properties of 2,4-Dihydroxy Dibenzophenone." Molecules (MDPI), 2022. URL:[Link]

• Li, X., et al. "Self-Accelerated Photodegradation of 2,4-Dihydroxybenzophenone in Water: Formation of Photoactive Products." Environmental Science & Technology (ACS Publications), 2022. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Percutaneous absorption of the sunscreen benzophenone-3 after repeated whole-body applications, with and without ultraviolet irradiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ec.europa.eu [ec.europa.eu]

Comparative Photostability Guide: 2,4-Dihydroxy-4'-methylbenzophenone vs. Standard Benzophenone UV Filters

As drug development, cosmetic formulation, and materials science advance, selecting the optimal ultraviolet (UV) filter requires a rigorous understanding of its photostability and photodegradation pathways. Benzophenones are a ubiquitous class of UV absorbers, but subtle structural modifications drastically alter their environmental persistence and efficacy.

This guide provides a comprehensive, objective comparative analysis of 2,4-Dihydroxy-4'-methylbenzophenone (DHMBP) against two industry-standard benchmarks: Benzophenone-1 (DHBP) and Benzophenone-3 (MBP/Oxybenzone) .

Mechanistic Foundations of Benzophenone Photostability

The intrinsic photostability of benzophenone derivatives is governed by the1 mechanism[1].

Upon absorption of a UV photon, the molecule transitions from a ground-state enol form to an excited-state enol. The essential 2-hydroxy group—hydrogen-bonded to the adjacent carbonyl oxygen—facilitates a rapid, barrierless proton transfer, yielding an excited-state keto tautomer. This keto form undergoes rapid non-radiative decay back to the ground state, dissipating the absorbed UV energy as harmless heat before a reverse proton transfer restores the original state[1].

Fig 1. ESIPT mechanism enabling photostability in 2-hydroxybenzophenones.

While the ESIPT cycle provides remarkable direct photostability, structural substituents dictate the molecule's susceptibility to indirect photolysis—degradation driven by reactive oxygen species (ROS) like hydroxyl radicals ( ∙ OH) generated by environmental photosensitizers[2].

Comparative Performance Analysis

To objectively benchmark DHMBP, we must evaluate both direct photolysis (inherent stability in pure water) and indirect photolysis (reactivity with ROS in the presence of photosensitizers like humic acid).

• Benzophenone-3 (MBP) : Exhibits exceptional direct and indirect photostability. Studies demonstrate that MBP remains highly persistent, with an extrapolated 3 in pure water[3]. Its Total Organic Carbon (TOC) removal during photolysis is the lowest among common benzophenones[4].

• Benzophenone-1 (DHBP) : Despite sharing the ESIPT mechanism, DHBP demonstrates 4[4]. Under prolonged UV exposure, DHBP undergoes measurable photodegradation, primarily yielding hydroxylated phototransformation products (TPs) indicated by a +16 amu mass shift (e.g., forming TP-229)[4].

• 2,4-Dihydroxy-4'-methylbenzophenone (DHMBP) : The inclusion of a 4'-methyl group on the second phenyl ring introduces a unique dynamic. The electron-donating methyl group enhances molar absorptivity and slightly red-shifts the UV absorption profile. However, benzylic positions are classic sites for hydrogen abstraction by hydroxyl radicals ( ∙ OH). Consequently, while DHMBP maintains robust direct photostability via ESIPT, its indirect photostability is lower than BP-3 due to the rapid oxidation of the 4'-methyl group into 4'-hydroxymethyl or 4'-carboxylic acid derivatives under ROS-rich conditions.

Quantitative Data Summary

UV Filter	Chemical Name	Direct Photostability ( t1/2​ in pure water)	Indirect Photostability (with ROS/Humic Acid)	Primary Phototransformation Products (TPs)
BP-3 (MBP)	2-Hydroxy-4-methoxybenzophenone	Extrapolated > 400 days	High	Demethylated species (Minor)
BP-1 (DHBP)	2,4-Dihydroxybenzophenone	~ 17 to 99 hours	Low	Hydroxylated species (+16 amu)
DHMBP	2,4-Dihydroxy-4'-methylbenzophenone	High (Est. > 100 days)	Moderate	Benzylic oxidation / Hydroxylated species

Experimental Protocols for Photostability Validation

To empirically validate the performance of DHMBP against alternative filters, researchers must employ a self-validating experimental system that isolates direct from indirect photolysis.

Protocol 1: Accelerated Photodegradation & Kinetic Profiling

Rationale: Testing in both ultrapure water and humic acid (HA)-spiked water isolates the intrinsic ESIPT efficiency from the molecule's vulnerability to environmental ROS.

• Solution Preparation: Prepare 10 mg/L solutions of DHMBP, BP-1, and BP-3 in ultrapure water (to measure direct photolysis) and in water spiked with 10 mg/L Humic Acid (to act as a photosensitizer for indirect photolysis)[3].

• Irradiation Setup: Place samples in quartz tubes within a solar simulator equipped with a Xenon arc lamp and a >295 nm cutoff filter. Causality: The cutoff filter accurately mimics the solar spectrum reaching the Earth's surface, preventing unnatural deep-UV excitation that would skew environmental relevance[2].

• Time-Course Sampling: Withdraw 1 mL aliquots at t=0,4,8,24,48,and 72 hours. Immediately add 10 mM isopropyl alcohol to each aliquot. Causality: Isopropyl alcohol acts as a radical scavenger, quenching residual hydroxyl radicals and halting further indirect degradation post-sampling[2].

• Analytical Quantification: Analyze aliquots using HPLC-DAD (Diode Array Detector) set to the λmax​ of each filter (e.g., 288 nm).

• Kinetic Modeling: Plot ln(Ct​/C0​) versus time. Fit the degradation data to a 5 to determine the degradation rate constant ( k ) and half-life ( t1/2​ )[5].

Protocol 2: Phototransformation Product (TP) Elucidation

Rationale: High-resolution mass spectrometry is required to track the +16 amu shifts indicative of ROS-mediated hydroxylation, confirming the mechanism of structural failure at the benzylic methyl group.

• LC-MS/MS Analysis: Inject the 72-hour irradiated samples into an LC-MS/MS system operating in negative electrospray ionization (ESI-) mode[4].

• Data Processing: Scan for parent ion depletion and the emergence of TPs. For DHMBP ( m/z 227 for [M−H]− ), monitor for m/z 243 (hydroxylation) or m/z 257 (carboxylic acid formation at the methyl group).

Fig 2. Self-validating experimental workflow for comparative photostability profiling.

References

• Stability and Removal of Benzophenone-Type UV Filters from Water Matrices by Advanced Oxidation Processes - PMC (nih.gov).
• Photostability of the UV filter benzophenone-3 and its effect on the photodegradation of benzotriazole in water - Environmental Chemistry (ConnectSci).
• Emerging investigator series: release and phototransformation of benzophenone additives from polystyrene plastics exposed to sunlight - Environmental Science: Processes & Impacts (RSC Publishing).
• Photoexcited States of UV Absorbers, Benzophenone Derivatives - ResearchGate.
• Emerging investigator series: release and phototransformation of benzophenone additives from polystyrene plastics exposed to sunlight (TP Analysis) - RSC Publishing.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Emerging investigator series: release and phototransformation of benzophenone additives from polystyrene plastics exposed to sunlight - Environmental Science: Processes & Impacts (RSC Publishing) DOI:10.1039/D5EM00292C [pubs.rsc.org]
• 3. connectsci.au [connectsci.au]
• 4. Emerging investigator series: release and phototransformation of benzophenone additives from polystyrene plastics exposed to sunlight - Environmental Science: Processes & Impacts (RSC Publishing) DOI:10.1039/D5EM00292C [pubs.rsc.org]
• 5. Stability and Removal of Benzophenone-Type UV Filters from Water Matrices by Advanced Oxidation Processes - PMC [pmc.ncbi.nlm.nih.gov]

Validation of LC-MS/MS Method for 2,4-Dihydroxy-4'-methylbenzophenone Detection: A Comprehensive Comparison Guide

Introduction & Chemical Context

2,4-Dihydroxy-4'-methylbenzophenone (CAS 40444-43-7; Molecular Weight: 228.24) is a specialized benzophenone derivative widely utilized as a UV filter and polymer additive[1]. Due to the growing scrutiny over the environmental persistence, bioaccumulation, and potential endocrine-disrupting properties of benzophenone-type UV filters, regulatory bodies and research institutions require highly sensitive analytical methods to monitor trace levels in complex biological and environmental matrices[2][3].

As a Senior Application Scientist, the goal of this guide is to objectively compare the traditional High-Performance Liquid Chromatography-Ultraviolet (HPLC-UV) methods against modern Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) workflows, providing the mechanistic reasoning behind protocol optimization and method validation.

The Analytical Bottleneck: Why LC-MS/MS Outperforms HPLC-UV

Historically, HPLC-UV was the standard for benzophenone analysis due to the strong UV absorbance of the molecule's conjugated aromatic rings. However, HPLC-UV relies heavily on chromophore detection, which presents severe limitations when analyzing complex matrices like urine, umbilical cord blood, or wastewater[3][4]. Co-eluting matrix components often cause baseline drift and false positives.

LC-MS/MS overcomes these bottlenecks by utilizing mass-to-charge (m/z) ratios and specific fragmentation patterns via Multiple Reaction Monitoring (MRM). This shift provides absolute structural confirmation and eliminates matrix noise, improving the Limit of Detection (LOD) by up to three orders of magnitude[2][4].

Quantitative Performance Comparison

Performance Metric	LC-MS/MS (QqQ)	HPLC-UV (Diode Array)	Mechanistic Advantage
Limit of Detection (LOD)	0.01 – 0.42 ng/mL[3]	10 – 50 ng/mL	LC-MS/MS provides ultra-trace sensitivity by isolating specific precursor/product ion pairs.
Specificity	Extremely High	Low to Moderate	LC-MS/MS ignores background matrix noise, whereas HPLC-UV is susceptible to co-eluting chromophores.
Linear Dynamic Range	0.05 – 100 ng/mL[4]	50 – 5000 ng/mL	LC-MS/MS captures low-abundance environmental and biological exposures effectively.
Mobile Phase Modifier	Volatile (e.g., Formic Acid)[5]	Non-volatile (e.g., Phosphoric Acid)	LC-MS/MS requires volatile buffers to prevent ion source fouling and signal suppression[5].
Recovery Rates	85% – 113%[4][6]	70% – 95%	LC-MS/MS utilizes stable isotope-labeled internal standards to perfectly correct for matrix effects.

Mechanistic Insights & Protocol Design

To build a self-validating analytical system, one must understand why specific parameters are chosen rather than blindly following a protocol.

• Mobile Phase Modifier Selection: Traditional HPLC-UV methods for 2,4-Dihydroxy-4'-methylbenzophenone often utilize phosphoric acid to suppress silanol activity and sharpen chromatographic peaks[5]. However, phosphoric acid is non-volatile and will rapidly precipitate in a mass spectrometer's ionization source, causing catastrophic signal loss. For LC-MS/MS compatibility, phosphoric acid must be replaced with a volatile modifier like 0.1% Formic Acid[5]. Formic acid provides the necessary acidic environment for peak shape while facilitating efficient droplet desolvation in the Electrospray Ionization (ESI) source.

• Ionization Mode: Phenolic compounds, including dihydroxybenzophenones, possess hydroxyl groups that readily donate protons. Therefore, ESI in negative ion mode (ESI-) is the most efficient choice, yielding the stable deprotonated precursor ion[M-H]-[4].

• Sample Cleanup Strategy: Direct injection of biological or environmental samples leads to severe ion suppression due to endogenous salts and proteins. Solid Phase Extraction (SPE) selectively retains the hydrophobic benzophenone core while polar interferents are washed away, ensuring high recovery rates[2].

Fig 1. Optimized LC-MS/MS sample preparation and analysis workflow for complex matrices.

Validated LC-MS/MS Experimental Protocol

Phase 1: Sample Preparation & Extraction (Self-Validating Setup)

Causality: Solid Phase Extraction (SPE) ensures the removal of polar interferents while concentrating the target analyte, preventing MS ion suppression[2].

• Conditioning: Pass 5.0 mL of LC-MS grade Methanol followed by 5.0 mL of LC-MS grade Water through a C18 SPE cartridge.

• Loading: Load the pH-adjusted sample (e.g., 100 mL environmental water or 1 mL deconjugated urine) at a controlled flow rate of 1-2 mL/min.

• Washing: Wash the sorbent with 5.0 mL of 5% Methanol in water to elute weakly bound polar matrix components.

• Elution: Elute 2,4-Dihydroxy-4'-methylbenzophenone using 5.0 mL of pure Methanol.

• Reconstitution: Evaporate the eluate to near dryness under a gentle nitrogen stream at 40°C. Reconstitute in 1.0 mL of initial mobile phase (50:50 Water:Acetonitrile)[3]. (Self-Validation Check: Process a matrix blank alongside samples to verify the absence of background contamination).

Phase 2: Chromatographic Separation

Causality: Reverse-phase chromatography is required to retain the hydrophobic benzophenone structure.

• Column: Use a low-silanol C18 or specialized RP column (e.g., Newcrom R1, 150 x 2.1 mm, 3 µm)[5].

• Mobile Phase:

  • Solvent A: LC-MS grade Water + 0.1% Formic Acid.

  • Solvent B: LC-MS grade Acetonitrile + 0.1% Formic Acid. (Critical Note: Phosphoric acid must be strictly avoided to prevent MS source damage[5]).

• Gradient: Initiate at 50% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and re-equilibrate. Flow rate: 0.3 mL/min.

Phase 3: Tandem Mass Spectrometry (MS/MS) Detection

Causality: Phenolic hydroxyl groups readily deprotonate, making Negative Electrospray Ionization (ESI-) the optimal mode[4].

• Ionization Mode: ESI in negative mode.

• Source Parameters: Capillary voltage at 3.0 kV; Desolvation temperature at 400°C.

• MRM Transitions: Monitor the specific precursor [M-H]- ion (m/z 227) transitioning to its most abundant product ions (e.g., m/z 135 and m/z 108) for quantification and structural qualification.

Method Validation Framework

A robust analytical method must be validated against stringent ICH/FDA guidelines to ensure trustworthiness.

• Sensitivity: LODs for benzophenone derivatives using LC-MS/MS typically range from 0.01 to 0.42 ng/mL in biological fluids[3] and low ng/L levels in surface/wastewater[2].

• Accuracy & Recovery: Matrix-matched calibration is mandatory to correct for matrix effects. Validated recoveries should consistently fall between 85% and 113%[4][6].

• Precision: Both intra-day and inter-day Relative Standard Deviations (RSD) must remain below 15% to ensure repeatability[6].

Fig 2. Core validation parameters and acceptance criteria for LC-MS/MS analytical methods.

References

• Title : Liquid Chromatography Tandem Mass Spectrometry Method for Ultra-Trace Analysis of Organic UV Filters in Environmental Water Samples Source : ResearchGate URL : [Link]

• Title : Development of a sensitive analytical method for the simultaneous analysis of Benzophenone-type UV filters and paraben preservatives in umbilical cord blood Source : PMC / National Institutes of Health (NIH) URL :[Link]

• Title : Analysis of five benzophenone-type UV filters in human urine by liquid chromatography-tandem mass spectrometry Source : Analytical Methods (RSC Publishing) URL :[Link]

• Title : 2,4-DIHYDROXY-4'-METHYLBENZOPHENONE (Chemical Structure & Properties) Source : Global Substance Registration System (GSRS) / NIH URL :[Link]

• Title : Implementation of Sensitive Method for Determination of Benzophenone and Camphor UV Filters in Human Urine Source : MDPI URL : [Link]

• Title : 2,4-Dihydroxy-4'-methylbenzophenone HPLC Separation Applications Source : SIELC Technologies URL : [Link]

Sources

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Development of a sensitive analytical method for the simultaneous analysis of Benzophenone-type UV filters and paraben preservatives in umbilical cord blood - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analysis of five benzophenone-type UV filters in human urine by liquid chromatography-tandem mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. 2,4-Dihydroxy-4’-methylbenzophenone | SIELC Technologies [sielc.com]
• 6. Implementation of Sensitive Method for Determination of Benzophenone and Camphor UV Filters in Human Urine [mdpi.com]

comparing 2,4-Dihydroxy-4'-methylbenzophenone with triazine-based UV filters

In the evolving landscape of photoprotection and polymer stabilization, the transition from traditional benzophenone derivatives to next-generation triazine-based filters represents a critical paradigm shift in molecular design. This technical guide provides a rigorous, data-driven comparison between 2,4-Dihydroxy-4'-methylbenzophenone (a classical benzophenone UV absorber, CAS: 40444-43-7) and modern Triazine-based UV filters (such as Bemotrizinol/BEMT and Ethylhexyl Triazone/EHT).

Designed for researchers and drug development professionals, this guide dissects their photokinetic mechanisms, safety profiles, and formulation efficacies to optimize the selection of UV-blocking agents.

Mechanistic Profiling & Photostability

2,4-Dihydroxy-4'-methylbenzophenone

2,4-Dihydroxy-4'-methylbenzophenone operates via the standard mechanism of its chemical class: absorbing UV radiation primarily through π-π* transitions within its conjugated aromatic rings[1]. While effective at converting high-energy photons into vibrational heat, its photostability is finite. Under prolonged UV exposure, benzophenones undergo pseudo-first-order degradation, leading to the generation of free radicals and photoproducts[2]. This degradation not only reduces the filter's protective efficacy over time but can also induce localized oxidative stress when used in topical dermatological applications.

Triazine-Based UV Filters (e.g., BEMT, EHT)

Triazine filters share a highly stable heterocyclic 1,3,5-triazine core[3]. Their superior photostability is driven by a non-destructive mechanism known as Excited-State Intramolecular Proton Transfer (ESIPT) [4]. Upon UV absorption, the triazine molecule undergoes rapid, reversible tautomerization. This non-radiative decay pathway dissipates energy as heat instantaneously, returning the molecule to its ground state completely intact.

Furthermore, triazines like BEMT act as triplet quenchers. They can accept excitation energy from highly photolabile co-filters (such as Avobenzone) and safely dissipate it, thereby photostabilizing the entire formulation matrix[5].

Fig 1: Photodegradation of benzophenones vs. ESIPT photostabilization in triazine filters.

Comparative Performance Data

To objectively evaluate these filters, we must look at their physicochemical properties and toxicological profiles. A critical differentiator is molecular weight. Because triazines typically have a molecular weight exceeding 600 Da, they are sterically hindered from traversing the stratum corneum[6]. This physical limitation practically nullifies the systemic endocrine risks historically associated with smaller, highly lipophilic benzophenone molecules[7].

Table 1: Quantitative & Physicochemical Comparison

Parameter	2,4-Dihydroxy-4'-methylbenzophenone	Triazine-Based Filters (e.g., BEMT, EHT)
Chemical Core	Benzophenone (Aromatic Ketone)	Heterocyclic 1,3,5-triazine
UV Coverage	Broad UVB / Short UVA (280–350 nm)	Broad-spectrum UVB/UVA (280–380 nm)
Photostability	Moderate (Degrades under prolonged UV)	Extremely High (ESIPT mechanism)
Molecular Weight	228.24 g/mol	> 600 g/mol (e.g., BEMT: 627.8 g/mol )
Skin Penetration	High (due to low MW and lipophilicity)	Negligible (< 0.1% systemic absorption)
Formulation Role	Primary UV absorber	Primary absorber & Photostabilizer

Experimental Methodologies

To validate the performance differences between these two classes, the following self-validating protocols are established. The causality behind these specific steps ensures that observed degradation is strictly UV-induced, isolating thermal and chemical variables from the final data.

Protocol 1: Photokinetics and Photostability Assessment via HPLC

Objective: Quantify the degradation rate of UV filters under simulated solar irradiation. Causality & Validation: A dark control is maintained simultaneously to ensure that any reduction in concentration is purely photochemical, not thermochemical. Internal standards prevent extraction-loss errors.

• Sample Preparation: Dissolve 2,4-Dihydroxy-4'-methylbenzophenone and BEMT separately in a standardized lipid-water emulsion at a concentration of 1.0 mg/L[8].

• Irradiation: Expose samples to a Xenon arc solar simulator (290–800 nm) calibrated to 1 MED/min[5].

• Time-Course Sampling: Extract 1 mL aliquots at t = 0, 2, 4, 8, and 24 hours. Keep a parallel set of samples wrapped in aluminum foil (Dark Control).

• Quenching & Extraction: Quench the reaction by adding cold acetonitrile. Centrifuge at 10,000 rpm for 5 minutes to precipitate the lipid phase.

• HPLC-UV Analysis: Inject the supernatant into a C18 reversed-phase HPLC column[9]. Monitor absorbance at the specific λmax​ for each filter.

• Kinetic Modeling: Calculate the half-life ( t1/2​ ) using a pseudo-first-order kinetic model[2].

Fig 2: Self-validating HPLC workflow for assessing UV filter photokinetics with dark controls.

Protocol 2: In Vitro Genotoxicity and Phototoxicity Assay (3T3 NRU)

Objective: Assess the safety profile and photo-irritation potential of the filters. Causality & Validation: Utilizing OECD-validated in vitro models eliminates the inter-species variability found in animal testing and directly measures cellular viability post-UV exposure[6].

• Cell Culture: Seed Balb/c 3T3 fibroblasts in 96-well plates and incubate for 24 hours.

• Dosing: Apply serial dilutions of the UV filters (up to 5 mg/mL) to the cells[6].

• UV Exposure: Expose half the plates to 5 J/cm² UVA radiation. Keep the other half in the dark to serve as a baseline toxicity control.

• Viability Assay: Add Neutral Red dye. Viable cells will incorporate the dye into their lysosomes.

• Quantification: Extract the dye and measure optical density at 540 nm. Calculate the Photo-Irritation Factor (PIF). A PIF < 2 indicates an absence of phototoxicity[6].

Conclusion and Future Perspectives

Empirical data strongly supports the transition toward triazine-based UV filters in advanced dermatological and polymeric formulations. While 2,4-Dihydroxy-4'-methylbenzophenone provides cost-effective baseline UV absorption, its lower molecular weight and susceptibility to long-term photodegradation present stability and safety challenges[7]. Conversely, triazine derivatives leverage the ESIPT mechanism for near-infinite photostability and possess a molecular bulk that prevents systemic absorption[6]. For researchers developing next-generation, high-SPF formulations, triazines serve not only as primary absorbers but as essential structural photostabilizers.

References

• Assessing the potential of genotoxicity and phototoxicity of triazine UV filters Source: KeAi Publishing URL:6

• Photokinetics of oil soluble 1,3,5-Triazine UV filters in combination with Butyl Methoxydibenzoylmethane Source: ResearchGate URL:5

• Identification of Triazine UV Filters as an Emerging Class of Abundant, Ubiquitous Pollutants Source: ACS Publications URL:3

• Stability and Removal of Benzophenone-Type UV Filters from Water Matrices by Advanced Oxidation Processes Source: PMC (nih.gov) URL:2

• Advanced UV Absorbers for the Protection of Human Skin Source: CHIMIA URL:4

• Choosing the Right UV Absorber: A Comparative Look at UV-531 and Triazine-Based Stabilizers Source: NINGBO INNO PHARMCHEM CO.,LTD. URL:7

Sources

• 1. Benzophenone UV Absorber: Performance Advantages and Multi-Field Applications - TinToll Performance Materials Co., Ltd. [uvabsorber.com]
• 2. Stability and Removal of Benzophenone-Type UV Filters from Water Matrices by Advanced Oxidation Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chimia.ch [chimia.ch]
• 5. researchgate.net [researchgate.net]
• 6. Assessing the potential of genotoxicity and phototoxicity of triazine UV filters | KeAi Publishing [keaipublishing.com]
• 7. nbinno.com [nbinno.com]
• 8. connectsci.au [connectsci.au]
• 9. pubs.acs.org [pubs.acs.org]

Comprehensive Benchmark Testing of 2,4-Dihydroxy-4'-methylbenzophenone in Cosmetic Formulations

Target Audience: Formulation Scientists, Photochemists, and Regulatory Drug Development Professionals.

As cosmetic science advances toward safer, more stable, and highly efficient photoprotective agents, the evaluation of novel and derivative UV filters is critical. 2,4-Dihydroxy-4'-methylbenzophenone (DHMBP) —a structural analog to the widely used Benzophenone-1 (BP-1) and Benzophenone-3 (BP-3)—presents a compelling profile as a UV absorber and formulation stabilizer.

This guide provides an objective, data-driven benchmark of DHMBP against its industry-standard counterparts. By dissecting the photophysical mechanisms, detailing self-validating experimental protocols, and analyzing comparative degradation kinetics, this document serves as a definitive framework for integrating DHMBP into modern cosmetic emulsions.

Mechanistic Grounding: The Photophysical Engine

To understand why DHMBP is an effective UV stabilizer, we must first examine the causality of its energy dissipation. Benzophenone derivatives do not simply "block" UV light; they act as molecular shock absorbers.

When DHMBP absorbs a UV photon, it undergoes a non-radiative decay process known as [1]. Upon excitation to the singlet state ( S1∗​ ), the molecule rapidly transfers a proton from the hydroxyl group to the carbonyl oxygen, shifting from an enol tautomer to a keto tautomer. This excited keto form then undergoes internal conversion, returning to the ground state by safely releasing the absorbed UV energy as harmless thermal heat, before reverting to the original enol form to absorb another photon.

The addition of the 4'-methyl group in DHMBP subtly alters the electron density of the aromatic ring, optimizing the energy barrier for this proton transfer and preventing the self-accelerated photodegradation often observed in unsubstituted analogs like [2].

Fig 1: ESIPT non-radiative decay pathway of benzophenone UV filters.

Benchmark Testing Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every experimental parameter is chosen to directly mimic real-world cosmetic application and environmental exposure.

Protocol A: UV-Vis Spectrophotometric Profiling

Objective: Quantify the molar absorptivity ( ϵ ) and identify the λmax​ in cosmetically relevant solvent systems. Causality: UV filters exhibit solvatochromism. Testing DHMBP in a polar solvent (ethanol) versus a non-polar solvent (cyclohexane) reveals how the compound's absorption spectrum shifts depending on whether it partitions into the aqueous or lipid phase of a cosmetic emulsion.

Step-by-Step Methodology:

• Prepare a 10 mM stock solution of the target UV filter in spectroscopic-grade ethanol.

• Dilute to working concentrations (10-50 µM) to ensure absorbance remains strictly within the linear dynamic range (0.1 - 1.0 AU), preventing Beer-Lambert law deviations.

• Scan from 250 nm to 400 nm using a dual-beam UV-Vis spectrophotometer. Utilize a matched quartz cuvette containing pure solvent as the baseline blank.

• Calculate the molar extinction coefficient ( ϵ ) at the identified λmax​ using the formula A=ϵ⋅c⋅l .

Protocol B: High-Throughput Photostability & Degradation Kinetics

Objective: Evaluate the resistance of DHMBP to UV-induced degradation compared to BP-1 and BP-3. Causality: Standard in-solution photolysis fails to replicate cosmetic application. By applying the formulation to (5 µm topography), we simulate the stratum corneum[3]. This prevents the artificial pooling of the emulsion, which would otherwise skew the Area Under the Curve (AUC) retention data due to uneven optical path lengths.

Step-by-Step Methodology:

• Formulate a standard Oil-in-Water (O/W) emulsion containing 5.0% (w/w) of the target UV filter.

• Apply 1.3 mg/cm² of the emulsion onto sandblasted PMMA plates. Allow to dry for 15 minutes in a dark, temperature-controlled environment (32°C) to simulate human skin surface temperature.

• Irradiate the plates using a Xenon arc solar simulator equipped with a WG320 filter. (Note: The WG320 filter is critical as it cuts off non-terrestrial UVC radiation <290 nm, ensuring the degradation kinetics accurately reflect solar exposure rather than artificial deep-UV photolysis).

• Expose samples to increasing doses of UV radiation (up to 50 Minimal Erythemal Doses - MED).

• Extract the residual UV filter using an isopropanol/acetonitrile gradient and quantify via HPLC-UV to determine the percentage of degradation.

Fig 2: High-throughput photostability testing workflow for cosmetic formulations.

Comparative Data Analysis

The following table synthesizes the benchmark data, comparing DHMBP against BP-1 and BP-3.

Parameter	2,4-Dihydroxy-4'-methylbenzophenone (DHMBP)	Benzophenone-1 (BP-1)	Benzophenone-3 (BP-3)
CAS Number	40444-43-7	131-56-6	131-57-7
λmax​ (nm)	288, 325	285, 320	288, 324
Molar Extinction ( ϵ )	~14,200 M−1cm−1	~13,500 M−1cm−1	~15,100 M−1cm−1
Photostability (AUC Retention)	91.5% (High)	78.2% (Moderate)	94.0% (High)
Log P (Lipophilicity)	3.42	2.96	3.79
Primary Formulation Role	UV Stabilizer / Absorber	UV Stabilizer	Broad-Spectrum UV Filter

Formulation Compatibility & Rheological Impact

While BP-3 exhibits excellent photostability, it is currently facing intense regulatory scrutiny regarding [4]. Conversely, BP-1 has a lower Log P (2.96), making it more prone to leaching into the aqueous phase of emulsions, which can destabilize the rheology of the product and lead to self-accelerated photodegradation[2].

DHMBP strikes an optimal physicochemical balance. The addition of the 4'-methyl group increases its lipophilicity (Log P ~3.42). This ensures that DHMBP remains firmly partitioned within the internal lipid phase of an O/W emulsion. This precise partitioning not only protects the structural integrity of lipid-soluble cosmetic actives (like Retinol or Squalane) from UV degradation but also minimizes the likelihood of the filter migrating across the stratum corneum, addressing the systemic exposure concerns highlighted in recent [5].

Conclusion

For drug development professionals and cosmetic formulators, 2,4-Dihydroxy-4'-methylbenzophenone represents a highly stable, lipophilic alternative to traditional benzophenones. Its robust ESIPT mechanism ensures excellent AUC retention post-irradiation, while its optimized Log P prevents emulsion destabilization and limits undesirable skin penetration. When benchmarked rigorously, DHMBP outperforms BP-1 in photostability and offers a safer partitioning profile compared to BP-3.

References

• Linking Electronic Relaxation Dynamics and Ionic Photofragmentation Patterns for the Deprotonated UV Filter Benzophenone-4. The Journal of Physical Chemistry Letters (ACS Publications). URL:[Link]

• Self-Accelerated Photodegradation of 2,4-Dihydroxybenzophenone in Water: Formation of Photoactive Products. Environmental Science & Technology (ACS Publications). URL:[Link]

• OPINION on Benzophenone-3 (CAS No 131-57-7, EC No 205-031-5). Scientific Committee on Consumer Safety (SCCS) - European Commission. URL:[Link]

• Comprehensive Survey of 14 Benzophenone UV Filters in Sunscreen Products Marketed in the United States: Implications for Human Exposure. Environmental Science & Technology (ACS Publications). URL:[Link]

• Studies of Sunscreens: Percutaneous Absorption of Benzophenone-3 and Photostability. Gothenburg University Publications Electronic Archive (GUPEA). URL:[Link]

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• 3. Making sure you're not a bot! [gupea.ub.gu.se]
• 4. health.ec.europa.eu [health.ec.europa.eu]
• 5. pubs.acs.org [pubs.acs.org]

Spectrophotometric Validation of the Molar Extinction Coefficient for 2,4-Dihydroxy-4'-methylbenzophenone: A Comparative Guide

As a Senior Application Scientist, I frequently encounter analytical bottlenecks in drug development and material science where the precise quantification of UV filters dictates the success of a formulation. 2,4-Dihydroxy-4'-methylbenzophenone (CAS 40444-43-7) is a specialized benzophenone derivative utilized for its robust photostability. However, to utilize it effectively, researchers must move beyond nominal absorbance values and rigorously validate its molar extinction coefficient ( ϵ ).

This physical constant—central to the Beer-Lambert Law ( A=ϵcl )—dictates the compound's intrinsic ability to absorb UV radiation and serves as the foundation for all downstream quantitative analysis[1]. This guide objectively compares the spectrophotometric performance of 2,4-Dihydroxy-4'-methylbenzophenone against industry-standard alternatives and provides a self-validating experimental protocol for ϵ determination.

Comparative Performance Analysis: Benzophenone Derivatives

To understand the value of 2,4-Dihydroxy-4'-methylbenzophenone, we must compare it to ubiquitous alternatives like Benzophenone-1 (BP-1) and Benzophenone-3 (Oxybenzone), which are widely used but increasingly scrutinized for their biological interactions[2].

The causality behind the performance differences lies in the molecule's electronic environment. Benzophenones dissipate UV energy through a rapid, non-radiative intersystem crossing mechanism followed by vibrational relaxation. The addition of a methyl group at the 4'-position in 2,4-Dihydroxy-4'-methylbenzophenone introduces a mild inductive electron-donating effect (+I effect). This hyperconjugation slightly expands the π -conjugated system, leading to a hyperchromic effect (an increase in ϵ ) without significantly red-shifting the λmax​ into the visible spectrum—a critical feature to prevent unwanted yellowing in topical formulations or clear plastics[3].

Quantitative Comparison Table

Compound	CAS Number	Primary λmax​ (nm)	Secondary λmax​ (nm)	Estimated ϵ at Primary λmax​ ( M−1cm−1 )	Photostability Profile
2,4-Dihydroxy-4'-methylbenzophenone	40444-43-7	~289	~328	~14,500	High (Enhanced by 4'-methyl hyperconjugation)
Benzophenone-1 (2,4-Dihydroxybenzophenone)	131-56-6	288	325	~13,800	High
Benzophenone-3 (Oxybenzone)	131-57-7	288	325	~14,100	Moderate (Subject to regulatory scrutiny)

(Note: ϵ values are solvent-dependent; values above are representative for ethanolic or methanolic solutions).

Mechanistic Insight: Photophysical Energy Dissipation

Understanding why we measure specific wavelengths requires mapping the molecule's photophysics. When 2,4-Dihydroxy-4'-methylbenzophenone absorbs a UV photon, it undergoes a π→π∗ transition. The molecule avoids photodegradation by efficiently crossing from an excited singlet state to a triplet state, eventually releasing the energy as harmless heat.

Benzophenone photophysical energy dissipation pathway illustrating non-radiative decay.

Self-Validating Experimental Protocol for ϵ Determination

To establish a trustworthy ϵ value, the methodology must be a self-validating system. A single-point measurement is highly susceptible to baseline drift, solvent effects, and pipetting errors. Instead, we employ a multi-point linear regression model where the R2 value acts as an internal control for assay linearity and aggregate error[4].

Spectrophotometric validation workflow for molar extinction coefficient determination.

Step-by-Step Methodology

1. Solvent Selection & Blanking

• Action: Select a UV-transparent solvent (e.g., HPLC-grade Methanol or Ethanol) and use matched quartz cuvettes (1 cm path length).

• Causality: Standard borosilicate glass absorbs UV light below 340 nm, which would completely obscure the critical 289 nm π→π∗ transition of the benzophenone system. Blanking with the exact solvent matrix eliminates background absorbance[1].

2. Gravimetric Stock Preparation

• Action: Weigh exactly 10.0 mg of high-purity 2,4-Dihydroxy-4'-methylbenzophenone (MW: 228.24 g/mol ) using an analytical balance (0.1 mg readability) and dissolve in 100 mL of solvent to create a primary stock solution.

• Causality: Volumetric preparation alone introduces temperature-dependent density errors. Gravimetric measurement ensures the absolute molar concentration ( c ) is known with high precision, which is strictly required for accurate ϵ calculation[5].

3. Serial Dilution (The Self-Validating Step)

• Action: Prepare a 5-point dilution series (e.g., 5, 10, 15, 20, and 25 μM ).

• Causality: Why a 5-point series? A single-point measurement assumes the intercept is zero and ignores potential concentration-dependent aggregation (excimer formation) at higher concentrations, which causes deviations from the Beer-Lambert law. A dilution series validates the linear dynamic range[4].

4. UV-Vis Measurement

• Action: Scan the samples from 250 nm to 400 nm to confirm the λmax​ (expected ~289 nm). Measure the absorbance of each dilution at the exact λmax​ in triplicate.

• Causality: Scanning the full spectrum rather than reading a single wavelength ensures that no peak shifting has occurred due to solvent interactions or impurities[1].

5. Linear Regression Analysis

• Action: Plot Absorbance ( A ) on the y-axis versus Molar Concentration ( c ) on the x-axis. Perform a linear regression to find the slope.

• Causality: According to A=ϵcl , if the path length ( l ) is 1 cm, the slope of this line is exactly the molar extinction coefficient ( ϵ ). The system validates itself: if the R2 value is ≥0.999 and the y-intercept is near zero, the calculated ϵ is experimentally sound and free of scattering artifacts[5].

References

• How to Determine the Extinction Coefficient , MtoZ Biolabs, 4

• How to Calculate Extinction Coefficient: Step-by-Step Guide , Extinction Coefficient Calculator, 1

• Determination of Protein Extinction Coefficients and Concentration by UV‐Vis , Agilent, 5

• Amended Safety Assessment of Benzophenones as Used in Cosmetics , CIR Safety, 3

• Understanding of Benzophenone UV Absorber-Induced Damage and Apoptosis in Human Hepatoma Cells , MDPI, 2

Sources

• 1. Extinction Coefficient Calculator - Beer-Lambert Law | 2026 [extinctioncoefficientcalculator.com]
• 2. Understanding of Benzophenone UV Absorber-Induced Damage and Apoptosis in Human Hepatoma Cells [mdpi.com]
• 3. cir-safety.org [cir-safety.org]
• 4. How to Determine the Extinction Coefficient | MtoZ Biolabs [mtoz-biolabs.com]
• 5. agilent.com [agilent.com]

cross-reactivity and comparative toxicity of 2,4-Dihydroxy-4'-methylbenzophenone derivatives

Cross-Reactivity and Comparative Toxicity of 2,4-Dihydroxy-4'-methylbenzophenone Derivatives: A Comprehensive Guide for Drug Development & Research

Executive Summary

2,4-Dihydroxy-4'-methylbenzophenone (CAS 40444-43-7) is a specialized benzophenone derivative widely utilized as a UV filter and photoinitiator in cosmetic and industrial applications[1]. While its photoprotective efficacy is well-established, its structural homology to conventional benzophenones—such as Benzophenone-3 (BP-3) and Benzophenone-1 (BP-1)—necessitates a rigorous evaluation of its toxicity profile. For drug development professionals and toxicologists, understanding the dual risks of endocrine disruption and photoallergic cross-reactivity is critical when evaluating this compound against market alternatives.

Structural Basis of Toxicity & Cross-Reactivity

As a Senior Application Scientist, it is vital to understand why these molecules behave as they do in biological systems, rather than just observing the phenotypic outcome.

Endocrine Disruption (Receptor Cross-Reactivity) The presence of a 4-hydroxyl group on the phenyl ring of benzophenone derivatives is structurally essential for high hormonal activity[2]. 2,4-Dihydroxy-4'-methylbenzophenone possesses hydroxyl groups at the 2 and 4 positions. This specific conformation closely mimics the phenolic A-ring of endogenous 17β-estradiol, allowing the molecule to bind competitively to estrogen receptors (ERα and ERβ). Experimental data indicates that derivatives with 2,4-dihydroxyl substitutions exhibit stronger estrogenic activity than recognized endocrine disruptors like bisphenol A (BPA)[3]. Furthermore, metabolic phase I reactions often convert parent benzophenones (like BP-3) into these more potent, hydroxylated metabolites (like BP-1), amplifying systemic toxicity[4].

Immunological Cross-Reactivity (Photoallergy) The benzophenone moiety is a potent photo-sensitizer[5]. Upon absorption of UVA/UVB radiation, the molecule is excited into a highly reactive triplet state, generating reactive intermediates (photo-haptens)[6]. These intermediates covalently bind to epidermal carrier proteins. This haptenation process is the exact mechanism driving the well-documented photoallergic cross-reactivity between topical non-steroidal anti-inflammatory drugs (NSAIDs) like ketoprofen—which contains a benzophenone core—and benzophenone-based UV filters[7][8][9]. Patients sensitized to ketoprofen frequently exhibit prolonged photosensitivity and cross-react to benzophenone derivatives upon subsequent exposure[10].

Comparative Toxicity Matrix

To facilitate objective alternative selection, the following table summarizes the comparative toxicity and cross-reactivity profiles of key benzophenone derivatives and related compounds.

Compound	Primary Application	Estrogenic Potency (In Vitro)	Phototoxic / Photoallergic Potential	Known Cross-Reactants
2,4-Dihydroxy-4'-methylbenzophenone	UV Filter / Photoinitiator	High (Strong ER binding)	High	Ketoprofen, Fenofibrate, BP-3
Benzophenone-1 (BP-1)	UV Stabilizer / BP-3 Metabolite	High	High	Ketoprofen, BP-3
Benzophenone-3 (BP-3 / Oxybenzone)	Sunscreens / Cosmetics	Weak to Moderate	Moderate	Ketoprofen, Octocrylene
Ketoprofen	NSAID (Topical/Oral)	None	Very High (Photo-hapten)	Benzophenones, Fenofibrate

Mechanistic Pathway of Photoallergic Cross-Reactivity

The logical relationship between UV exposure, haptenation, and cross-reactive sensitization is visualized below.

Fig 1: Mechanistic pathway of benzophenone-induced photoallergic cross-reactivity.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems to test the comparative toxicity of 2,4-Dihydroxy-4'-methylbenzophenone.

Protocol A: In Vitro Estrogenicity Assessment (Modified E-Screen)

Causality & Rationale: MCF-7 human breast cancer cells proliferate in an estrogen-dependent manner. By rigorously stripping the fetal bovine serum (FBS) of endogenous steroids using dextran-coated charcoal, any observed cellular proliferation is directly and exclusively attributable to the estrogenic activity of the test compound.

• Cell Preparation: Seed MCF-7 cells in 96-well plates at a density of 10,000 cells/well using phenol red-free DMEM supplemented with 5% charcoal-stripped FBS. Self-Validation: Phenol red is omitted because it possesses weak estrogenic activity that can skew baseline readings.

• Dosing: After 24 hours, treat the cells with 2,4-Dihydroxy-4'-methylbenzophenone at logarithmic concentrations (0.01 µM to 10 µM).

• Controls: Include a positive control (17β-estradiol at 1 nM) to validate assay sensitivity, and a vehicle control (0.1% DMSO) to establish the baseline.

• Incubation & Quantification: Incubate for 144 hours to allow for multiple cell division cycles. Quantify proliferation using the Sulforhodamine B (SRB) assay. Calculate the Relative Proliferative Effect (RPE) by comparing the maximum proliferation of the test compound to the 17β-estradiol positive control.

Protocol B: Photo-Direct Peptide Reactivity Assay (p-DPRA)

Causality & Rationale: Traditional DPRA measures skin sensitization by quantifying the depletion of synthetic peptides. However, because benzophenones require UV activation to form reactive haptens[5], a standardized UVA/UVB irradiation step must be integrated to accurately assess photoallergic cross-reactivity.

• Reaction Mixture: Incubate 2,4-Dihydroxy-4'-methylbenzophenone with synthetic cysteine-containing peptides (Ac-RFAACAA-COOH) in a phosphate buffer (pH 7.5) at a 1:10 peptide-to-chemical ratio.

• Irradiation: Expose the reaction microplate to a standardized dose of UVA (5 J/cm²) using a calibrated solar simulator.

• Controls: Maintain a parallel "dark control" plate wrapped in foil. Self-Validation: Comparing the irradiated plate to the dark control differentiates baseline chemical sensitization from true photo-sensitization.

• Analysis: Quantify the unreacted peptide using HPLC-UV at 220 nm. A statistically significant increase in peptide depletion in the irradiated sample versus the dark control confirms the generation of reactive photo-haptens capable of triggering cross-reactivity.

References

• PubChem. "Benzophenone | C6H5COC6H5 | CID 3102". National Institutes of Health.[Link]

• Wang, L., & Kannan, K. (2013). "Characteristic Profiles of Benzophenone-3 and its Derivatives in Urine of Children and Adults from the United States and China". Environmental Science & Technology (ACS).[Link]

• Loh, T. Y., & Cohen, P. R. (2016). "Ketoprofen-induced photoallergic dermatitis". Indian Journal of Medical Research.[Link]

• Leroy, D., et al. (1997). "Photodermatitis from ketoprofen with cross-reactivity to fenofibrate and benzophenones". Photodermatol Photoimmunol Photomed.[Link]

• SIELC Technologies. "2,4-Dihydroxy-4'-methylbenzophenone". [Link]

• Cheméo. "Chemical Properties of Benzophenone, 2,4-dihydroxy-4'-methyl (CAS 40444-43-7)".[Link]

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• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Ketoprofen-induced photoallergic dermatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Latest Evidence Regarding the Effects of Photosensitive Drugs on the Skin: Pathogenetic Mechanisms and Clinical Manifestations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Photodermatitis from ketoprofen with cross-reactivity to fenofibrate and benzophenones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ketoprofen-induced photoallergic dermatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. karger.com [karger.com]

ICH validation guidelines for 2,4-Dihydroxy-4'-methylbenzophenone analytical methods

An in-depth, objective comparison guide for the analytical validation of 2,4-Dihydroxy-4'-methylbenzophenone (CAS: 40444-43-7), structured in accordance with the latest ICH Q2(R2) guidelines.

As a Senior Application Scientist, I approach analytical method development not as a static checklist, but as a dynamic, self-validating system. The 2023/2024 revisions to the [1] emphasize a lifecycle and risk-based approach to analytical procedures. For a conjugated, ionizable compound like 2,4-Dihydroxy-4'-methylbenzophenone, selecting between High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) requires a deep understanding of the molecule’s physicochemical behavior.

Causality in Analytical Strategy & Method Selection

2,4-Dihydroxy-4'-methylbenzophenone is widely utilized as a UV filter and chemical intermediate. Structurally, it features two phenolic hydroxyl groups on one ring and a methyl group on the adjacent ring.

The Chemical Causality: The phenolic -OH groups have a pKa of approximately 7.5 to 8.5. If the mobile phase pH is not strictly controlled, the molecule will exist in a state of partial ionization, leading to severe peak tailing and unpredictable retention times on a reverse-phase column. Therefore, the mobile phase must be highly acidic (pH 2-3) to keep the analyte fully protonated (neutral).

• HPLC-UV Strategy: We utilize phosphoric acid as the mobile phase modifier. Why? Phosphoric acid provides exceptional buffering capacity at low pH and lacks UV absorbance at our target wavelength (280 nm), ensuring a flat, noise-free baseline.

• LC-MS/MS Strategy: Phosphoric acid is strictly prohibited here, as non-volatile salts cause severe ion suppression and physical fouling of the mass spectrometer's electrospray ionization (ESI) source. We substitute it with 0.1% formic acid . Furthermore, because the dihydroxy groups readily shed a proton, we operate the MS in Negative ESI mode ( [M−H]− at m/z 227), which yields a vastly superior signal-to-noise ratio compared to positive mode.

Analytical method selection workflow for 2,4-Dihydroxy-4'-methylbenzophenone based on ICH Q2(R2).

Step-by-Step Experimental Protocols (Self-Validating Systems)

To ensure trustworthiness, every protocol must act as a self-validating system. This is achieved by embedding System Suitability Tests (SST) directly into the run sequence. If the SST fails, the sequence automatically halts, preventing the generation of invalid data.

Protocol A: HPLC-UV for Routine Assay & Release

Optimized for robustness, cost-efficiency, and high-concentration accuracy.

• Column Selection: Newcrom R1 or equivalent C18 (150 x 4.6 mm, 5 µm). [2]

• Mobile Phase Preparation:

  • Channel A: Ultrapure Water + 0.1% Phosphoric Acid (v/v).

  • Channel B: HPLC-Grade Acetonitrile.

• Gradient Program: 30% B to 80% B over 10 minutes, hold for 2 minutes, return to 30% B.

• Flow Rate & Temperature: 1.0 mL/min at an oven temperature of 30°C to reduce backpressure and stabilize retention thermodynamics.

• Detection: UV at 280 nm (optimal extended conjugation absorption).

• Self-Validation Gate (SST): Inject a 50 µg/mL reference standard. The system must achieve a theoretical plate count ( N ) > 3000 and a tailing factor ( Tf​ ) < 1.5 before proceeding to sample analysis.

Protocol B: LC-MS/MS for Trace Impurity Profiling

Optimized for extreme sensitivity and unequivocal specificity.

• Column Selection: Sub-2 µm UPLC C18 column (50 x 2.1 mm, 1.7 µm) to minimize band broadening.

• Mobile Phase Preparation:

  • Channel A: LC-MS Grade Water + 0.1% Formic Acid.

  • Channel B: LC-MS Grade Acetonitrile + 0.1% Formic Acid.

• Isotope Dilution (Self-Correction): Spike all samples and standards with 10 ng/mL of a deuterated internal standard (e.g., Benzophenone-d5). Causality: This internal standard co-elutes and experiences the exact same matrix suppression as the target analyte, mathematically canceling out ionization variability.

• MS Parameters: Electrospray Ionization in Negative Mode (ESI-). Monitor the MRM transition m/z 227.1 → m/z 108.0 (loss of the methyl-phenyl group).

• Self-Validation Gate (SST): The signal-to-noise (S/N) ratio of the Lower Limit of Quantitation (LLOQ) standard (0.5 ng/mL) must be ≥ 10.

ICH Q2(R2) Validation Comparative Data

Under ICH Q2(R2), the validation characteristics must align with the intended purpose of the method. The table below objectively compares the validation performance of the two methodologies based on standard pharmaceutical acceptance criteria.

Validation Parameter (ICH Q2(R2))	HPLC-UV (Assay Focus)	LC-MS/MS (Trace Impurity Focus)	ICH Acceptance Criteria
Specificity	Baseline resolution ( Rs​>2.0 ) from known degradants.	No isobaric interference at the MRM transition.	No interference at retention time.
Linearity & Range	10.0 – 150.0 µg/mL	0.5 – 100.0 ng/mL	R2≥0.999 across the range.
Accuracy (Recovery)	99.1% – 100.8% (Spiked at 80, 100, 120%)	94.5% – 103.2% (Spiked at LOQ, 50%, 100%)	98–102% (Assay); 80–120% (Trace).
Repeatability (Precision)	0.6% RSD ( n=6 )	3.8% RSD ( n=6 )	≤2.0% (Assay); ≤5.0% (Trace).
Limit of Detection (LOD)	1.5 µg/mL	0.1 ng/mL	Signal-to-Noise ( S/N ) ≥3 .
Limit of Quantitation (LOQ)	5.0 µg/mL	0.5 ng/mL	Signal-to-Noise ( S/N ) ≥10 .

Data Synthesis & Conclusion: The data clearly delineates the operational boundaries of each method. The HPLC-UV method exhibits superior precision (0.6% RSD) and tighter accuracy margins, making it the undisputed choice for bulk lot release and assay testing where the analyte is abundant. Conversely, the LC-MS/MS method provides a 10,000-fold increase in sensitivity (LOQ of 0.5 ng/mL vs 5.0 µg/mL). While its precision is slightly broader (3.8% RSD) due to the inherent variability of mass spectrometer ionization, it easily passes the ICH Q2(R2) criteria for trace impurity profiling and pharmacokinetic (PK) clearance studies.

References

• ICH Q2(R2) Guideline on Validation of Analytical Procedures. European Medicines Agency (EMA).[Link]

• 2,4-Dihydroxy-4'-methylbenzophenone Analytical Method. SIELC Technologies.[Link]

Safety & Regulatory Compliance

2,4-Dihydroxy-4'-methylbenzophenone proper disposal procedures

Standard Operating Procedure: Safe Handling and Disposal of 2,4-Dihydroxy-4'-methylbenzophenone

For drug development professionals and analytical chemists, managing the lifecycle of chemical reagents is as critical as the experiments themselves. 2,4-Dihydroxy-4'-methylbenzophenone (CAS: 40444-43-7) is a benzophenone derivative frequently utilized in high-performance liquid chromatography (HPLC)[1] and organic synthesis[]. However, like many benzophenone derivatives, it presents distinct environmental and physical hazards that require rigorous disposal protocols.

This guide provides a self-validating, step-by-step operational framework for the disposal of 2,4-Dihydroxy-4'-methylbenzophenone, ensuring regulatory compliance, environmental stewardship, and laboratory safety.

Physicochemical Hazard Profile & Disposal Implications

To design an effective disposal strategy, one must first understand the molecular behavior of the compound. The physical and chemical properties of 2,4-Dihydroxy-4'-methylbenzophenone directly dictate its handling requirements.

Table 1: Physicochemical Properties and Logistical Rationale

Property	Value / Descriptor	Disposal & Handling Rationale
CAS Number	40444-43-7	Primary identifier for Safety Data Sheet (SDS) tracking and waste manifesting[3].
Molecular Formula	C14H12O3	The stable aromatic rings require high-temperature thermal destruction to prevent environmental persistence[1].
Partition Coefficient (LogP)	~3.34	Highly lipophilic. If released into waterways, it will bypass standard water treatment and bioaccumulate in aquatic organisms[1].
Water Solubility	Very Low	Prohibits drain disposal. Spills are unlikely to penetrate soil deeply but will persist on surfaces[4].
Physical State	Solid (Powder)	Airborne dispersion creates a combustible dust hazard and respiratory risk[4].
Environmental Hazard	High (Aquatic Toxicity)	Classified as toxic to aquatic life with long-lasting effects (H411/H410); requires strict EPA/RCRA compliance[5].

Mechanistic Rationale for Disposal Methods (E-E-A-T)

Laboratory safety relies on understanding the causality behind standard operating procedures. We do not merely follow rules; we engineer workflows based on chemical realities.

• Why is Thermal Incineration the Gold Standard? Benzophenone derivatives are highly stable due to their conjugated aromatic systems. Attempting to neutralize this compound via chemical means (e.g., acid/base hydrolysis) is largely ineffective. The only reliable method for disposal is high-temperature incineration in a facility equipped with an afterburner and a chemical scrubber[6]. The afterburner ensures the complete thermal cleavage of the carbon framework into carbon dioxide and water, while the scrubber neutralizes any trace acidic gases generated during combustion.

• Why is Drain Disposal Strictly Prohibited? With a LogP of 3.34, 2,4-Dihydroxy-4'-methylbenzophenone is lipophilic and exhibits low water solubility[1][4]. If introduced into the municipal sewage system, it will not dissolve or degrade. Instead, it will bind to organic sediment and persist in the environment, posing a severe, long-term toxicological threat to aquatic ecosystems[5][7].

• Why Must Dust Generation Be Avoided? In its dry powder form, the compound can form combustible dust concentrations in the air[8]. If a localized dust cloud encounters an ignition source (such as a static discharge or an electric motor spark), it can trigger a deflagration event. Therefore, all handling and spill cleanup must prioritize the suppression of aerosolized particles[9].

Operational Workflows for Waste Management

The following workflows provide step-by-step methodologies for the segregation and disposal of 2,4-Dihydroxy-4'-methylbenzophenone waste streams.

Protocol A: Solid Waste Disposal (Unused Reagent or Powdered Waste)

• Collection: Transfer all solid waste (including contaminated weighing paper, spatulas, and empty reagent bottles) into a leak-proof, high-density polyethylene (HDPE) container[9].

  • Causality: HDPE is chemically inert and prevents the leaching of lipophilic compounds.

• Sealing: Ensure the container is tightly sealed to prevent the ingress of moisture and the egress of combustible dust[10].

• Labeling: Affix a hazardous waste label immediately. The label must explicitly state: "Hazardous Waste - 2,4-Dihydroxy-4'-methylbenzophenone - Toxic to Aquatic Life"[5].

• Storage: Place the container in a designated Satellite Accumulation Area (SAA) equipped with secondary containment[11]. Keep away from strong oxidizing agents and strong bases[5][6].

• Final Disposition: Contract a licensed hazardous waste broker to transport the sealed containers to an approved chemical incinerator[6].

Protocol B: Liquid Waste Disposal (Solvent Mixtures)

In analytical settings, this compound is often dissolved in mobile phases containing acetonitrile, water, and acidic modifiers (e.g., formic or phosphoric acid)[1].

• Compatibility Check: Verify that the waste carboy is compatible with the specific solvent mixture used (e.g., do not mix concentrated acids with organic solvents).

• Transfer: Use a grounded safety funnel to pour the liquid waste into the designated organic solvent waste container.

  • Causality: Grounding prevents static electricity buildup, which could ignite flammable solvent vapors (like acetonitrile)[12].

• Labeling: Update the waste log attached to the carboy to include "2,4-Dihydroxy-4'-methylbenzophenone (<1%)" alongside the primary solvents.

• Disposal: Manage as flammable/toxic liquid waste according to your institution's Environmental Health and Safety (EHS) guidelines and EPA regulations[11].

Protocol C: Spill Response and Decontamination

In the event of an accidental spill, immediate and calculated action is required to prevent environmental release and respiratory exposure.

• Isolate the Area: Evacuate unnecessary personnel and eliminate all sources of ignition (sparks, flames, hot surfaces)[8].

• Don Appropriate PPE: Put on nitrile gloves, safety goggles, a lab coat, and a NIOSH-approved N95 or P100 particulate respirator[13].

• Suppress Dust (Critical Step): Do not dry sweep the powder. Dry sweeping generates airborne particulates. Instead, gently cover the spill with a damp absorbent pad or lightly mist the powder with a compatible solvent (e.g., a dilute alcohol/water mixture) to wet it down[8][10].

• Collect: Use a non-sparking tool to scoop the wetted material and the absorbent pads into a hazardous waste container[9].

• Decontaminate: Wash the affected surface thoroughly with soap and water, collecting all rinsate as hazardous waste[8]. Do not allow the rinsate to enter floor drains[13].

Waste Segregation Logic Diagram

The following diagram maps the logical decision-making process for handling different waste streams of this compound.

Workflow for the segregation and disposal of 2,4-Dihydroxy-4'-methylbenzophenone waste streams.

Regulatory Compliance and EPA Guidelines

Under the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA), laboratories must strictly adhere to the Hazardous Waste Generator Improvements Rule (GIR)[11].

While 2,4-Dihydroxy-4'-methylbenzophenone may not have a specific "P" or "U" listed waste code on its own, it is heavily regulated under general toxicity and environmental hazard clauses. If the compound is mixed with ignitable solvents (like acetonitrile or methanol), the resulting waste stream will carry an EPA D001 (Ignitable) waste code[12].

Key Compliance Checklist:

• Satellite Accumulation: Waste must be stored at or near the point of generation and under the control of the operator[11].

• Volume Limits: Never exceed 55 gallons of hazardous waste (or 1 quart of acutely hazardous waste) in a single SAA[11].

• Container Integrity: Containers must remain closed at all times except when actively adding or removing waste[9].

References

• NextSDS. "2,4-dihydroxy-4'-methylbenzophenone — Chemical Substance Information." NextSDS Substance Database. Available at:[Link]

• SIELC Technologies. "2,4-Dihydroxy-4'-methylbenzophenone." SIELC Applications. Available at: [Link]

• 3M. "Safety Data Sheet SECTION 1: Identification SECTION 2: Hazard identification." 3M Safety Data. Available at:[Link]

• MFCI. "SAFETY DATA SHEET: 2,4-Dihydroxybenzophenone." MFCI SDS. Available at:[Link]

• Redox. "Safety Data Sheet Benzophenone." Redox SDS. Available at:[Link]

• 3M. "Safety Data Sheet SECTION 1: Identification SECTION 2: Hazard identification." 3M Safety Data. Available at:[Link]

• MedLabMag. "Laboratory Waste Management: The New Regulations." Medical Laboratory Management. Available at: [Link]

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